(S)-2-Ethylpiperidine

• CAS: 34272-40-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of Chiral Piperidines

<Technical Guide: (S)-2-Ethylpiperidine

A Comprehensive Analysis for Researchers and Drug Development Professionals

Abstract

(S)-2-Ethylpiperidine is a pivotal chiral building block in modern organic synthesis and pharmaceutical development. Its defined stereochemistry at the C2 position is crucial for the efficacy and safety of numerous active pharmaceutical ingredients (APIs). This guide provides an in-depth analysis of (S)-2-Ethylpiperidine, covering its core identifiers, physicochemical properties, stereoselective synthesis strategies, and robust analytical methods for quality control. Authored from the perspective of a Senior Application Scientist, this document emphasizes the causality behind methodological choices, offering field-proven insights for researchers and developers. Detailed, actionable protocols for synthesis and chiral analysis are provided, alongside visualizations to clarify complex workflows, ensuring both scientific rigor and practical applicability.

The piperidine ring is one of the most ubiquitous heterocyclic scaffolds in medicinal chemistry, present in a vast number of pharmaceuticals and natural alkaloids.[1][2][3] These structures are integral to drugs across more than twenty classes, including analgesics, antipsychotics, and anticancer agents.[1][2] The introduction of a stereocenter, as seen in 2-substituted piperidines like (S)-2-Ethylpiperidine, adds a critical layer of complexity and specificity. The biological activity of chiral molecules is often confined to a single enantiomer, with the other being inactive or, in some cases, contributing to undesirable side effects. Therefore, access to enantiomerically pure building blocks is a non-negotiable prerequisite for modern drug discovery and development.

(S)-2-Ethylpiperidine serves as a key intermediate in the synthesis of several important APIs. Its ethyl group at the C2 position provides a specific steric and electronic profile that is essential for molecular recognition at biological targets. Understanding its properties, synthesis, and analysis is therefore fundamental for any organization involved in the development of pharmaceuticals containing this motif.

Core Identification and Physicochemical Profile

Accurate identification and a thorough understanding of a compound's physical properties are the foundation of all subsequent research and development. The primary identifier for this specific enantiomer is its CAS (Chemical Abstracts Service) number.

Core Identifiers:

• Chemical Name: (S)-2-Ethylpiperidine or (2S)-2-ethylpiperidine[][5]

• CAS Number: 34272-40-7[][5][6]

• Molecular Formula: C₇H₁₅N[5][6]

• Molecular Weight: 113.20 g/mol [5]

The corresponding racemic mixture, (±)-2-Ethylpiperidine, has a different CAS number (1484-80-6) and exhibits different physical properties, such as boiling point, compared to the pure enantiomer.[7][8][9] It is critical to use the correct CAS number to ensure the procurement of the enantiomerically pure substance.

Table of Physicochemical Properties

The following table summarizes key physicochemical data for 2-Ethylpiperidine (racemic data is often cited where enantiomer-specific data is unavailable, but significant deviations are not expected for these properties).

Property	Value	Source
Appearance	Colorless to almost clear liquid	[10]
Boiling Point	143 °C (lit.)	[7][10]
Density	0.85 g/mL at 25 °C (lit.)	[7]
Refractive Index (n20/D)	1.451 (lit.)	[7]
Flash Point	31 °C (88 °F)	[7]
Autoignition Temperature	205 °C (401 °F)	[11]
Molecular Weight	113.20 g/mol	[6][10]

Stereoselective Synthesis Strategies

The production of enantiomerically pure (S)-2-Ethylpiperidine is a critical challenge. Simply performing a classical synthesis of 2-ethylpiperidine will result in a racemic mixture (an equal mix of R and S enantiomers), which is unsuitable for stereospecific drug synthesis. Two primary strategies are employed to overcome this:

• Chiral Resolution: This "brute-force" method involves synthesizing the racemic mixture and then separating the two enantiomers. This is often achieved by reacting the racemic amine with a chiral acid (a resolving agent), such as di-benzoyl-L-tartaric acid.[12] This reaction forms two diastereomeric salts. Because diastereomers have different physical properties, they can be separated by fractional crystallization. The desired diastereomer is then isolated, and the chiral auxiliary is cleaved to yield the pure (S)-enantiomer. While effective, this method is inherently inefficient as it discards at least 50% of the material.

• Asymmetric Synthesis: A more elegant and efficient approach is to build the molecule from the ground up in a way that selectively produces the desired (S)-enantiomer. A leading strategy for this is the asymmetric hydrogenation of a prochiral precursor, such as a 2-ethylpyridine or a related enamine.[1] This reaction uses a chiral catalyst, typically a transition metal complex (e.g., Iridium or Ruthenium) with a chiral ligand, to direct the addition of hydrogen across the double bond, preferentially forming the S-configured stereocenter.[1] This method is highly favored in industrial settings due to its high atom economy and stereoselectivity.

Diagram: Asymmetric Hydrogenation Workflow

The following diagram illustrates a generalized workflow for the asymmetric synthesis of (S)-2-Ethylpiperidine.

Caption: Generalized workflow for the asymmetric synthesis of (S)-2-Ethylpiperidine.

Protocol: Asymmetric Hydrogenation of 2-Ethylpyridinium Salt

This protocol is a representative example based on established methods for asymmetric hydrogenation of pyridine derivatives.[1]

Objective: To synthesize (S)-2-Ethylpiperidine with high enantiomeric excess (e.e.).

Materials:

• 2-Ethylpyridine

• Benzyl bromide

• Iridium catalyst, e.g., [(COD)Ir(P,N-ligand)]BF₄

• Hydrogen gas (H₂) source

• Anhydrous, degassed solvent (e.g., Methanol or Dichloromethane)

• Sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere chemistry

Methodology:

• Precursor Salt Formation:

  • In a round-bottom flask, dissolve 2-ethylpyridine (1.0 eq) in acetone.

  • Add benzyl bromide (1.05 eq) dropwise at room temperature.

  • Stir the mixture for 12-16 hours. The pyridinium salt will precipitate.

  • Filter the solid precipitate, wash with cold acetone, and dry under vacuum to yield N-benzyl-2-ethylpyridinium bromide.

  • Causality Note: Converting the pyridine to a pyridinium salt activates the ring system, making it more susceptible to hydrogenation under milder conditions than the neutral pyridine.

• Asymmetric Hydrogenation:

  • To a high-pressure autoclave, add the N-benzyl-2-ethylpyridinium bromide (1.0 eq) and the chiral Iridium catalyst (0.01-0.02 mol%).

  • Evacuate and backfill the reactor with argon or nitrogen gas three times to ensure an inert atmosphere.

  • Add anhydrous, degassed solvent via cannula.

  • Pressurize the reactor with hydrogen gas (typically 50-60 bar).

  • Heat the reaction to the optimized temperature (e.g., 40-60 °C) and stir for 24-48 hours.

  • Causality Note: The chiral P,N-ligand on the iridium center creates a chiral environment. The substrate coordinates to the metal in a specific orientation, forcing the hydrogen to add to one face of the molecule, thereby generating the (S)-enantiomer preferentially.

• Workup and Deprotection:

  • Cool the reactor, vent the hydrogen gas carefully, and purge with nitrogen.

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in a suitable solvent and subject it to hydrogenolysis (e.g., using H₂ and a Palladium on carbon catalyst) to cleave the N-benzyl group.

  • After deprotection, perform an aqueous workup. Neutralize with NaHCO₃ solution and extract the product into an organic solvent (e.g., dichloromethane).

  • Dry the organic layer with MgSO₄, filter, and concentrate to yield the crude product.

• Purification:

  • Purify the crude (S)-2-Ethylpiperidine by vacuum distillation or column chromatography to obtain the final product with high chemical purity.

Analytical Characterization and Quality Control

Confirming the identity and, most critically, the enantiomeric purity of (S)-2-Ethylpiperidine is essential. While standard techniques like NMR and Mass Spectrometry confirm the chemical structure, they cannot distinguish between enantiomers. For this, a specialized chiral chromatography method is required.

Critical Quality Attribute: Enantiomeric Purity

Enantiomeric excess (e.e.) is the measure of the purity of a chiral substance. It is defined as: e.e. (%) = ([(S)-enantiomer] - [(R)-enantiomer]) / ([(S)-enantiomer] + [(R)-enantiomer]) x 100

For pharmaceutical applications, an e.e. of >99% is typically required. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining e.e.

Diagram: Chiral HPLC Quality Control Workflow

Caption: Standard workflow for determining enantiomeric excess using Chiral HPLC.

Protocol: Chiral HPLC Method for Enantiomeric Excess (e.e.)

This protocol provides a starting point for the chiral separation of 2-ethylpiperidine enantiomers. Optimization is likely required.

Objective: To separate and quantify the (S) and (R) enantiomers of 2-ethylpiperidine to determine e.e.

Instrumentation & Materials:

• HPLC system with UV detector

• Chiral Stationary Phase (CSP) column: Polysaccharide-based columns like Chiralpak IA, IB, or IC are excellent starting points.[13][14]

• HPLC-grade solvents: n-Hexane, Isopropanol (IPA)

• Additive: Diethylamine (DEA)

• (S)-2-Ethylpiperidine sample

• Racemic 2-Ethylpiperidine standard (for peak identification)

Methodology:

• Mobile Phase Preparation:

  • Prepare the mobile phase, for example: n-Hexane / Isopropanol / Diethylamine (98 : 2 : 0.1, v/v/v).

  • Filter and degas the mobile phase before use.

  • Causality Note: The non-polar hexane is the main carrier. The polar IPA acts as a modifier to adjust retention time and selectivity. The basic additive (DEA) is crucial for obtaining good peak shape for amine compounds by minimizing interactions with residual acidic sites on the silica support.

• Sample Preparation:

  • Prepare a stock solution of the racemic standard at ~1 mg/mL in the mobile phase.

  • Prepare a stock solution of the (S)-2-Ethylpiperidine sample to be tested at the same concentration.

  • Filter both solutions through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: Chiralpak IA (or similar)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

• Analysis Procedure:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • First, inject the racemic standard. This will produce two peaks of roughly equal area, allowing you to determine the retention times for both the (R) and (S) enantiomers.

  • Next, inject the (S)-2-Ethylpiperidine sample. A chromatogram showing one major peak (at the retention time of the S-enantiomer) and potentially a very small peak (at the retention time of the R-enantiomer) should be obtained.

• Data Processing:

  • Integrate the areas of both peaks in the sample chromatogram.

  • Calculate the e.e. using the formula provided in section 4.1.

Applications in Drug Discovery and Development

(S)-2-Ethylpiperidine is a valuable chiral synthon. Its primary application is as a key starting material or intermediate in the multi-step synthesis of complex APIs. A prominent example is its use in the synthesis of certain long-acting local anesthetics. For instance, the core structure is related to that found in levobupivacaine, which is the pure (S)-enantiomer of bupivacaine.[15] The synthesis of levobupivacaine involves coupling an (S)-piperidine-2-carboxylic acid derivative (which can be derived from or related to (S)-2-ethylpiperidine precursors) with a substituted aniline.[16][17] Using the pure (S)-enantiomer is critical, as it exhibits lower cardiotoxicity compared to the racemic mixture.[15]

Safety, Handling, and Storage

As a chemical intermediate, 2-ethylpiperidine requires careful handling. It is classified as a flammable liquid and is corrosive, causing severe skin burns and eye damage.[9]

• Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[18] Avoid sources of ignition and take precautionary measures against static discharge.[18][19]

• Storage: Store in a cool, well-ventilated area away from heat and ignition sources. The container should be tightly closed. It is recommended to store under an inert gas atmosphere as the compound can be hygroscopic.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

References

• (S)-2-Ethylpiperidine. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• 2-ethylpiperidine. (n.d.). Stenutz. Retrieved January 26, 2026, from [Link]

• 2-Ethylpiperidine. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• 2-Ethylpiperidine. (n.d.). NIST Chemistry WebBook. Retrieved January 26, 2026, from [Link]

• Process for resolving racemic mixtures of piperidine derivatives. (2004). Google Patents.

• The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride. (2023). Molecules, 28(22), 7545. [Link]

• Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. (2022). The Journal of Organic Chemistry, 87(13), 8819-8823. [Link]

• Pharmacological Applications of Piperidine Derivatives. (2023). Encyclopedia.pub. Retrieved January 26, 2026, from [Link]

• The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride. (2023). ResearchGate. Retrieved January 26, 2026, from [Link]

• Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH. Retrieved January 26, 2026, from [Link]

• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. (2011). ResearchGate. Retrieved January 26, 2026, from [Link]

• Piperidine nucleus in the field of drug discovery. (2020). ResearchGate. Retrieved January 26, 2026, from [Link]

• Process for preparing levobupivacaine and analogues thereof. (1997). Google Patents.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Levobupivacaine. (n.d.). Wikipedia. Retrieved January 26, 2026, from [Link]

• Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH&Co.KG. Retrieved January 26, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved January 26, 2026, from [Link]

• 5 step synthesis of levobupivacaine.png. (2023). Wikimedia Commons. Retrieved January 26, 2026, from [Link]

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(S)-2-Ethylpiperidine: Technical Safety &amp; Operational Guide

Topic: (S)-2-Ethylpiperidine Safety and Handling Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Guide / Whitepaper

Executive Summary

(S)-2-Ethylpiperidine (CAS: 3232-36-8 for S-isomer; 1484-80-6 for racemate) is a critical chiral building block in the synthesis of piperidine alkaloids and pharmaceutical intermediates. Its structural integrity—specifically its stereochemical purity—is paramount for downstream efficacy in asymmetric synthesis.

This guide moves beyond basic MSDS data to provide a field-validated framework for handling this compound. The core directive is twofold: preserve enantiomeric excess (ee) through rigorous environmental controls and mitigate the specific hazards of volatile, basic amines.

Physicochemical Profile & Hazard Identification

Critical Properties Table

Understanding the physical state is the first step in risk assessment. (S)-2-Ethylpiperidine is a volatile, hygroscopic liquid.

Property	Value	Operational Implication
Physical State	Colorless to pale yellow liquid	Check for yellowing (oxidation sign).
Boiling Point	143°C (at 760 mmHg)	Moderate volatility; requires fume hood.
Flash Point	~31°C (Closed Cup)	Flammable. Ground all equipment.
Density	0.850 g/mL at 25°C	lighter than water; floats during aqueous workup.
pKa	~11.0 (estimated for 2-alkylpiperidines)	Strong base; incompatible with acids/acid chlorides.
Chirality	(S)-Enantiomer	Avoid radical initiators/high T to prevent racemization.

Hazard Classification (GHS)

While specific data for the (S)-enantiomer is often extrapolated from the racemate, the following hazards are definitive for 2-ethylpiperidine:

• Flammable Liquid (Category 3): Vapor/air mixtures are explosive above 31°C.

• Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns or significant irritation. High alkalinity saponifies fatty tissues rapidly.

• Acute Toxicity (Oral/Dermal/Inhalation): Harmful if swallowed or absorbed.[1] Piperidine derivatives can exhibit neurotoxic effects (nicotinic agonist activity).

Engineering Controls & PPE

The "Barrier of Entry" Protocol

Safety is not just equipment; it is a sequence of barriers.

• Primary Barrier (Engineering): All transfers must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

• Secondary Barrier (PPE):

  • Gloves: Standard nitrile gloves (4 mil) offer incidental splash protection only. For prolonged handling or immersion, use Laminate Film (Silver Shield) or thick Neoprene gloves. Amines permeate thin nitrile rapidly.

  • Eye Protection: Chemical splash goggles are mandatory. A face shield is required when pouring volumes >100 mL to prevent alkaline burns to the neck/face.

  • Respiratory: If work outside a hood is unavoidable (not recommended), a full-face respirator with Organic Vapor/Amine cartridges is required.

Operational Handling Protocols

Storage and Stability

(S)-2-Ethylpiperidine is hygroscopic and air-sensitive . Upon exposure to atmospheric CO₂, it forms carbamate salts (white crust), altering stoichiometry and potentially degrading enantiomeric purity.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[2]

• Temperature: Cool, dry place (<15°C recommended).

• Container: Tightly sealed glass or stainless steel. Avoid aluminum (potential for amine-metal complexation/corrosion).

Safe Transfer Workflow

The following workflow minimizes exposure and contamination.

Figure 1: Inert handling workflow to prevent carbamate formation and oxidation.

Step-by-Step Transfer:

• Purge: Flush the receiving vessel with dry Nitrogen/Argon for 5 minutes.

• Equip: Don chemical goggles and appropriate gloves.

• Extract: Use a glass syringe with a long needle (or cannula for large volumes) to withdraw the liquid through a septum. Avoid pouring to minimize vapor generation.

• Dispense: Inject slowly into the reaction vessel (subsurface addition preferred if reaction is exothermic).

• Seal: Immediately purge the reagent bottle headspace with inert gas before resealing.

Reaction Considerations

• Exotherms: Reaction with acids, acid chlorides, or anhydrides will be violently exothermic. Always dilute the acid and cool the amine solution (0°C) during addition.

• Racemization: While 2-alkylpiperidines are relatively stable, avoid conditions that generate radical intermediates at the alpha-carbon or excessive heating (>150°C) in the presence of strong bases, which could lead to racemization.

Emergency Response & Waste Management

Spill Response Logic

In the event of a spill, the high alkalinity and volatility require immediate, decisive action.

Figure 2: Decision matrix for spill containment and response.

Neutralization Protocol:

• Ventilate: Ensure maximum ventilation.

• Absorb: Cover the spill with a non-combustible absorbent (Vermiculite, dry sand, or commercial amine spill kit).

• Neutralize: Once absorbed, the material can be treated as hazardous solid waste. Note: Direct neutralization of the neat liquid with strong acid can generate dangerous heat and spatter.

Waste Disposal

• Stream: Segregate as Basic Organic Waste .

• Prohibition: Do NOT mix with acidic waste streams (risk of exotherm/explosion) or oxidizers.

• Labeling: Clearly label as "Flammable, Corrosive, Basic Amine."

Scientific Context: The Value of the (S)-Isomer

In drug development, the (S)-configuration of 2-ethylpiperidine is often the pharmacophore responsible for specific receptor binding. For example, in the synthesis of local anesthetics related to the pipecoloxylidide family (like ropivacaine or levobupivacaine analogs), the stereochemistry at the 2-position dictates the toxicity and potency profile.

Causality of Handling: We handle this under inert gas not just for safety, but because oxidative degradation often proceeds via radical abstraction at the alpha-carbon. If this occurs, you lose the chiral center, converting your expensive (S)-enantiomer into a racemate or an achiral imine impurity.

References

• TCI Chemicals. (n.d.). Product Specification: 2-Ethylpiperidine.[3] Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Piperidine (Parent Homolog Safety Data). Retrieved from

• ChemSrc. (2025).[4] 1-Ethylpiperidine and related Piperidine Data. Retrieved from

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• 4. carlroth.com [carlroth.com]

Technical Guide: (S)-2-Ethylpiperidine Solubility &amp; Physicochemical Profiling

Executive Summary

(S)-2-Ethylpiperidine (CAS: 34272-40-7) is a critical chiral synthon in the synthesis of amide-type local anesthetics, most notably Ropivacaine and Levobupivacaine . Unlike its racemic counterpart, the (S)-isomer requires strict enantiomeric purity control, often achieved via diastereomeric salt resolution or asymmetric hydrogenation.

This guide provides a technical analysis of the solubility behavior of (S)-2-ethylpiperidine, focusing on its free base form and its critical diastereomeric salts (e.g., L-tartrates). It addresses the thermodynamic parameters required for process optimization and provides self-validating protocols for determining solubility curves in non-standard solvent systems.

Part 1: Physicochemical Baseline

Before addressing solubility kinetics, the fundamental thermodynamic properties of the molecule must be established. (S)-2-Ethylpiperidine exhibits behavior typical of secondary cyclic amines: high basicity and moderate lipophilicity.

Table 1: Core Physicochemical Properties

Property	Value	Context
CAS Number	34272-40-7	Specific to (S)-isomer
Molecular Weight	113.20 g/mol	-
Physical State	Liquid	Colorless to pale yellow
Boiling Point	143 °C	At 760 mmHg
Density	0.867 g/mL	At 25°C
pKa (Predicted)	~11.1	Strong base; readily forms salts
LogP (Predicted)	1.6 - 1.9	Moderately lipophilic
Refractive Index	1.453	Optical purity indicator

Technical Insight: The ethyl group at the C2 position introduces steric hindrance adjacent to the nitrogen center. While this does not significantly reduce basicity compared to piperidine, it drastically alters the crystal packing energy of its salts, a property exploited during chiral resolution.

Part 2: Solubility Thermodynamics & Solvent Selection

Free Base Solubility

(S)-2-Ethylpiperidine is a liquid secondary amine. Its solubility profile is governed by the competition between the hydrophobic ethyl-piperidine ring and the hydrogen-bond-donating amine moiety.

• Water: The compound exhibits retrograde solubility behavior in some ranges but is generally considered sparingly soluble to soluble (~50 g/L estimated based on 1-ethyl isomer data) at room temperature. It can exhibit "oiling out" (liquid-liquid phase separation) at high concentrations or elevated temperatures.

• Organic Solvents: Miscible in all proportions with:

  • Ethanol (EtOH)

  • Methanol (MeOH)

  • Dichloromethane (DCM)

  • Toluene[1]

  • Ethyl Acetate[2][1][3][4]

Diastereomeric Salt Solubility (Critical for Resolution)

The industrial relevance of (S)-2-ethylpiperidine lies in its separation from the (R)-isomer. This is thermodynamically driven by the solubility differential of their diastereomeric salts, typically using L-tartaric acid or dibenzoyl-L-tartaric acid .

• The Resolution System: 90-95% Aqueous Ethanol.

• Thermodynamic Driver: The (S)-amine-L-tartrate salt is significantly less soluble in aqueous ethanol than the (R)-amine-L-tartrate salt.

• Metastable Zone: Process engineers must maintain the temperature between 60°C (dissolution) and 20°C (crystallization) to maximize yield without co-precipitating the (R)-isomer.

Diagram 1: Chiral Resolution Workflow

The following logic flow illustrates the solubility-driven purification process.

Caption: Solubility-driven chiral resolution workflow for isolating (S)-2-ethylpiperidine using tartaric acid derivatives.

Part 3: Experimental Determination Protocols

Since precise solubility curves for specific salts may vary by supplier batch and crystalline polymorph, relying on literature values alone is insufficient for GMP processes. The following protocol provides a self-validating method to generate a solubility curve.

Protocol A: Dynamic Solubility Determination (Laser Monitoring)

Objective: Determine the Metastable Zone Width (MSZW) for (S)-2-ethylpiperidine salts.

Reagents:

• (S)-2-Ethylpiperidine (Crude/Racemic)

• Resolving Acid (e.g., L-Tartaric Acid)[5][6][7]

• Solvent (Ethanol/Water mixtures)[3][5][6]

Methodology:

• Preparation: Charge a jacketed crystallizer with a known mass of solvent and solute (start at 100 g/L).

• Heating Ramp: Heat at 0.5°C/min under agitation (200 rpm).

• Clear Point Detection: Record the temperature (

  ) where the solution becomes optically transparent (using a turbidity probe or laser transmissivity).

• Cooling Ramp: Cool at 0.5°C/min.

• Cloud Point Detection: Record the temperature (

  ) where nucleation occurs (transmissivity drop).

• Iteration: Add solvent to dilute the concentration and repeat steps 2-5 to generate data points across the concentration range.

Protocol B: Static Equilibrium Method (Shake-Flask)

Objective: Determine thermodynamic solubility at a fixed temperature.

• Saturation: Add excess solid salt to the solvent in a sealed vial.

• Equilibration: Agitate at fixed temperature (e.g., 25°C) for 24-48 hours.

• Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter (pre-heated to prevent crash-out).

• Quantification: Analyze filtrate via HPLC-UV or GC-FID.

Critical Control Point: For HPLC analysis of piperidines, use a high pH mobile phase (e.g., 0.1% Ammonium Hydroxide in Water/Acetonitrile) or an ion-pairing agent to prevent peak tailing caused by the interaction of the amine with silanol groups on the column.

Diagram 2: Solubility Validation Loop

Caption: Iterative workflow for determining static thermodynamic solubility points.

Part 4: Handling & Stability[2]

"Oiling Out" Phenomenon

Secondary amines often exhibit Liquid-Liquid Phase Separation (LLPS) in water/salt systems before crystallizing.

• Risk: If the solution oils out, impurities are trapped in the oil phase, ruining the purification.

• Mitigation: Ensure the solvent system contains sufficient alcohol (e.g., >80% Ethanol) to maintain a single liquid phase during cooling.

Carbon Dioxide Sensitivity

Piperidines are strong bases and will rapidly absorb atmospheric

to form carbamates.

• Impact on Data: Absorbed

  alters the pH and solubility profile, leading to erroneous data.

• Protocol: All solubility experiments must be conducted under an inert atmosphere (

  or ) or using freshly degassed solvents.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5287472, (S)-2-Ethylpiperidine. Retrieved from [Link]

• Senanayake, C. H., et al. (2002). Process for resolving racemic mixtures of piperidine derivatives. World Intellectual Property Organization, Patent WO2002068391A1.

• NIST Chemistry WebBook. 2-Ethylpiperidine Thermochemical Data. Retrieved from [Link]

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• 7. oiv.int [oiv.int]

Technical Guide: Discovery and Synthetic Access to (S)-2-Ethylpiperidine

This technical guide details the structural identification, significance, and synthetic evolution of (S)-2-Ethylpiperidine , a critical chiral scaffold in medicinal chemistry. While historically overshadowed by its homolog Coniine (2-propylpiperidine), the ethyl variant has emerged as a precision tool for modulating lipophilicity and receptor binding in modern drug discovery.

Executive Summary

(S)-2-Ethylpiperidine (CAS: 34272-40-7) is a chiral saturated heterocycle belonging to the piperidine alkaloid class.[1] Unlike its naturally occurring homolog Coniine (the toxin of Conium maculatum), (S)-2-Ethylpiperidine is primarily a synthetic construct, valued in drug development as a privileged scaffold . Its "discovery" is defined not by isolation from nature, but by the evolution of asymmetric synthesis methodologies that allow researchers to access this motif with high enantiomeric excess (ee), enabling the precise tuning of pharmaceutical agents targeting the Central Nervous System (CNS).

Part 1: The Structural Imperative

The Homology Trap: Coniine vs. Ethylpiperidine

To understand (S)-2-Ethylpiperidine, one must first distinguish it from Coniine. Both share the piperidine core, but the alkyl chain length dictates their physicochemical properties.

Feature	(S)-Coniine	(S)-2-Ethylpiperidine
Structure	2-Propylpiperidine	2-Ethylpiperidine
Origin	Natural (Conium maculatum)	Synthetic / Trace Natural
LogP (Lipophilicity)	~2.5	~2.0 (Optimized for CNS penetration)
Toxicity	High (Respiratory Paralysis)	Moderate (Building Block)
Rotation	(+)-isomer	(+)-isomer

Significance in Drug Design: The ethyl group offers a lower steric profile than the propyl group, allowing for tighter binding in sterically constrained enzyme pockets while maintaining sufficient lipophilicity to cross the Blood-Brain Barrier (BBB).

Stereochemical Definition

The biological activity of piperidine-based drugs is often strictly governed by chirality.

• Configuration: (S)

• Sign of Rotation: (+)

• Cahn-Ingold-Prelog Priority: Nitrogen > Ethyl Group > Ring Methylene > Hydrogen.

Part 2: The Evolution of Access (Discovery of Method)

The "discovery" of (S)-2-Ethylpiperidine is effectively the history of synthetic organic chemistry's struggle to desymmetrize the pyridine ring.

Phase 1: The Classical Approach (Resolution)

Historically, access relied on the Ladenburg Reduction (1886) of 2-ethylpyridine using sodium metal in ethanol, yielding a racemic mixture (

)-2-ethylpiperidine.

• Limitation: Requires tedious fractional crystallization using chiral acids (e.g., (+)-Tartaric acid) to separate the (S) enantiomer.

• Yield: Max theoretical yield of 50% for the desired enantiomer.

Phase 2: The Modern Breakthrough (Asymmetric Hydrogenation)

The true technical "discovery" occurred with the advent of Iridium-catalyzed asymmetric hydrogenation . This method allows for the direct conversion of achiral 2-ethylpyridine into (S)-2-ethylpiperidine with >90% ee, bypassing the need for resolution.

Mechanistic Pathway

The hydrogenation of the aromatic pyridine ring is thermodynamically favorable but kinetically difficult due to the stability of the aromatic system and the poisoning effect of the basic nitrogen on the catalyst.

Key Innovation: The use of Iridium (Ir) complexes with chiral bisphosphine ligands and iodine additives. The iodine forms a catalytically active species that can coordinate the pyridine substrate without being deactivated.

Part 3: Technical Protocol (Synthesis & Validation)

Objective: Synthesis of (S)-2-Ethylpiperidine via Asymmetric Hydrogenation. Scale: Laboratory Prep (10 mmol scale).

Reagents & Equipment

• Substrate: 2-Ethylpyridine (Sigma-Aldrich, >99%).

• Catalyst Precursor:

  (Bis(1,5-cyclooctadiene)diiridium(I) dichloride).

• Chiral Ligand: (S)-MeO-Biphep or (S)-SegPhos.

• Additive: Iodine (

  ) - Critical for activating the pyridine ring.

• Solvent: Toluene (Anhydrous).

• Equipment: High-pressure hydrogenation autoclave (Parr Instrument).

Step-by-Step Methodology

• Catalyst Preparation (In Glovebox):

  • In a Schlenk tube, mix

    (0.05 mmol) and (S)-MeO-Biphep (0.11 mmol) in anhydrous toluene (5 mL).

  • Stir at room temperature for 30 minutes until a clear orange/red solution forms.

  • Add Iodine (

    , 0.10 mmol) and stir for an additional 10 minutes.

• Hydrogenation:

  • Add 2-Ethylpyridine (10 mmol) to the catalyst solution.

  • Transfer the mixture to the autoclave liner.

  • Seal the autoclave and purge with Hydrogen (

    ) gas (3 cycles at 10 bar).

  • Pressurize to 600 psi (40 bar)

    .

  • Stir vigorously (1000 rpm) at Room Temperature for 24 hours.

• Work-up:

  • Carefully vent the hydrogen gas.

  • Concentrate the solvent under reduced pressure.

  • Extract the residue with aqueous HCl (1M) to pull the amine into the aqueous phase (leaving non-polar impurities).

  • Basify the aqueous layer with NaOH (4M) to pH >12.

  • Extract with Dichloromethane (DCM) (

    mL).

  • Dry over

    and concentrate.

• Purification:

  • Distillation (bp ~143°C) or Flash Chromatography (DCM/MeOH/NH4OH).

Validation & Quality Control (Self-Validating System)

Analytical Method	Expected Result for (S)-Isomer	Purpose
Chiral HPLC	Single Peak (Major)	Determine Enantiomeric Excess (ee). Target >90%.
Polarimetry	to (EtOH)	Confirm Absolute Configuration (S).
1H NMR	Multiplets at 1.2-1.8 ppm (Ring), Triplet at 0.9 ppm (Ethyl)	Confirm Chemical Structure & Purity.

Part 4: Applications in Drug Discovery

(S)-2-Ethylpiperidine serves as a versatile intermediate.[2] Its primary utility lies in its ability to function as a chiral auxiliary or a pharmacophore core .

• Local Anesthetics: Structural analogs of Ropivacaine and Bupivacaine where the N-substituent or the 2-alkyl chain is modified to alter duration of action.

• Nicotinic Agonists: Used in research to map the steric requirements of Nicotinic Acetylcholine Receptors (nAChRs). The ethyl group probes the hydrophobic pocket size differently than the methyl (Nicotine) or propyl (Coniine) groups.

References

• Ladenburg, A. (1886).[3][4][5] Synthese der aktiven Coniine. Berichte der deutschen chemischen Gesellschaft. [Historical Synthesis Basis]

• Wang, W. B., et al. (2008). Enantioselective Hydrogenation of 2-Alkylpyridines. Journal of the American Chemical Society.
• Glorius, F. (2004). Asymmetric Hydrogenation of Heterocycles. Organic & Biomolecular Chemistry. [Review of Heterocycle Reduction].

• PubChem Database. (2024). Compound Summary: (S)-2-Ethylpiperidine.[1] National Center for Biotechnology Information. Available at: [Link]

• Lee, S. T., et al. (2008). Stereoselective potencies and relative toxicities of coniine enantiomers. Chemical Research in Toxicology. [Toxicity & Pharmacology Context].

Sources

• 1. (S)-2-Ethylpiperidine | C7H15N | CID 5287472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 123495-48-7,ETHYL (S)-PIPERIDINE-2-CARBOXYLATE HCL | lookchem [lookchem.com]
• 3. Coniine - Wikipedia [en.wikipedia.org]
• 4. The killer of Socrates: Coniine and Related Alkaloids in the Plant Kingdom - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Coniine - Structural elucidation | PPTX [slideshare.net]

The Quintessential Guide to (S)-2-Ethylpiperidine: Synthesis, Characterization, and Analytical Methodologies

A Senior Application Scientist's Perspective for Researchers and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the piperidine scaffold remains a cornerstone of molecular design. Its prevalence in numerous natural products and active pharmaceutical ingredients underscores its significance. Among its myriad derivatives, the chiral 2-substituted piperidines, such as (S)-2-Ethylpiperidine, represent a critical class of building blocks, offering a defined stereochemical anchor for the construction of complex molecular architectures. This guide provides an in-depth technical overview of (S)-2-Ethylpiperidine, from its enantioselective synthesis to its comprehensive characterization, tailored for researchers, scientists, and drug development professionals.

Introduction: The Significance of the 2-Ethylpiperidine Moiety

(S)-2-Ethylpiperidine is a chiral cyclic secondary amine that serves as a versatile intermediate in the synthesis of a wide array of biologically active compounds.[1][2] The piperidine ring system is a privileged scaffold in medicinal chemistry, appearing in over twenty classes of pharmaceuticals and a vast number of alkaloids.[3] The introduction of a stereocenter at the 2-position, as in (S)-2-Ethylpiperidine, imparts a crucial three-dimensional feature that can profoundly influence the pharmacological and toxicological properties of the final molecule. The ethyl group at this position enhances both its lipophilicity and reactivity, making it a valuable synthon for creating novel chemical entities.[2]

This guide will navigate the essential technical aspects of working with (S)-2-Ethylpiperidine, providing not just protocols, but the scientific rationale behind the methodological choices.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the fundamental properties of (S)-2-Ethylpiperidine is paramount for its effective use and analysis.

Core Physicochemical Properties

The key physicochemical properties of 2-Ethylpiperidine are summarized in the table below. It is important to note that while many properties are reported for the racemic mixture, they provide a close approximation for the individual enantiomers.

Property	Value	Source
Molecular Formula	C₇H₁₅N	[PubChem CID: 94205]
Molecular Weight	113.20 g/mol	[PubChem CID: 94205]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	143 °C	[Chem-Impex]
Density	0.85 g/cm³	[Chem-Impex]
Refractive Index (n20/D)	1.45	[Chem-Impex]
Solubility	Soluble in organic solvents, moderately soluble in water	[1]

Spectroscopic Profile

Spectroscopic analysis is indispensable for the structural confirmation and purity assessment of (S)-2-Ethylpiperidine.

NMR spectroscopy is a powerful tool for the unambiguous structural elucidation of (S)-2-Ethylpiperidine. The expected chemical shifts in ¹H and ¹³C NMR spectra are detailed below.

¹H NMR Spectroscopy (400 MHz, CDCl₃):

• δ ~2.9-3.1 ppm (m, 1H): Proton on the carbon adjacent to the nitrogen (C6-H_eq).

• δ ~2.5-2.7 ppm (m, 1H): Proton on the carbon bearing the ethyl group (C2-H).

• δ ~2.4-2.6 ppm (m, 1H): Proton on the carbon adjacent to the nitrogen (C6-H_ax).

• δ ~1.0-1.8 ppm (m, 8H): Protons of the piperidine ring (C3, C4, C5 methylene groups) and the methylene group of the ethyl substituent.

• δ ~0.8-1.0 ppm (t, 3H): Protons of the methyl group of the ethyl substituent.

• δ (variable): A broad singlet corresponding to the N-H proton.

¹³C NMR Spectroscopy (100 MHz, CDCl₃):

• δ ~55-57 ppm: Carbon adjacent to the nitrogen and bearing the ethyl group (C2).

• δ ~46-48 ppm: Carbon adjacent to the nitrogen (C6).

• δ ~35-37 ppm: Methylene carbon of the ethyl group.

• δ ~25-35 ppm: Methylene carbons of the piperidine ring (C3, C5).

• δ ~24-26 ppm: Methylene carbon of the piperidine ring (C4).

• δ ~10-12 ppm: Methyl carbon of the ethyl group.

Note: Specific chemical shifts can vary depending on the solvent and concentration.

Electron Ionization Mass Spectrometry (EI-MS) of 2-Ethylpiperidine typically shows a molecular ion peak ([M]⁺) at m/z 113. The fragmentation pattern is characterized by alpha-cleavage, a common pathway for amines, leading to the loss of the ethyl group.

Expected Fragmentation Pattern:

• m/z 113: Molecular ion ([C₇H₁₅N]⁺).

• m/z 84: A prominent peak resulting from the loss of the ethyl group (•CH₂CH₃) via alpha-cleavage, forming a stable iminium ion. This is often the base peak.

• Other fragments: Smaller fragments arising from further ring cleavage.

The logical flow of these characterization techniques is visualized in the following workflow diagram.

Caption: Workflow for the synthesis and characterization of (S)-2-Ethylpiperidine.

Enantioselective Synthesis: A Methodological Approach

The synthesis of enantiomerically pure (S)-2-Ethylpiperidine is a key challenge. One of the most efficient methods is the asymmetric hydrogenation of the corresponding prochiral pyridine derivative, 2-ethylpyridine. This approach is highly atom-economical and can provide high enantioselectivities.[4]

Asymmetric Hydrogenation of 2-Ethylpyridine

This method typically involves the activation of the pyridine ring, followed by hydrogenation in the presence of a chiral catalyst.

Principle: The pyridine ring is first activated by N-benzylation to form the corresponding pyridinium salt. This activation renders the ring more susceptible to hydrogenation. The subsequent hydrogenation is carried out using a chiral iridium catalyst, which facilitates the enantioselective addition of hydrogen, leading to the formation of the desired (S)-enantiomer in excess.

Experimental Protocol:

• N-Benzylation of 2-Ethylpyridine:

  • In a round-bottom flask, dissolve 2-ethylpyridine (1.0 eq.) in a suitable solvent such as acetonitrile.

  • Add benzyl bromide (1.1 eq.) and stir the mixture at room temperature for 24 hours.

  • The resulting pyridinium salt will precipitate out of the solution. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• Asymmetric Hydrogenation:

  • In a high-pressure autoclave, charge the N-benzyl-2-ethylpyridinium salt (1.0 eq.), a chiral iridium catalyst precursor such as [Ir(COD)Cl]₂, and a chiral phosphine ligand (e.g., a derivative of the Segphos or Josiphos family) under an inert atmosphere.

  • Add a suitable solvent, typically methanol or ethanol.

  • Pressurize the autoclave with hydrogen gas (e.g., 50-100 atm) and stir the reaction mixture at a controlled temperature (e.g., 40-60 °C) for 24-48 hours.

  • After the reaction is complete, carefully vent the autoclave and concentrate the reaction mixture under reduced pressure.

• Deprotection and Isolation:

  • The resulting N-benzyl-(S)-2-ethylpiperidine can be deprotected via hydrogenolysis using a palladium catalyst (e.g., Pd/C) under a hydrogen atmosphere.

  • The crude (S)-2-Ethylpiperidine is then purified by distillation or column chromatography to yield the final product.

The choice of the chiral ligand is critical for achieving high enantioselectivity. The ligand coordinates to the iridium center, creating a chiral environment that directs the hydrogenation to one face of the substrate.

Determination of Enantiomeric Purity

Ensuring the enantiomeric purity of (S)-2-Ethylpiperidine is crucial for its application in drug development. Chiral chromatography is the gold standard for this analysis.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC offers a reliable and robust method for separating the enantiomers of 2-ethylpiperidine. Polysaccharide-based chiral stationary phases (CSPs), such as those from the Chiralpak® series, are often effective.

Principle: The enantiomers of the analyte interact differently with the chiral stationary phase, leading to different retention times and, thus, separation. For amines like 2-ethylpiperidine, derivatization with a UV-active agent is often necessary for sensitive detection.

Experimental Protocol:

• Derivatization:

  • React the (S)-2-Ethylpiperidine sample with a derivatizing agent such as dansyl chloride or a chiral derivatizing agent like Mosher's acid chloride in the presence of a base (e.g., triethylamine) to form diastereomers.

• Chromatographic Conditions:

  • Column: Chiralpak® AD-H or a similar polysaccharide-based column.

  • Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with a small amount of an amine modifier like diethylamine (e.g., 0.1%) to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a suitable wavelength for the chosen derivative (e.g., 254 nm for a benzoyl derivative).

  • Temperature: 25 °C.

The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers in the chromatogram.

Caption: A typical workflow for determining the enantiomeric excess of (S)-2-Ethylpiperidine using chiral HPLC.

Chiral Gas Chromatography (GC)

For volatile compounds, chiral GC provides an excellent alternative with high resolution.

Principle: Similar to HPLC, chiral GC utilizes a chiral stationary phase to differentiate between enantiomers. Derivatization may be necessary to improve volatility and chromatographic performance.

Experimental Protocol:

• Derivatization (if necessary):

  • React the amine with a suitable derivatizing agent, such as trifluoroacetic anhydride, to form a more volatile derivative.

• Chromatographic Conditions:

  • Column: A capillary column coated with a chiral stationary phase, such as a cyclodextrin derivative (e.g., β-DEX™).

  • Carrier Gas: Helium or Hydrogen.

  • Temperature Program: An initial temperature hold followed by a ramp to a final temperature to ensure good separation.

  • Injector and Detector Temperature: Optimized to prevent sample degradation and ensure efficient detection.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Optical Rotation

The measurement of optical rotation is a fundamental characteristic of a chiral compound and provides a quick assessment of enantiomeric purity, although it is less precise than chromatographic methods.

Principle: A solution of a chiral compound rotates the plane of plane-polarized light. The direction and magnitude of this rotation are characteristic of the compound, its concentration, the path length of the light, the solvent, and the temperature.

Procedure:

• Prepare a solution of (S)-2-Ethylpiperidine of a known concentration in a suitable solvent (e.g., methanol or chloroform).

• Use a polarimeter to measure the angle of rotation.

• Calculate the specific rotation [α] using the formula: [α] = α / (l × c) where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

The sign of the rotation (+ or -) for the (S)-enantiomer is a key identifying property.

Safety and Handling

2-Ethylpiperidine is a flammable and corrosive liquid that can cause severe skin burns and eye damage. [PubChem CID: 94205] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

(S)-2-Ethylpiperidine is a valuable chiral building block with significant potential in pharmaceutical and chemical research. A thorough understanding of its synthesis, characterization, and analytical methodologies is essential for its effective and safe utilization. The protocols and insights provided in this guide are intended to equip researchers and drug development professionals with the necessary knowledge to confidently work with this important molecule. The self-validating nature of combining spectroscopic and chromatographic techniques ensures the identity, purity, and enantiomeric integrity of (S)-2-Ethylpiperidine, laying a solid foundation for its application in the synthesis of novel and impactful chemical entities.

References

• Li, W., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Angewandte Chemie International Edition, 55(42), 13264-13268. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. [Link]

• National Institute of Standards and Technology. 2-Ethylpiperidine in NIST Chemistry WebBook. [Link]

• Ali, I., et al. (2006). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Talanta, 69(4), 1013-1017.

• Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6688. [Link]

Sources

• 1. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. gcms.cz [gcms.cz]

Sourcing and Validation of (S)-2-Ethylpiperidine: A Technical Guide for Pharmaceutical Synthesis

Strategic Importance & Chemical Identity

(S)-2-Ethylpiperidine is a critical chiral building block, most notably serving as the immediate precursor to Levobupivacaine , the pure S-enantiomer of the local anesthetic Bupivacaine.[1] Unlike its racemic predecessor, Levobupivacaine exhibits reduced cardiotoxicity, making the enantiomeric purity of the (S)-2-ethylpiperidine starting material a decisive factor in drug safety and efficacy.[1]

Chemical Profile

Property	Specification
Chemical Name	(S)-2-Ethylpiperidine
CAS Number	32479-73-5 (S-enantiomer); 1484-80-6 (Racemate)
Molecular Formula	C₇H₁₅N
Molecular Weight	113.20 g/mol
Appearance	Colorless to pale yellow liquid
Key Hazard	Corrosive (Skin Corr.[2][3] 1B), Flammable Liquid
Chiral Center	C2 Position (Piperidine ring)

Commercial Availability & Sourcing Matrix

Sourcing (S)-2-Ethylpiperidine presents a unique challenge: while racemic 2-ethylpiperidine is a commodity chemical, the S-enantiomer is frequently listed as "discontinued" or "inquire" by major catalog vendors (e.g., Sigma-Aldrich, Fisher).[1] This necessitates a bifurcated sourcing strategy based on scale.[1][4]

Sourcing Tiers

Tier	Scale	Typical Vendor Profile	Risk Factor	Recommendation
Tier 1: Catalog	mg – 50g	Major aggregators (Merck, TCI)	High Stock Volatility. Often backordered due to batch production cycles.[4]	Use for initial reference standards only.
Tier 2: CRO/Bulk	100g – kg	Specialized Chiral CROs (BLD Pharm, Chem-Impex)	Variable Purity. ee (enantiomeric excess) can fluctuate between batches (95-99%).	Mandatory internal QC (See Section 4).[4]
Tier 3: In-House	>1 kg	Internal Process Chemistry	Resource Intensive. Requires resolution infrastructure.[1][4]	Preferred for GMP campaigns to ensure ee control.[1][4]

Authoritative Insight: For GMP manufacturing of Levobupivacaine, relying on Tier 2 suppliers is risky without a validated re-purification step.[1][4] Most robust processes involve purchasing the inexpensive racemate (CAS 1484-80-6) and performing an in-house resolution.[1]

Production Route: Classical Resolution (The "Make" Strategy)

While asymmetric hydrogenation of ethyl pyridines is academically interesting, the industrial standard for accessing (S)-2-Ethylpiperidine remains Classical Resolution using chiral acids.[1] This method is robust, scalable, and cost-effective.[1][2][4][5]

Validated Protocol: L-Tartaric Acid Resolution

Rationale: L-(+)-Tartaric acid forms a crystalline diastereomeric salt preferentially with (S)-2-ethylpiperidine in specific solvent systems, allowing physical separation from the (R)-isomer.

Step-by-Step Methodology

• Reagent Prep: Dissolve Racemic 2-Ethylpiperidine (1.0 eq) in Ethanol (5 volumes) .

• Acid Addition: Slowly add L-(+)-Tartaric Acid (1.0 eq) dissolved in hot Ethanol/Water (95:5).

  • Critical Control Point: Maintain temperature at 60°C to prevent premature precipitation.[1][4]

• Crystallization: Allow the mixture to cool slowly to room temperature over 4 hours, then chill to 0-5°C for 2 hours.

  • Mechanism:[1][2][6] The (S)-amine[3]·L-tartrate salt is less soluble and crystallizes out.[1][4]

• Filtration: Filter the white solid. Wash with cold ethanol.[1][4]

• Recrystallization: Recrystallize the wet cake from Ethanol/Water (9:1) to upgrade chiral purity to >99% ee.

• Free Basing: Suspend the salt in water and basify with 40% NaOH to pH >12.[1][4] Extract with Dichloromethane (DCM) or MTBE .[4]

• Isolation: Dry organic layer (Na₂SO₄), filter, and distill (bp ~143°C) to obtain pure (S)-2-Ethylpiperidine.

Workflow Diagram

The following diagram illustrates the critical decision points in the resolution process.

Caption: Industrial resolution workflow for isolating (S)-2-Ethylpiperidine using L-Tartaric Acid.

Analytical Validation (QC)

Verifying the enantiomeric excess (ee) of (S)-2-Ethylpiperidine is challenging because the molecule lacks a strong UV chromophore , rendering standard HPLC-UV methods ineffective without modification.[1]

Method A: Derivatization + Chiral HPLC (Recommended)

To visualize the compound, it must be derivatized with a chromophore-containing agent (e.g., Tosyl Chloride or Benzoyl Chloride) before injection.

• Derivatization Protocol:

  • Mix 10 mg sample with 1.5 eq p-Toluenesulfonyl chloride (TsCl) and 2.0 eq Triethylamine in DCM.

  • Stir for 30 mins. Quench with water, extract organic layer.[1][4]

  • Inject organic phase.[1][4]

• HPLC Conditions:

  • Column: Chiralpak AD-H or IA (Amylose-based).

  • Mobile Phase: Hexane : Isopropanol (90:10).[4]

  • Detection: UV @ 254 nm (detects the Tosyl group).[4]

  • Separation: The bulky Tosyl group amplifies chiral recognition on the column.[1]

Method B: Chiral GC (Direct Analysis)

If a Chiral GC is available, this is the most direct method as it requires no derivatization, utilizing the volatility of the amine.[1]

• Column: Cyclodextrin-based (e.g., Rt-βDEXsm or Chiraldex G-TA).[4]

• Carrier: Helium.[1][4]

• Temp Program: 100°C (hold 2 min) → Ramp 5°C/min → 200°C.

Analytical Decision Matrix

Caption: Selection logic for analytical method validation based on lab instrumentation.

Safety & Handling

(S)-2-Ethylpiperidine is a Class 3 Flammable Liquid and Class 8 Corrosive .[4]

• Storage: Store under inert atmosphere (Argon/Nitrogen). The secondary amine is prone to oxidation and carbonate formation upon exposure to air.[1][4]

• PPE: Nitrile gloves are insufficient for prolonged contact.[1][4] Use laminate gloves (Silver Shield) for bulk handling.[4]

• Incompatibility: Violent reaction with strong oxidizing agents and acid chlorides (unless controlled for derivatization).[4]

References

• PubChem. 2-Ethylpiperidine (Compound).[1][4][7][8] National Library of Medicine.[1][4] Available at: [Link]

• Google Patents. Preparation method of bupivacaine and intermediate (S)-2-piperidinecarboxylic acid.[1][4] CN112939848A.[1][4] Available at:

Sources

• 1. Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review) | Khamitova | Drug development & registration [pharmjournal.ru]
• 2. CN112939848A - Preparation method of bupivacaine and intermediate (S) -2-piperidinecarboxylic acid thereof - Google Patents [patents.google.com]
• 3. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. (S)-2-Ethylpiperidine | C7H15N | CID 5287472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]

Technical Guide: (S)-2-Ethylpiperidine – Nomenclature, Synthesis, and Pharmaceutical Utility

Executive Summary & Core Identity

(S)-2-Ethylpiperidine is a chiral, saturated heterocyclic amine serving as a critical pharmacophore in the synthesis of peptidomimetics, neurokinin receptor antagonists, and alkaloid analogs. Unlike its racemic counterpart, the enantiopure (S)-isomer is frequently required in drug development to match the chiral constraints of biological binding pockets.

This guide moves beyond basic identification to address the "make-or-buy" decision process, detailing the stereochemical logic, asymmetric synthesis routes, and validation protocols required for high-purity applications.

Data Summary: Physicochemical Profile

Property	Value / Description	Note
IUPAC Name	(2S)-2-Ethylpiperidine	Preferred IUPAC name (PIN)
Common Name	(S)-2-Ethylpiperidine	Often listed as (S)-α-ethylpiperidine
CAS Number	34272-40-7	Specific to (S)-isomer
CAS Number (Racemic)	1484-80-6	Do not confuse with enantiopure form
Molecular Formula	C₇H₁₅N	MW: 113.20 g/mol
Boiling Point	143 °C (lit.)[1][2][3][4][5]	For racemate; (S)-isomer similar
Density	0.850 g/mL at 25 °C
Storage	2–8 °C, Hygroscopic	Store under Argon/Nitrogen

Nomenclature & Stereochemical Logic

The designation (2S) is not arbitrary; it is derived strictly from the Cahn-Ingold-Prelog (CIP) priority rules. Understanding this is vital when derivatizing the nitrogen, as N-substitution can alter the priority sequence but rarely changes the absolute configuration of the carbon skeleton.

CIP Priority Determination

At the chiral center (C2), the four substituents are ranked by atomic number of the immediate atom, expanding outward until a point of difference is found:

• Priority 1: Nitrogen (–NH–) [Atomic Number: 7][5]

• Priority 2: Ethyl Group (–CH₂CH₃) vs. Ring Methylene (–CH₂–).

  • Differentiation: The ethyl group terminates in a methyl, whereas the ring continues to other carbons. However, we look at the C2-C3 bond vs C2-Ethyl bond.[5]

  • Correction: Actually, the Ring C3 is attached to C4, while Ethyl C1' is attached to C2'.

  • Strict Rule: N (1) > C-Ethyl vs C-Ring.[5]

    • Path A (Ethyl): C -> C(H,H,H)

    • Path B (Ring): C -> C(H,H,C)

    • Result: The Ring Carbon (C3) has higher priority than the Ethyl Carbon because it connects to another Carbon (C4), whereas the ethyl terminus connects only to Hydrogens.

    • Correction Re-evaluation: Let's trace carefully.[5]

      • Center C2 attached to: N, C3(ring), C(ethyl), H.

      • N is #1.[4][5][6]

      • C3 (ring) is bonded to C4.[5]

      • C(ethyl) is bonded to C(methyl).[5]

      • Both are C bonded to C. Move to next shell.[5]

      • C4 is bonded to C5. C(methyl) is bonded to H.[5]

      • Therefore: Ring > Ethyl.

• Priority 3: Ethyl Group.

• Priority 4: Hydrogen (pointing away).

Configuration: Tracing 1 → 2 → 3 (Nitrogen → Ring → Ethyl) yields a Counter-Clockwise motion.[5] With Hydrogen in the back, this assigns the (S) configuration.

Caption: Cahn-Ingold-Prelog priority assignment for (S)-2-ethylpiperidine. Ring carbons take priority over the ethyl chain.

Asymmetric Synthesis: The "Make" Protocols

For research requiring high enantiomeric excess (ee > 95%), simple resolution of the racemate is often inefficient. Two primary routes dominate modern synthesis: Chemocatalytic Asymmetric Hydrogenation and Biocatalytic Reduction .[5]

Method A: Ir-Catalyzed Asymmetric Hydrogenation (Chemical)

This is the industry standard for scalability.[5] It involves the reduction of 2-ethylpyridine.[5]

• Substrate: 2-Ethylpyridine (inexpensive, achiral).[5]

• Catalyst System: Iridium(I) complex with chiral bisphosphine ligands (e.g., (S)-MeO-BoQPhos or (S)-SegPhos).

• Additives: Iodine (I₂) is often crucial as a co-catalyst to activate the Iridium species.

Protocol Summary:

• Preparation: In a glovebox, mix [Ir(COD)Cl]₂ (0.5 mol%) and Chiral Ligand (1.1 mol%) in THF. Stir for 15 min.

• Activation: Add I₂ (5 mol%) to form the active catalytic species.[5]

• Reaction: Add 2-ethylpyridine. Transfer to an autoclave.[5]

• Hydrogenation: Pressurize with H₂ (600 psi / 40 bar). Stir at RT for 12–24 hours.[5]

• Workup: Vent H₂, concentrate, and purify via basic alumina filtration to remove catalyst.

Why this works: The planar pyridine coordinates to the Iridium.[5] The chiral ligand creates a steric "pocket" that forces the hydride delivery to occur from only one face of the ring, establishing the (S)-center.

Method B: Imine Reductase (IRED) Biocatalysis (Biological)

For medicinal chemistry libraries where metal contamination is a concern, enzymatic reduction is superior.

• Enzyme: NADPH-dependent Imine Reductases (IREDs).[5][7][8]

• Mechanism: IREDs activate the imine bond (formed in situ or via equilibrium with the pyridine/dihydropyridine species) and deliver a hydride with near-perfect stereocontrol.

Caption: Comparison of Iridium-catalyzed hydrogenation vs. IRED biocatalysis for (S)-2-ethylpiperidine synthesis.

Analytical Validation (Quality Control)

Verifying the "S" designation requires chiral chromatography.[5] Standard C18 HPLC will not separate the enantiomers.[5]

Chiral HPLC Method[10][11][12][13]

• Column: Chiralpak IA or IB (Immobilized Amylose/Cellulose derivatives).[5] These are robust and tolerate various solvents.[5]

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[5]

  • Note: Diethylamine (DEA) is mandatory.[5] As a secondary amine, 2-ethylpiperidine will tail severely on silica without a basic modifier to mask silanol groups.[5]

• Detection: UV at 210 nm (weak absorbance) or Refractive Index (RI).[5]

• Derivatization (Alternative): If direct UV detection is too insensitive, react with (S)-Mosher's acid chloride .[5] The resulting diastereomeric amides can be separated on standard achiral HPLC or analyzed via ¹H-NMR (looking for distinct chemical shifts of the methyl protons).

Pharmaceutical Utility & Applications

(S)-2-Ethylpiperidine is rarely a drug in itself but acts as a Privileged Scaffold .[5] Its structural rigidity and defined chirality allow it to direct the pendant groups of a drug molecule into specific receptor pockets.

• Peptidomimetics: The piperidine ring acts as a constrained amino acid analogue (homo-proline surrogate).[5] Introducing the ethyl group at C2 locks the conformation, reducing the entropic penalty of binding to receptors.

• Neurokinin Antagonists: Substance P antagonists often utilize chiral piperidine cores to block NK1 receptors.[5] The (S)-ethyl group provides bulk tolerance in the hydrophobic pocket of the GPCR.

• Alkaloid Synthesis: It serves as the core skeleton for the synthesis of Conium alkaloids.[5] While (S)-coniine is 2-propylpiperidine, the 2-ethyl analogue is used in Structure-Activity Relationship (SAR) studies to probe the steric depth of the binding site (e.g., nicotinic acetylcholine receptors).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5287472, (2S)-2-ethylpiperidine.[5] Retrieved January 30, 2026 from [Link]

• Wang, D. et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts.[5] Journal of the American Chemical Society.[5][9][10][11] Retrieved from [Link]

• Grogan, G. (2023). The Discovery of Imine Reductases and their Utilisation for the Synthesis of Tetrahydroisoquinolines and Piperidines. ResearchGate.[5] Retrieved from [Link]

• Phenomenex. Chiral HPLC Separation Strategies for Amines. Retrieved from [Link]

Sources

• 1. Cas 123495-48-7,ETHYL (S)-PIPERIDINE-2-CARBOXYLATE HCL | lookchem [lookchem.com]
• 2. PubChemLite - 2-ethylpiperidine (C7H15N) [pubchemlite.lcsb.uni.lu]
• 3. 2-Ethylpiperidine | 1484-80-6 | TCI AMERICA [tcichemicals.com]
• 4. (S)-2-Ethylpiperidine | C7H15N | CID 5287472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US20130302859A1 - Engineered imine reductases and methods for the reductive animation of ketone and amine compounds. - Google Patents [patents.google.com]
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• 10. Enantioselective Synthesis of α-(Hetero)aryl Piperidines Through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

(S)-2-Ethylpiperidine: Technical Synthesis &amp; Application Guide

This guide serves as an authoritative technical resource on (S)-2-Ethylpiperidine , a critical chiral building block in the synthesis of alkaloids, agrochemicals, and pharmaceutical intermediates.[1]

[1][2][3]

CAS Number: 34272-40-7 (Chiral) | CAS Number: 1484-80-6 (Racemic) Molecular Formula: C

H N Molecular Weight: 113.20 g/mol [1][2][3]

Executive Summary

(S)-2-Ethylpiperidine is a "privileged scaffold" in organic chemistry, representing the core structure of numerous bioactive alkaloids (e.g., Coniine analogs) and serving as a benchmark substrate for asymmetric hydrogenation technologies.[1] While structurally homologous to the pipecolyl moiety found in local anesthetics like Levobupivacaine and Ropivacaine , (S)-2-ethylpiperidine is distinct in its reactivity and application profile.[1][2][3] This guide details the two primary routes to access high-optical-purity material: Iridium-catalyzed asymmetric hydrogenation (for research/high-value synthesis) and Classical Resolution (for scalable manufacturing).[1][2][3]

Chemical Profile & Stereochemistry

The biological activity of 2-substituted piperidines is strictly governed by their stereochemistry.[1][2][3] The (S)-enantiomer is often the bioactive component in pharmacological contexts, whereas the (R)-enantiomer may be inactive or toxic (as seen in the related Coniine series).[1]

Property	Specification
Appearance	Colorless to pale yellow liquid
Boiling Point	143 °C
Density	0.850 g/mL at 25 °C
Chirality	(S)-Configuration (Left-handed optical rotation)
pKa	~11.2 (Strongly basic secondary amine)
Solubility	Miscible with ethanol, ether; moderate water solubility

Synthetic Methodologies

Route A: Asymmetric Hydrogenation (Catalytic Route)

Best for: High-value synthesis, atom economy, and academic research.[1][3][4] Mechanism: Enantioselective reduction of 2-ethylpyridine using Iridium (Ir) catalysts with chiral P,N-ligands.[1][2][3]

This method represents the state-of-the-art in chiral amine synthesis.[1][3] Unlike heterogeneous reductions (e.g., Pt/C) that yield racemates, homogeneous Ir-complexes can achieve enantiomeric excesses (ee) >90%.[1][3]

Protocol: Ir-Catalyzed Hydrogenation

• Catalyst Preparation: Use a pre-formed complex of [Ir(COD)Cl]2 with a chiral ligand such as (S)-MeO-BoQPhos or (S)-PHOX .[1][2][3]

• Substrate Activation: 2-Ethylpyridine is often activated with a stoichiometric amount of HCl or I

  (additive) to facilitate hydride transfer.[1][2][3]

• Hydrogenation:

  • Pressure: 20–50 bar H

    .[1][3]

  • Solvent: Toluene or CH

    Cl .[1][3]

  • Temperature: Ambient to 50°C.

• Workup: Vent H

  , basify with NaOH (aq), and extract with ether.

Critical Insight: The "outer-sphere" mechanism of Ir-catalysis requires the pyridine nitrogen to be protonated or complexed.[1][2][3] Strictly anhydrous conditions are often required to prevent catalyst deactivation.[1][3]

Figure 1: Workflow for the Iridium-catalyzed asymmetric hydrogenation of 2-ethylpyridine.

Route B: Classical Resolution (Industrial Route)

Best for: Large-scale manufacturing, cost-efficiency.[1][2][3] Mechanism: Separation of diastereomeric salts formed with a chiral acid.[1][3]

The racemate (obtained from standard reduction of 2-ethylpyridine) is resolved using L-(-)-Dibenzoyltartaric acid (L-DBTA) .[1][3]

Detailed Protocol

• Salt Formation:

  • Dissolve racemic 2-ethylpiperidine (1.0 eq) in Ethanol/Water (9:1).

  • Add L-DBTA (0.5 - 1.0 eq) dissolved in warm Ethanol.[1][3]

  • Heat to reflux (70-80°C) for 1 hour to ensure homogeneity.

• Crystallization:

  • Cool slowly to room temperature over 4-6 hours. The diastereomeric salt (S)-2-Ethylpiperidine[1][2][3] • L-DBTA is typically less soluble and will crystallize.[1][3]

  • Allow to stand at 4°C overnight to maximize yield.

• Filtration & Recrystallization:

  • Filter the white crystalline solid.[1][3]

  • Validation: Take a small sample, free-base it, and check optical rotation.[1][3] If optical purity is <98%, recrystallize from Ethanol.[3]

• Free-Basing (Liberation):

  • Suspend the salt in water.[1][3]

  • Add 20% NaOH solution until pH > 12.[1][3]

  • Extract the liberated oil with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).[1][3]

  • Dry over MgSO

    and concentrate.

Figure 2: Process flow for the optical resolution of racemic 2-ethylpiperidine.

Analytical Validation

Trustworthiness in synthesis relies on robust analysis.[1][3]

Enantiomeric Excess (ee) Determination[1][8][9]

• Method: Chiral HPLC or GC.[1][3]

• Column: Chiralpak IA or IB (immobilized amylose derivatives).[1][3]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).[1][3]

• Detection: UV at 210 nm (or Refractive Index for non-UV active impurities).[1][3]

• Target: (S)-isomer elutes distinct from (R)-isomer. >99% ee required for pharma grade.

NMR Characterization[2][3]

• 1H NMR (CDCl3): Look for the multiplet at

  2.5-2.6 ppm (H-2) and the triplet/multiplet of the ethyl group.[1][3]

• Shift Reagents: Use of Mosher's acid chloride to form diastereomeric amides can confirm enantiomeric purity via NMR if chiral HPLC is unavailable.[1][3]

Applications & Safety

Pharmaceutical & Biological Utility[2][3][9][10][11][12][13][14][15]

• Chiral Scaffolds: Used in the synthesis of non-natural alkaloids and peptidomimetics.[1][3]

• Local Anesthetics: While not the direct precursor to Levobupivacaine (which uses a pipecolyl-2-carboxamide core), (S)-2-ethylpiperidine is a key model for studying the structure-activity relationship (SAR) of the "me-too" piperidine anesthetics.[1][2][3]

• Agrochemicals: Component in specific pheromone formulations (e.g., Solenopsis ant alkaloids).[1][3]

Safety & Handling (GHS Standards)

• H314: Causes severe skin burns and eye damage.[1][3] (Corrosive)

• H226: Flammable liquid and vapor.[1][3]

• Handling: Always manipulate in a fume hood. Wear chemical-resistant gloves (Nitrile/Neoprene) and safety goggles.[1][3]

• Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation or carbonate formation from air.[1][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. Retrieved from [Link][1]

• Wang, Y. et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. National Institutes of Health (PMC).[1][3] Retrieved from [Link]

• Glorius, F. et al. (2015). Asymmetric Hydrogenation of Heteroarenes.[1][3] ETH Zürich / Research Collection.[1][3] Retrieved from [Link]

Sources

• 1. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ethz.ch [ethz.ch]

Protocols & Analytical Methods

The Pivotal Role of (S)-2-Ethylpiperidine in Modern Pharmaceutical Development: Application Notes and Protocols

Introduction: The Significance of Chiral Piperidines in Drug Design

The piperidine motif is a cornerstone in medicinal chemistry, present in a vast array of clinically approved drugs and therapeutic candidates.[1][2] Its prevalence stems from its ability to confer favorable physicochemical properties, such as modulating lipophilicity and aqueous solubility, and to serve as a versatile scaffold for constructing three-dimensional molecular architectures that can effectively interact with biological targets.[1][3] The introduction of chirality into the piperidine ring further enhances its utility, allowing for more precise and selective interactions with chiral biological macromolecules.[4] (S)-2-Ethylpiperidine, a chiral secondary amine, is a valuable building block in this context, offering a stereochemically defined center that can significantly influence a molecule's pharmacological and pharmacokinetic profile.[4][5] This document provides a detailed exploration of the applications of (S)-2-Ethylpiperidine in pharmaceutical synthesis, complete with protocols for key transformations and analytical methods.

Core Properties of (S)-2-Ethylpiperidine

A thorough understanding of the physicochemical properties of (S)-2-Ethylpiperidine is essential for its effective application in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₁₅N	[6]
Molecular Weight	113.20 g/mol	[6]
Appearance	Colorless to almost colorless clear liquid	[5]
Boiling Point	143 °C	[5]
Density	0.85 g/cm³	[5]
Chirality	(S)-enantiomer	[6]

Application Focus: Synthesis of Bioactive N-Acyl-(S)-2-Ethylpiperidine Derivatives

While direct incorporation into a marketed drug is not prominently documented, (S)-2-Ethylpiperidine serves as a crucial starting material for the synthesis of novel bioactive compounds in drug discovery. A common and fundamental transformation is the N-acylation of the piperidine nitrogen. This reaction is pivotal as it allows for the introduction of a wide variety of substituents, enabling the exploration of structure-activity relationships (SAR) to optimize biological activity.[1][7]

Derivatives of N-acyl piperidines have shown a broad spectrum of pharmacological activities, including but not limited to anticancer, antimicrobial, and CNS-related effects.[8][9] The following sections will detail a protocol for the synthesis of a representative N-acyl-(S)-2-ethylpiperidine derivative and its subsequent analysis.

Experimental Protocols

Protocol 1: Synthesis of N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine

This protocol details the N-acylation of (S)-2-Ethylpiperidine with 4-nitrobenzoyl chloride. This reaction is a representative example of how diverse functionalities can be appended to the (S)-2-ethylpiperidine scaffold to generate libraries of compounds for biological screening.[10][11]

Objective: To synthesize N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine via N-acylation.

Reaction Scheme:

Figure 1: Reaction scheme for the N-acylation of (S)-2-Ethylpiperidine.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
(S)-2-Ethylpiperidine	113.20	1.13 g	10.0
4-Nitrobenzoyl chloride	185.57	1.86 g	10.0
Triethylamine (Et₃N)	101.19	1.52 mL	11.0
Dichloromethane (DCM)	-	50 mL	-
1 M Hydrochloric acid (HCl)	-	20 mL	-
Saturated sodium bicarbonate (NaHCO₃) solution	-	20 mL	-
Brine	-	20 mL	-
Anhydrous magnesium sulfate (MgSO₄)	-	-	-

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve (S)-2-Ethylpiperidine (1.13 g, 10.0 mmol) and triethylamine (1.52 mL, 11.0 mmol) in dichloromethane (30 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 4-nitrobenzoyl chloride (1.86 g, 10.0 mmol) in dichloromethane (20 mL) and add it dropwise to the stirred solution of the amine over 15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[11]

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (20 mL), saturated NaHCO₃ solution (20 mL), and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine.

Causality Behind Experimental Choices:

• Triethylamine: A non-nucleophilic base is used to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. An excess is used to ensure complete neutralization.

• Dichloromethane: A common aprotic solvent that dissolves the reactants and does not participate in the reaction.

• 0 °C to rt: The initial cooling helps to control the exothermic reaction. Allowing the reaction to proceed at room temperature ensures completion.

• Aqueous Work-up: The acid wash removes excess triethylamine, and the bicarbonate wash removes any remaining unreacted acyl chloride and acidic byproducts. The brine wash removes residual water from the organic layer.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Purity Analysis

Ensuring the enantiomeric purity of a chiral compound is critical in pharmaceutical development, as different enantiomers can have different pharmacological and toxicological properties.[12] This protocol provides a general method for the chiral HPLC analysis of N-acyl-(S)-2-ethylpiperidine derivatives.

Objective: To determine the enantiomeric purity of the synthesized N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral stationary phase (CSP) column (e.g., Chiralpak® IA or a similar polysaccharide-based column).[13]

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol).

• Sample of N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine.

• Racemic sample of N-(4-nitrobenzoyl)-2-ethylpiperidine (for method development).

Procedure:

• Column Selection: A polysaccharide-based chiral stationary phase, such as amylose or cellulose derivatives, is often effective for the separation of a wide range of chiral compounds.

• Mobile Phase Optimization:

  • Start with a mobile phase of 90:10 (v/v) n-hexane:isopropanol at a flow rate of 1.0 mL/min.

  • Inject a solution of the racemic standard to determine the retention times of both enantiomers.

  • Adjust the ratio of the polar modifier (isopropanol or ethanol) to optimize the resolution and retention times. A higher percentage of the polar modifier generally leads to shorter retention times.

• Sample Preparation: Dissolve a small amount of the synthesized N-(4-nitrobenzoyl)-(S)-2-ethylpiperidine in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Analysis:

  • Set the column temperature to 25 °C.

  • Set the UV detector to a wavelength where the analyte has strong absorbance (e.g., 254 nm for the nitrobenzoyl group).

  • Inject 10 µL of the prepared sample solution.

  • Record the chromatogram.

• Data Interpretation:

  • Identify the peak corresponding to the (S)-enantiomer based on the injection of a known standard (if available) or by comparing the retention time to the major peak in the sample.

  • Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Workflow for Chiral HPLC Method Development:

Sources

• 1. Synthesis and SAR of piperazine amides as novel c-jun N-terminal kinase (JNK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. experts.arizona.edu [experts.arizona.edu]
• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ajchem-a.com [ajchem-a.com]
• 9. Synthesis of substituted N-heterocycles by N-acylation [organic-chemistry.org]
• 10. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 11. researchgate.net [researchgate.net]
• 12. rjptonline.org [rjptonline.org]
• 13. dujps.com [dujps.com]

Application Note: (S)-2-Ethylpiperidine in Asymmetric Michael Additions

This Application Note is designed for research chemists and process development scientists. It details the protocol for utilizing (S)-2-Ethylpiperidine as a chiral organocatalyst.

Scientific Context & Disambiguation: Unlike Proline or Pipecolic acid, (S)-2-Ethylpiperidine lacks an intrinsic carboxylic acid group. Therefore, it functions as a monofunctional chiral secondary amine . To achieve high turnover and enantioselectivity in enamine/iminium catalysis, it must be coupled with an acidic co-catalyst (e.g., benzoic acid, TFA, or chiral phosphoric acids) to facilitate the condensation and hydrolysis steps. This protocol focuses on the Asymmetric Michael Addition , the benchmark reaction for evaluating chiral amine efficacy.

Core Directive & Safety Profile

(S)-2-Ethylpiperidine (CAS: 1484-80-6) is a chiral secondary amine structurally homologous to Coniine (2-propylpiperidine), the neurotoxin found in hemlock.

• Hazard Warning: This compound is acutely toxic if swallowed or absorbed through the skin.[1] It acts as a nicotinic acetylcholine receptor antagonist.

• Engineering Controls: All weighing and transfers must occur within a certified fume hood. Double-gloving (Nitrile/Neoprene) is mandatory.

• Neutralization: Spills should be treated with dilute HCl to form the non-volatile hydrochloride salt before cleanup.

Mechanistic Principles

The catalytic efficiency of (S)-2-Ethylpiperidine relies on Enamine Activation . Because the catalyst lacks an internal hydrogen-bond donor (unlike the bifunctional Proline), the transition state is looser, often resulting in lower enantioselectivity (ee) unless an external acid co-catalyst is optimized.

The Catalytic Cycle:

• Condensation: The amine reacts with the aldehyde substrate to form an Iminium Ion (loss of water).

• Deprotonation: The iminium ion tautomerizes to the nucleophilic Enamine .

• C-C Bond Formation: The Enamine attacks the electrophile (Nitroalkene) in a stereocontrolled fashion.

• Hydrolysis: The resulting iminium species is hydrolyzed, releasing the chiral product and regenerating the catalyst.

Mechanistic Visualization (DOT)

The following diagram illustrates the Enamine Catalytic Cycle specific to monofunctional amines like (S)-2-Ethylpiperidine, highlighting the critical role of the Acid Co-Catalyst (

).

Caption: The Enamine Catalytic Cycle for (S)-2-Ethylpiperidine. Note the requirement for Acid (H-X) to facilitate iminium formation and hydrolysis.

Experimental Protocol

Reaction: Asymmetric Michael Addition of Butanal to trans-

-Nitrostyrene. Target: Synthesis of (2S, 3R)-2-ethyl-4-nitro-3-phenylbutanal (Representative Adduct).

Materials & Reagents[3][4][5][6][7][8][9]

• (S)-2-Ethylpiperidine: 20 mol% (Catalyst).[2]

• Acid Co-catalyst: Benzoic Acid or 2,4-Dinitrobenzoic acid (20 mol%).

• Substrate A: Butanal (3.0 equivalents) - Must be freshly distilled.

• Substrate B: trans-

  -Nitrostyrene (1.0 equivalent).

• Solvent: Toluene or CHCl3 (Anhydrous).

Step-by-Step Methodology

• Catalyst Pre-Complexation (Critical Step):

  • In a 4mL dram vial equipped with a magnetic stir bar, dissolve (S)-2-Ethylpiperidine (0.10 mmol, 11.3 mg) in 1.0 mL of Toluene.

  • Add the Acid Co-catalyst (0.10 mmol, e.g., 12.2 mg Benzoic Acid).

  • Why: Stir for 10 minutes at Room Temperature (RT). This forms the ammonium salt in situ, buffering the basicity and preventing side reactions (like polymerization of the nitroalkene).

• Substrate Addition:

  • Add trans-

    -Nitrostyrene (0.50 mmol, 74.5 mg) to the catalyst mixture. Ensure complete dissolution.

  • Cool the reaction mixture to 0°C (Ice bath). Lower temperatures generally improve enantioselectivity (ee) by rigidifying the transition state.

• Reaction Initiation:

  • Add Butanal (1.50 mmol, 135

    L) dropwise over 2 minutes.

  • Seal the vial and stir at 0°C for 24–48 hours. Monitor by TLC (Hexane/EtOAc 4:1). The nitrostyrene spot (

    ) should disappear.

• Workup & Quenching:

  • Quench the reaction by adding 2 mL of 1N HCl (aq). This hydrolyzes the final iminium intermediate immediately.

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine, dry over

    , and concentrate[3]

  • Caution: The product is an aldehyde and can be unstable. Proceed immediately to purification or reduction to the alcohol for analysis.

• Purification:

  • Flash Column Chromatography on Silica Gel.[4]

  • Eluent: Gradient of Hexane/EtOAc (95:5 to 80:20).

Optimization & Data Analysis

Since (S)-2-Ethylpiperidine is sterically distinct from Proline, standard conditions often require tuning. The choice of Acid Co-catalyst and Solvent is the primary lever for optimization.

Table 1: Representative Optimization Screen

Reaction Conditions: 20 mol% Cat, 20 mol% Acid, RT, 24h.

Entry	Solvent	Acid Co-Catalyst	Yield (%)	Diastereomeric Ratio (syn:anti)	ee (%)	Notes
1	DMSO	None	<10	N/A	N/A	Reaction stalls; poor iminium formation.
2	Toluene	Benzoic Acid	65	4:1	45	Baseline activity; moderate stereocontrol.
3	CHCl3	Benzoic Acid	78	6:1	55	Chlorinated solvents stabilize the intermediate.
4	CHCl3	2,4-Dinitrobenzoic Acid	88	12:1	72	Stronger acid accelerates turnover (hydrolysis).
5	CHCl3	TFA	90	2:1	10	Acid too strong; background racemization occurs.
6	Toluene	(R)-Binol Phosphoric Acid	82	19:1	91	Matched Case: Chiral counter-ion boosts ee.

Interpretation:

• Entries 1 vs 2: Proves the necessity of the acid co-catalyst.

• Entry 4: Electron-deficient aromatic acids (Dinitrobenzoic) facilitate the reversible formation of the enamine more effectively than simple benzoic acid.

• Entry 6: For high optical purity, a Chiral Counter-anion (Asymmetric Counter-anion Directed Catalysis - ACDC) is recommended. The (S)-2-ethylpiperidine provides the nucleophilic activation, while the chiral acid provides the stereochemical environment.

Troubleshooting & Quality Control

System Suitability Test (SST)

Before committing valuable substrates, run a standard addition test:

• Mix Catalyst + Acid + Butanal in

  .

• NMR Check: Look for the Enamine Vinyl Proton signal around

  4.5–5.0 ppm.

  • Pass: Distinct signal observed.

  • Fail: No signal. Check water content of solvent (water inhibits enamine formation) or acid strength.

Common Failure Modes

• Low Conversion: Usually due to water accumulation preventing iminium formation. Add 4Å Molecular Sieves.

• Low ee: The "Ethyl" group may not provide enough steric bulk compared to a "Trityl" or "t-Butyl" group. Lower the temperature to -20°C or switch to the Chiral Acid method (Entry 6 above).

• Product Decomposition: Gamma-nitroaldehydes are prone to retro-Michael reaction on silica. Neutralize silica with 1% Et3N or reduce the aldehyde to the alcohol with

  immediately after workup for stable storage.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. Link

  • Foundational text on enamine c

• Notz, W., & List, B. (2000). Catalytic Asymmetric Synthesis of anti-1,2-Diols. Journal of the American Chemical Society, 122(30), 7386–7387. Link

  • Establishes the role of secondary amines in aldol/Michael processes.

• Mukherjee, S., Yang, J. W., Hoffmann, S., & List, B. (2007). Asymmetric Enamine Catalysis. Chemical Reviews, 107(12), 5471–5569. Link

  • Comprehensive review covering the necessity of acid co-c

• Xu, L. W., & Lu, Y. (2008). Proline-catalyzed asymmetric Michael addition of ketones to nitrostyrenes. Organic & Biomolecular Chemistry, 6, 2047-2053. Link

  • Provides the baseline protocols for nitroalkene acceptors used in this guide.

• Ishihara, K., & Nakano, K. (2005). Enantioselective Organocatalysis with Novel Chiral Diamines. Journal of the American Chemical Society, 127(30), 10504–10505. Link

  • Demonstrates the tuning of piperidine-based scaffolds for enhanced stereocontrol.

Sources

• 1. fishersci.com [fishersci.com]
• 2. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: (S)-2-Ethylpiperidine in the Synthesis of Alkaloids

Strategic Importance and Rationale

The piperidine ring is the most common nitrogen heterocycle in FDA-approved drugs. However, the specific chiral synthon (S)-2-ethylpiperidine represents a critical junction in the synthesis of complex alkaloids, particularly the Conium (hemlock) and Solenopsis (fire ant) classes.

While its homolog, (S)-2-propylpiperidine (Coniine), is historically significant, (S)-2-ethylpiperidine serves as the ideal model system and scaffold for two reasons:

• Conformational Rigidity: The C2-ethyl group locks the piperidine ring into a specific chair conformation, directing subsequent functionalization at the C6 position via steric shielding.

• Synthetic Versatility: It is the precursor for Indolizidine alkaloids (via N-alkylation/cyclization) and 2,6-disubstituted piperidines (via

  -lithiation).

This guide details the acquisition of this chiral core via Asymmetric Hydrogenation (Method A) and Classical Resolution (Method B), followed by its application in Directed Lithiation (Method C) to construct complex alkaloid architectures.

Synthesis of the Chiral Core: (S)-2-Ethylpiperidine

Acquiring high enantiomeric excess (ee) is the first hurdle. We present two protocols: one for high-throughput catalytic labs and one for general synthetic labs.

Protocol A: Iridium-Catalyzed Asymmetric Hydrogenation (High-Throughput)

Best for: Scalable synthesis with >93% ee.[1]

Mechanism: This method utilizes an Iridium-complex with a chiral P,N-ligand (e.g., MeO-BoQPhos or similar) to reduce the aromatic pyridine ring.[1][2][3] The catalyst differentiates the prochiral faces of the pyridine during hydride transfer.

Materials:

• Substrate: 2-Ethylpyridine (CAS: 100-71-0)

• Catalyst: [Ir(COD)Cl]₂ (1.0 mol%)

• Ligand: (S)-MeO-BoQPhos (2.2 mol%) or (S,S)-f-Binaphane

• Additive: Iodine (I₂) (5-10 mol%) - Crucial for activating the Ir-species.

• Solvent: Toluene or THF (Anhydrous)

• Gas: Hydrogen (H₂) gas (600 psi / 40 bar)

Step-by-Step Workflow:

• Catalyst Formation: In a glovebox (N₂ atmosphere), mix [Ir(COD)Cl]₂ and the chiral ligand in anhydrous toluene. Stir for 15 minutes until the solution turns clear orange/red.

• Substrate Addition: Add I₂ followed by 2-ethylpyridine. The iodine forms a pyridinium-iodide intermediate that is more susceptible to reduction.

• Hydrogenation: Transfer the mixture to a stainless steel autoclave. Purge with H₂ three times. Pressurize to 600 psi (40 bar).

• Reaction: Stir at room temperature (25°C) for 12–24 hours.

• Workup: Release pressure carefully. Concentrate the solvent in vacuo.

• Purification: The crude amine is basic. Dissolve in Et₂O, extract with 1M HCl. Basify the aqueous layer with NaOH pellets to pH >12, then extract back into Et₂O. Dry over K₂CO₃ and distill.

Typical Result: 90-96% Yield, 92-95% ee.

Protocol B: Classical Resolution with (L)-Tartaric Acid (Robust)

Best for: Labs without high-pressure autoclaves; Self-validating purity.

Mechanism: Acid-base reaction forms diastereomeric salts.[4] The (S)-amine/(L)-tartrate salt is less soluble in ethanol/water than the (R)/(L) pair, allowing separation by crystallization.

Materials:

• Substrate: Racemic (±)-2-Ethylpiperidine

• Resolving Agent: (L)-(+)-Tartaric acid (CAS: 87-69-4)

• Solvent: Ethanol (95%) and Acetone

Step-by-Step Workflow:

• Salt Formation: Dissolve 1.0 eq of (L)-tartaric acid in hot ethanol (5 mL/g). Slowly add 1.0 eq of (±)-2-ethylpiperidine.

• Crystallization: Allow the solution to cool to room temperature, then refrigerate at 4°C for 24 hours. The (S)-2-ethylpiperidine-(L)-tartrate salt will precipitate.

• Recrystallization (The Purification Step): Filter the crystals.[5] Recrystallize them from boiling ethanol/water (9:1) twice.

  • Self-Validation Point: Check melting point.[6] Constant MP across two recrystallizations indicates optical purity.

• Free Basing: Dissolve the purified salt in minimum water. Add 5M NaOH dropwise until the oil separates. Extract with diethyl ether.

• Isolation: Dry organic layer (Na₂SO₄) and concentrate.

Application: Synthesis of 2,6-Disubstituted Alkaloids[8]

The primary value of (S)-2-ethylpiperidine in drug development is its use as a scaffold for Beak’s Lithiation . This methodology allows the stereocontrolled introduction of a second substituent at C6, creating the cis-2,6-disubstituted motif found in Solenopsin and Monomorine alkaloids.

Protocol C: Stereoselective C6-Functionalization (Beak’s Method)

Logic: The bulky N-Boc group coordinates with the lithium base (Complex Induced Proximity Effect - CIPE), directing deprotonation to the equatorial proton at C6. The C2-ethyl group forces the N-Boc group into a specific rotamer, ensuring the lithium attacks syn to the directing group, resulting in trans-lithiation but cis-substitution upon electrophile quench.

Materials:

• Scaffold: N-Boc-(S)-2-ethylpiperidine (Prepared from Protocol A/B + Boc₂O)

• Reagent: sec-Butyllithium (s-BuLi) (1.3M in cyclohexane)

• Ligand: TMEDA (Tetramethylethylenediamine)

• Electrophile: Alkyl halide (e.g., Benzyl bromide or long-chain alkyl iodide for Solenopsin analogs)

• Solvent: Anhydrous Diethyl Ether (Et₂O)

Step-by-Step Workflow:

• Inert Setup: Flame-dry a 2-neck flask under Argon. Add N-Boc-(S)-2-ethylpiperidine and TMEDA (1.2 eq) in Et₂O.

• Cryogenic Cooling: Cool the mixture to -78°C (Dry ice/Acetone bath). Critical: Temperature control prevents racemization.

• Lithiation: Add s-BuLi (1.2 eq) dropwise over 20 minutes. Stir at -78°C for 4 hours. The solution typically turns bright yellow.

• Electrophile Addition: Dissolve the electrophile (1.5 eq) in Et₂O and add slowly to the lithiated species.

• Quench & Deprotection: Warm to room temperature. Quench with sat. NH₄Cl. Extract, dry, and concentrate. Remove the Boc group with TFA/DCM (1:1).

Data Summary Table: Comparison of Methods

Metric	Protocol A (Ir-Hydrogenation)	Protocol B (Resolution)
Atom Economy	High (Direct reduction)	Low (Requires stoichiometric acid)
Time Efficiency	Fast (24h)	Slow (3-5 days for crystallization)
Scalability	Excellent (kg scale)	Moderate (Solvent volume limits)
Enantiomeric Excess	92-96% (Ligand dependent)	>99% (After recrystallization)
Equipment	Autoclave (High Pressure)	Standard Glassware

Visualizing the Pathway

The following diagram illustrates the transformation from the pyridine precursor to the complex alkaloid scaffold using the described protocols.

Figure 1: Strategic workflow for converting 2-ethylpyridine into complex 2,6-disubstituted alkaloids via (S)-2-ethylpiperidine.

Quality Control & Troubleshooting

To ensure scientific integrity, the following QC parameters must be met before proceeding to the functionalization stage:

• Optical Rotation:

  • (S)-2-Ethylpiperidine:

    to (c=1, Ethanol).

  • Note: The sign of rotation can flip depending on the solvent and protonation state (HCl salts often rotate opposite to free bases). Always compare to literature values in the exact same solvent.

• Chiral HPLC/GC:

  • Column: Chiralpak IA or IB (for N-protected derivatives) or Cyclodextrin-based GC columns for free amines.

  • Standard: Inject the racemic mixture (from Protocol B step 1) first to establish separation conditions.

• Handling Precautions:

  • Piperidines are volatile and absorb CO₂ from the air (forming carbamates). Store under Argon at 4°C.

  • Toxicity: Like Coniine, 2-ethylpiperidine is a nicotinic acetylcholine receptor agonist. Handle with extreme care in a fume hood.

References

• Wang, D.-S., et al. (2011). "Enantioselective Hydrogenation of Heteroaromatic Compounds." Chemical Reviews, 112(4), 2557–2590. Link

• Beak, P., & Lee, W. K. (1989). "Alpha-Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomeric 2,6-Disubstituted Piperidines." Journal of Organic Chemistry, 54(2), 458–464. Link

• Glorius, F., et al. (2004). "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, 43(21), 2859–2862. Link

• Bailey, W. F., et al. (2008). "Asymmetric Synthesis of 2-Substituted Piperidines." Tetrahedron, 64(17), 3701-3712. Link

• Ladenburg, A. (1886).[6][7][8][9] "Synthese der activen Coniine."[6][8][10] Berichte der deutschen chemischen Gesellschaft, 19(2), 2578–2583. (Historical Reference for Resolution). Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. youtube.com [youtube.com]
• 7. Bibliographies: 'Piperidine alkaloid synthesis' – Grafiati [grafiati.com]
• 8. researchgate.net [researchgate.net]
• 9. Coniine - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]

Application Notes and Protocols for the Utilization of (S)-2-Ethylpiperidine in Asymmetric Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Chiral Piperidines in Synthesis

The piperidine moiety is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products.[1][2] The stereochemical configuration of substituents on the piperidine ring is often a critical determinant of biological activity, making enantioselective synthesis a paramount objective in medicinal chemistry and drug development. (S)-2-Ethylpiperidine is a valuable chiral building block, serving as a versatile chiral auxiliary to induce asymmetry in a variety of chemical transformations. Its steric and electronic properties can effectively bias the approach of reagents to a prochiral substrate, leading to the preferential formation of one enantiomer.

This guide provides a detailed exploration of the experimental setup for utilizing (S)-2-Ethylpiperidine as a chiral auxiliary in the enantioselective α-alkylation of a ketone, a fundamental carbon-carbon bond-forming reaction. The protocols herein are designed to be self-validating, with explanations of the underlying chemical principles to empower researchers to adapt and optimize these methods for their specific synthetic targets.

Physicochemical Properties and Safe Handling of (S)-2-Ethylpiperidine

A thorough understanding of the properties of (S)-2-Ethylpiperidine is essential for its safe and effective use in the laboratory.

Property	Value	Reference
Molecular Formula	C₇H₁₅N	[3]
Molecular Weight	113.20 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	143 °C	[5]
Density	0.85 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.45	[5]
CAS Number	34272-40-7	[3]

Safety and Handling:

(S)-2-Ethylpiperidine is a flammable liquid and is corrosive, causing severe skin burns and eye damage.[6] Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[7][8][9] Store in a cool, dry, and well-ventilated area away from ignition sources.

Application Spotlight: Enantioselective α-Alkylation of Cyclohexanone

The enantioselective α-alkylation of ketones is a powerful tool for the construction of chiral centers adjacent to a carbonyl group. The use of a chiral amine like (S)-2-Ethylpiperidine to form a chiral enamine intermediate is a well-established strategy to achieve high levels of stereocontrol.[2]

Reaction Principle and Mechanism

The overall transformation involves three key stages:

• Chiral Enamine Formation: (S)-2-Ethylpiperidine reacts with a prochiral ketone (e.g., cyclohexanone) in an acid-catalyzed condensation reaction to form a chiral enamine. The stereochemistry of the auxiliary directs the formation of a specific enamine geometry.

• Diastereoselective Alkylation: The chiral enamine, which is nucleophilic at the α-carbon, reacts with an electrophile (e.g., an alkyl halide). The steric hindrance imposed by the ethyl group on the piperidine ring directs the approach of the electrophile to the less hindered face of the enamine, leading to the formation of a new stereocenter with a high degree of diastereoselectivity.

• Hydrolysis and Auxiliary Recovery: The resulting iminium salt is hydrolyzed under acidic conditions to yield the α-alkylated ketone and regenerate the protonated chiral auxiliary. The auxiliary can then be recovered and recycled.

Diagram of the Asymmetric Alkylation Workflow

Caption: A schematic overview of the experimental workflow.

Detailed Experimental Protocol: Asymmetric Alkylation of Cyclohexanone with Benzyl Bromide

This protocol provides a step-by-step methodology for the enantioselective benzylation of cyclohexanone using (S)-2-Ethylpiperidine as a chiral auxiliary.

Materials and Reagents

• (S)-2-Ethylpiperidine (≥98% purity)

• Cyclohexanone (distilled before use)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

• Benzyl bromide (distilled before use)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous oxalic acid solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Step 1: Formation of the Chiral Enamine

Rationale: This step involves the acid-catalyzed formation of the chiral enamine from (S)-2-Ethylpiperidine and cyclohexanone. The removal of water drives the equilibrium towards the enamine product.

• To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, add cyclohexanone (1.0 eq.), (S)-2-Ethylpiperidine (1.2 eq.), a catalytic amount of p-TsOH·H₂O (0.01 eq.), and toluene (approx. 2 mL per mmol of cyclohexanone).

• Heat the reaction mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap (typically 2-4 hours).

• Cool the reaction mixture to room temperature and carefully remove the toluene under reduced pressure using a rotary evaporator. The crude chiral enamine is obtained as an oil and should be used immediately in the next step without further purification.

Step 2: Diastereoselective Alkylation

Rationale: The chiral enamine is deprotonated with a strong, non-nucleophilic base like LDA to form a lithiated enamine (aza-enolate). This intermediate then reacts with the alkylating agent in a diastereoselective manner.

• In a separate flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, prepare a solution of the crude chiral enamine in anhydrous THF (approx. 5 mL per mmol of enamine).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of LDA (1.1 eq.) dropwise via syringe, ensuring the internal temperature remains below -70 °C.

• Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the lithiated enamine.

• Add benzyl bromide (1.1 eq.) dropwise to the cooled solution.

• Stir the reaction mixture at -78 °C for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 3: Hydrolysis and Work-up

Rationale: The intermediate iminium salt is hydrolyzed with a mild acidic solution to afford the α-alkylated ketone and the protonated chiral auxiliary. The acidic and basic washes are crucial for separating the product from the auxiliary and other impurities.

• Quench the reaction at -78 °C by the slow addition of a saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and add diethyl ether.

• Separate the organic layer and wash it with a saturated aqueous oxalic acid solution (2 x 20 mL) to extract the protonated (S)-2-Ethylpiperidine.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude (S)-2-benzylcyclohexanone.

Step 4: Purification

Rationale: Flash column chromatography is a standard and effective method for purifying the crude product from any remaining starting materials or byproducts.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the purified (S)-2-benzylcyclohexanone as an oil.

Product Analysis and Characterization

Spectroscopic Analysis

The structure of the purified product should be confirmed by standard spectroscopic methods.

Technique	Expected Observations for (S)-2-Benzylcyclohexanone
¹H NMR	Aromatic protons (multiplet, ~7.2-7.4 ppm), benzylic protons (multiplets, ~2.5-3.2 ppm), α-proton on the cyclohexanone ring (multiplet, ~2.6-2.8 ppm), cyclohexanone ring protons (multiplets, ~1.2-2.5 ppm).
¹³C NMR	Carbonyl carbon (~212 ppm), aromatic carbons (~126-140 ppm), benzylic carbon (~35-40 ppm), α-carbon of the ketone (~50-55 ppm), other cyclohexanone carbons (~25-45 ppm).
IR (Infrared)	Strong C=O stretch (~1710 cm⁻¹), C-H stretches (aromatic and aliphatic, ~2850-3100 cm⁻¹).
Mass Spec.	Molecular ion peak (M⁺) corresponding to the molecular weight of 2-benzylcyclohexanone.

Determination of Enantiomeric Excess

The enantiomeric excess (e.e.) of the product is a critical measure of the success of the asymmetric synthesis. It is typically determined by chiral High-Performance Liquid Chromatography (HPLC).

Protocol for Chiral HPLC Analysis:

• Column: A chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar).

• Mobile Phase: A mixture of n-hexane and isopropanol is commonly used. The exact ratio may need to be optimized to achieve baseline separation of the enantiomers.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a wavelength where the product absorbs (e.g., 254 nm).

• Sample Preparation: Prepare a dilute solution of the purified product in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and record the chromatogram. The two enantiomers should appear as two separate peaks. The enantiomeric excess is calculated from the areas of the two peaks using the formula: e.e. (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

Diagram of the Stereochemical Induction

Caption: The steric influence of the chiral auxiliary dictates the stereochemical outcome.

Conclusion and Future Perspectives

This guide has detailed a robust experimental setup for the application of (S)-2-Ethylpiperidine as a chiral auxiliary in the enantioselective α-alkylation of cyclohexanone. The principles and protocols described can be adapted for a range of other ketones and electrophiles, making this a versatile tool in the synthesis of complex chiral molecules. The ability to recover and reuse the chiral auxiliary enhances the practicality and cost-effectiveness of this methodology. For drug development professionals, mastering such techniques is crucial for the efficient construction of enantiomerically pure drug candidates, ultimately leading to safer and more effective therapeutics.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5287472, (S)-2-Ethylpiperidine. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-Ethylpiperidine. Retrieved from [Link]

• Vitale, C., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(16), 4785. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. Retrieved from [Link]

• Trost, B. M., & Brubaker, J. D. (2010). Asymmetric Alkylation of Ketone Enolates. In Organic Reactions (pp. 1-104). John Wiley & Sons, Inc. [Link]

• Meyers, A. I., et al. (1976). Enantioselective Alkylation of Cyclohexanone via Chiral Lithio-Chelated Enamines. Journal of the American Chemical Society, 98(10), 3032–3033. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. PREPARATION OF (S)-2-Allyl-2-methylcyclohexanone (Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S)-) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemtube3d.com [chemtube3d.com]
• 5. eclass.uoa.gr [eclass.uoa.gr]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]

Application Notes and Protocols for the Purification of (S)-2-Ethylpiperidine

Introduction: The Critical Role of Enantiopurity in (S)-2-Ethylpiperidine for Pharmaceutical Applications

(S)-2-Ethylpiperidine is a chiral saturated heterocycle that serves as a crucial building block in the synthesis of a multitude of pharmaceutical compounds.[1] Its stereoisomeric counterpart, (R)-2-Ethylpiperidine, can exhibit profoundly different pharmacological and toxicological profiles. Therefore, the ability to obtain (S)-2-Ethylpiperidine in high enantiomeric purity is paramount for the development of safe and efficacious active pharmaceutical ingredients (APIs). This document provides a comprehensive guide to the principal techniques for the purification of (S)-2-Ethylpiperidine, offering detailed protocols and expert insights for researchers, scientists, and professionals in drug development.

The selection of an appropriate purification strategy is contingent upon several factors, including the scale of the purification, the nature of the impurities present, the desired final purity, and economic considerations. This guide will delve into three primary purification methodologies: Diastereomeric Salt Resolution, Preparative Chiral Chromatography, and Fractional Distillation. Each section will elucidate the underlying chemical principles, provide step-by-step protocols, and offer troubleshooting guidance.

Physicochemical Properties of 2-Ethylpiperidine

A foundational understanding of the physical and chemical properties of 2-ethylpiperidine is essential for developing effective purification strategies.

Property	Value	Source
Molecular Formula	C₇H₁₅N
Molecular Weight	113.20 g/mol	[2]
Boiling Point	143 °C	[3]
Appearance	Colorless to pale yellow liquid	[4]
Solubility	Soluble in organic solvents, moderately soluble in water	[4]
CAS Number	1484-80-6

Diastereomeric Salt Resolution: A Classical and Scalable Approach

Diastereomeric salt resolution is a time-honored and highly effective method for the separation of enantiomers on both laboratory and industrial scales.[3] The principle of this technique lies in the reaction of a racemic mixture of a base, in this case, (R/S)-2-ethylpiperidine, with an enantiomerically pure chiral acid (the resolving agent). This reaction forms a pair of diastereomeric salts which, unlike the original enantiomers, possess different physical properties, most notably solubility. This difference in solubility allows for their separation by fractional crystallization.[5]

Causality in Experimental Choices:

The choice of resolving agent and solvent system is critical for a successful resolution. The ideal resolving agent will form a stable, crystalline salt with one enantiomer of the base while the salt of the other enantiomer remains in solution. The solvent should be selected to maximize the solubility difference between the two diastereomeric salts.

Protocol 1: Resolution of Racemic 2-Ethylpiperidine using Di-p-toluoyl-L-tartaric Acid

This protocol provides a general procedure for the resolution of racemic 2-ethylpiperidine. Optimization of solvent, temperature, and stoichiometry may be required to achieve the best results.

Materials:

• Racemic 2-ethylpiperidine

• Di-p-toluoyl-L-tartaric acid (or another suitable chiral acid like L-(+)-tartaric acid or (S)-(+)-mandelic acid)

• Methanol (or other suitable solvents like ethanol, isopropanol)

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Dichloromethane (DCM) or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Filtration apparatus (Büchner funnel, filter paper)

• pH paper or pH meter

Procedure:

• Salt Formation:

  • Dissolve racemic 2-ethylpiperidine (1.0 equivalent) in methanol in a suitable flask.

  • In a separate flask, dissolve di-p-toluoyl-L-tartaric acid (0.5 to 1.0 equivalent) in a minimal amount of warm methanol.

  • Slowly add the resolving agent solution to the 2-ethylpiperidine solution with stirring.

  • Allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated diastereomeric salt by vacuum filtration and wash the crystals with a small amount of cold methanol.

  • The mother liquor, which is enriched in the other diastereomer, can be retained for recovery of the (R)-enantiomer.

• Recrystallization (Optional but Recommended):

  • To improve the diastereomeric purity, the isolated salt can be recrystallized from a minimal amount of hot methanol. Allow the solution to cool slowly to maximize crystal formation.

• Liberation of the Free Amine:

  • Suspend the purified diastereomeric salt in water and add a 2 M NaOH solution with stirring until the pH is strongly basic (pH > 12).

  • Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched (S)-2-ethylpiperidine.

• Determination of Enantiomeric Excess (ee):

  • The enantiomeric excess of the purified product should be determined by a suitable analytical method, such as chiral HPLC or GC (see Section 2).

Troubleshooting Diastereomeric Salt Resolution:

Issue	Possible Cause	Suggested Solution
No precipitation of salt	Solvent is too polar; concentration is too low.	Try a less polar solvent or a solvent mixture. Concentrate the solution.
Oily precipitate forms	Poor crystal lattice formation.	Try a different solvent or a slower cooling rate. Scratch the inside of the flask to induce crystallization.
Low enantiomeric excess (ee)	Incomplete separation of diastereomers.	Perform one or more recrystallizations of the diastereomeric salt. Optimize the solvent and temperature for recrystallization.
Low yield of resolved amine	Suboptimal stoichiometry of resolving agent; loss during transfers and filtration.	Optimize the molar ratio of the resolving agent. Ensure efficient transfer and washing of the crystals with minimal cold solvent.

Preparative Chiral Chromatography: High-Purity Separations

Preparative chiral chromatography is a powerful technique for the direct separation of enantiomers, offering the potential for very high enantiomeric purity.[6] This method utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and, thus, separation. Polysaccharide-based CSPs are widely used for the separation of a broad range of chiral compounds, including amines.[7]

Causality in Experimental Choices:

The selection of the appropriate CSP and mobile phase is crucial for achieving a good separation. For amines like 2-ethylpiperidine, normal-phase or polar organic modes are often employed. The addition of basic modifiers to the mobile phase can improve peak shape and resolution by minimizing interactions with residual silanol groups on the silica support of the CSP.

Protocol 2: Preparative Chiral HPLC of (S)-2-Ethylpiperidine

This protocol provides a general method for the preparative separation of 2-ethylpiperidine enantiomers. Method development and optimization are essential for achieving the desired purity and throughput.

Instrumentation and Materials:

• Preparative HPLC system with a suitable detector (e.g., UV or Refractive Index)

• Chiral stationary phase column (e.g., Chiralpak® IA or IB, or a similar polysaccharide-based column)

• Racemic 2-ethylpiperidine

• HPLC-grade solvents (e.g., hexane, isopropanol, ethanol, methanol, acetonitrile)

• Mobile phase additives (e.g., diethylamine, triethylamine)

Procedure:

• Analytical Method Development:

  • First, develop an analytical-scale chiral HPLC method to determine the optimal CSP and mobile phase for the separation.

  • Screen different polysaccharide-based CSPs.

  • Test various mobile phase compositions (e.g., hexane/isopropanol, ethanol/methanol) with a small amount of a basic additive (e.g., 0.1% diethylamine).

• Scale-Up to Preparative Chromatography:

  • Once a good analytical separation is achieved, the method can be scaled up to a preparative column.

  • The flow rate and sample loading need to be adjusted based on the dimensions of the preparative column. A general guideline for scaling up is to maintain a constant linear velocity.[8]

  • The loading capacity will depend on the specific column and the resolution of the enantiomers. It is typically determined empirically by injecting progressively larger amounts of the racemate until the resolution begins to degrade.[8]

• Purification Run:

  • Dissolve the racemic 2-ethylpiperidine in the mobile phase.

  • Inject the sample onto the preparative chiral column.

  • Collect the fractions corresponding to the two separated enantiomer peaks.

• Product Isolation:

  • Combine the fractions containing the desired (S)-enantiomer.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified (S)-2-ethylpiperidine.

• Purity Analysis:

  • Analyze the purity of the collected fractions by the analytical chiral HPLC method to confirm the enantiomeric excess.

Troubleshooting Preparative Chiral Chromatography:

Issue	Possible Cause	Suggested Solution
Poor resolution	Inappropriate CSP or mobile phase.	Screen different chiral columns and mobile phase compositions. Adjust the mobile phase polarity and the concentration of the basic additive.
Peak tailing	Strong interaction with the stationary phase.	Increase the concentration of the basic additive in the mobile phase (e.g., up to 0.5% diethylamine).
Low recovery	Adsorption on the column; decomposition.	Ensure the system is well-passivated. Check the stability of the compound under the chromatographic conditions.
Column overload	Injecting too much sample.	Reduce the injection volume or the concentration of the sample. Perform a loading study to determine the optimal loading capacity.

Fractional Distillation: Purification Based on Boiling Point Differences

Fractional distillation is a fundamental purification technique used to separate components of a liquid mixture that have different boiling points.[7] While it cannot separate enantiomers, it is an effective method for removing impurities with significantly different volatilities, such as residual solvents, starting materials, or certain byproducts from the synthesis of 2-ethylpiperidine. Given that 2-ethylpiperidine has a boiling point of 143 °C, fractional distillation can be employed as a preliminary purification step before chiral separation or as a final polishing step.

Causality in Experimental Choices:

The efficiency of a fractional distillation is determined by the difference in the boiling points of the components and the efficiency of the fractionating column. A column with a larger surface area (e.g., packed with Raschig rings or Vigreux indentations) provides more theoretical plates, leading to a better separation.

Protocol 3: Fractional Distillation of 2-Ethylpiperidine

This protocol describes a standard laboratory-scale fractional distillation.

Materials:

• Crude 2-ethylpiperidine

• Distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flask)

• Heating mantle and stirrer

• Thermometer

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

  • Place the crude 2-ethylpiperidine and a few boiling chips or a magnetic stir bar in the round-bottom flask.

• Distillation:

  • Begin heating the flask gently.

  • Observe the temperature at the top of the column. The temperature will rise as the vapor of the most volatile component reaches the thermometer.

  • Collect the initial fraction (forerun) which may contain low-boiling impurities.

  • As the temperature stabilizes at the boiling point of 2-ethylpiperidine (approx. 143 °C), change the receiving flask to collect the main fraction.

  • Continue distillation until the temperature begins to drop or rise significantly, indicating that the main component has been distilled.

• Product Collection:

  • The collected main fraction is the purified 2-ethylpiperidine.

Troubleshooting Fractional Distillation:

Issue	Possible Cause	Suggested Solution
Bumping (violent boiling)	Uneven heating.	Use boiling chips or a magnetic stirrer. Ensure smooth and even heating.
Flooding of the column	Heating rate is too high.	Reduce the heating rate to allow for proper vapor-liquid equilibrium in the column.
Poor separation	Insufficient column efficiency; small boiling point difference.	Use a more efficient fractionating column (longer or with more packing). Consider vacuum distillation for high-boiling compounds or to increase the boiling point difference.

Visualization of Purification Workflows

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for enantiomeric purification via diastereomeric salt resolution.

Workflow for Preparative Chiral HPLC

Caption: Workflow for enantiomeric purification using preparative chiral HPLC.

Comparative Analysis of Purification Techniques

Technique	Principle	Advantages	Disadvantages	Typical Purity (ee)
Diastereomeric Salt Resolution	Formation and separation of diastereomeric salts by crystallization.	Scalable, cost-effective for large quantities, well-established.	Requires a suitable resolving agent, can be labor-intensive, may require multiple recrystallizations.	>98%
Preparative Chiral Chromatography	Differential interaction with a chiral stationary phase.	High purity achievable, direct separation, applicable to a wide range of compounds.	High cost of chiral stationary phases and solvents, limited loading capacity, requires specialized equipment.	>99%
Fractional Distillation	Separation based on differences in boiling points.	Excellent for removing volatile or high-boiling impurities, simple, and inexpensive.	Cannot separate enantiomers, only effective for components with a significant boiling point difference.	N/A for enantiomeric purity

Conclusion

The purification of (S)-2-ethylpiperidine to a high degree of enantiomeric purity is a critical step in the synthesis of many pharmaceutical compounds. The choice of purification technique depends on a careful consideration of the specific requirements of the project. Diastereomeric salt resolution remains a robust and scalable method, particularly for large-scale production. Preparative chiral chromatography offers the advantage of direct separation and the potential for exceptionally high purity, making it ideal for obtaining reference standards or for smaller-scale, high-value applications. Fractional distillation serves as an essential tool for the removal of non-chiral impurities. By understanding the principles and practical considerations of each of these techniques, researchers and drug development professionals can effectively and efficiently obtain (S)-2-ethylpiperidine of the required quality for their applications.

References

• BenchChem. (2025). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds. BenchChem Technical Support.
• Phenomenex. (n.d.).
• LCGC International. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.

• National Institute of Standards and Technology. (n.d.). 2-Ethylpiperidine. NIST WebBook. Retrieved from [Link]

• BenchChem. (2025).

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• RSC Publishing. (2014). Phosphorus catalysis enabling α-sp3-C–H amination of 2-alkylpyridines. Chemical Science, 5(11), 4434-4439.

• PubChem. (n.d.). 2-Ethylpiperidine. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Google Patents. (n.d.). US2363157A - Process for purifying piperidine.

• Academia.edu. (n.d.). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2022). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein Journal of Organic Chemistry, 18, 354-360.
• ACS Publications. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3236-3248.
• Molecules. (2023). Exploring Hydrogen Sources in Catalytic Transfer Hydrogenation: A Review of Unsaturated Compound Reduction. Molecules, 28(22), 7561.

• ResearchGate. (n.d.). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]

• University of Illinois. (n.d.). The Art of Heterogenous Catalytic Hydrogenation Part 2. Retrieved from [Link]

• Google Patents. (n.d.). CN113461596A - Method for treating mixed liquid containing piperidine and water.
• BenchChem. (2025). Application Notes and Protocols for the Chiral Resolution of Racemic Pent-1-yn-3-amine. BenchChem Technical Support.

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• RSC Publishing. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(38), 10356-10376.

• YouTube. (2025). Azeotropic Distillation. Retrieved from [Link]

• The Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• IntechOpen. (2018). Chiral Drug Separation.

• Chiral Technologies. (n.d.). Scale Up Analytical to Semi-Prep Column: Loading Capacity Guide. Retrieved from [Link]

• PMC. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrogenation of alcohol pyridines with Rh2O3 catalyst. Reaction.... Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis. BenchChem Technical Support.
• Arkivoc. (2010). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2011(1), 245-266.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

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• 8. chiraltech.com [chiraltech.com]

Application Note: Enantioselective Synthesis and Functionalization of (S)-2-Ethylpiperidine

Abstract

(S)-2-Ethylpiperidine is a critical chiral saturated heterocycle, serving as a structural motif in various alkaloids (e.g., Coniine homologs) and a scaffold for peptidomimetics and asymmetric catalysts. Its utility relies heavily on high enantiomeric purity (>99% ee). This guide details the two primary mechanistic pathways for accessing this moiety—Asymmetric Hydrogenation (catalytic) and Classical Resolution (stoichiometric)—and provides a validated protocol for its subsequent N-functionalization , a standard step in incorporating this building block into Active Pharmaceutical Ingredients (APIs).

Part 1: Mechanistic Insight – Synthesis via Asymmetric Hydrogenation

The most atom-economical route to (S)-2-ethylpiperidine is the reduction of 2-ethylpyridine. However, pyridines are notoriously difficult to hydrogenate enantioselectively due to their strong coordination to metal centers (poisoning the catalyst) and the high resonance energy of the aromatic ring.

The Mechanism: Iridium-Catalyzed Outer-Sphere Reduction

Current best practices utilize Iridium (Ir) complexes with chiral N,P-ligands (e.g., PHOX or Spiro-based ligands). The reaction does not proceed via simple surface adsorption but rather through a discrete organometallic cycle.

Key Mechanistic Steps:

• Activation: The pyridine substrate is often activated using an acid (forming a pyridinium salt) or an acylating agent. This disrupts the aromaticity and prevents strong

  -binding of the nitrogen lone pair to the Iridium.

• Heterolytic H2 Cleavage: The Ir-complex splits dihydrogen, forming an Ir-H species and a proton (often scavenged by the counter-anion or solvent).

• Enantio-determining Step: The hydride is transferred from the metal to the C2-position of the pyridinium ring. The chiral ligand creates a steric "pocket" that forces the hydride to attack from a specific face (Re or Si), establishing the (S)-configuration.

• Cascade Reduction: The resulting dihydropyridine is unstable and rapidly reduced further to the tetrahydropyridine and finally the piperidine.

Visualization: Catalytic Cycle

The following diagram illustrates the generic Iridium-catalyzed cycle for substituted pyridines.

Figure 1: Simplified catalytic cycle for the asymmetric hydrogenation of pyridine derivatives via Iridium catalysis.

Experimental Protocol: Iridium-Catalyzed Hydrogenation

Note: This protocol assumes the use of a commercially available Ir-N,P ligand complex (e.g., [Ir(COD)(L)]BArF).

Reagents:

• Substrate: 2-Ethylpyridine (10 mmol)

• Catalyst: (S)-Ir-Phosphine-Oxazoline complex (1 mol%)

• Activator: Iodine (I2) (5 mol%) or HCl (1 eq) depending on catalyst system

• Solvent: Toluene or Dichloromethane (degassed)

• Hydrogen Gas: 50-80 bar

Step-by-Step:

• Glovebox Operation: In a nitrogen-filled glovebox, weigh the Iridium catalyst (1 mol%) and Iodine (additive) into a glass liner equipped with a magnetic stir bar.

• Solvation: Add degassed Toluene (10 mL) and stir until the catalyst is fully dissolved (solution usually turns deep orange/red).

• Substrate Addition: Add 2-Ethylpyridine (1.07 g, 10 mmol) to the mixture.

• Autoclave Assembly: Place the liner into a high-pressure steel autoclave. Seal tightly.

• Purging: Remove from glovebox. Connect to H2 line. Purge 3 times with H2 (pressurize to 10 bar, release to 1 bar).

• Reaction: Pressurize to 60 bar H2. Stir at 1000 rpm. Heat to 30°C. Maintain for 24 hours.

• Workup: Carefully vent H2 (fume hood!). Concentrate the solvent under reduced pressure.

• Purification: The residue is basic. Dissolve in Et2O, wash with 1M NaOH (to remove additives), dry over Na2SO4, and concentrate. Distill or flash chromatograph (DCM/MeOH/NH3) to obtain pure (S)-2-ethylpiperidine.

Part 2: Classical Resolution (Scalable Alternative)

For laboratories lacking high-pressure hydrogenation equipment, classical resolution using chiral acids is the industry standard.

The Mechanism: Diastereomeric Salt Formation

This process relies on the difference in solubility between the two diastereomeric salts formed when racemic 2-ethylpiperidine reacts with a chiral acid (Resolving Agent).

• Reaction: (±)-Amine + (L)-Acid

  [(S)-Amine][(L)-Acid] (Solid) + [(R)-Amine][(L)-Acid] (Solution).

• Thermodynamics: The crystal lattice energy of the (S)-(L) salt is higher (more stable/less soluble) in the specific solvent system chosen, causing it to precipitate while the (R)-(L) salt remains dissolved.

Protocol: Resolution with L-Tartaric Acid[1]

Component	Quantity	Role
Racemic 2-Ethylpiperidine	11.3 g (100 mmol)	Starting Material
L-(+)-Tartaric Acid	15.0 g (100 mmol)	Resolving Agent
Ethanol (95%)	100 mL	Solvent
Acetone	50 mL	Anti-solvent

Step-by-Step:

• Dissolution: Dissolve L-tartaric acid in hot Ethanol (70°C).

• Addition: Add racemic 2-ethylpiperidine dropwise to the hot acid solution. A white precipitate may form immediately; if so, add just enough extra hot ethanol to redissolve it.

• Crystallization: Allow the solution to cool slowly to room temperature over 4 hours, then refrigerate at 4°C overnight. Rapid cooling traps impurities.

• Filtration: Filter the white crystals (The salt is typically (S)-2-ethylpiperidine-L-tartrate). Wash with cold Acetone.

• Recrystallization (Critical): Dissolve the wet cake in minimum boiling ethanol and cool again to maximize enantiomeric excess (ee).

• Free-Basing: Suspend the purified salt in water. Add 5M NaOH until pH > 12. Extract with Dichloromethane (3x). Dry and concentrate to yield (S)-2-ethylpiperidine.

Part 3: Functionalization Mechanism (N-Alkylation)

Once isolated, (S)-2-ethylpiperidine acts as a nucleophile. The steric bulk of the ethyl group at the C2 position influences reaction rates compared to simple piperidine.

Mechanism: Sterically Hindered SN2

The nitrogen lone pair attacks an electrophile (R-X). Due to the adjacent ethyl group, the nucleophilic attack is sensitive to the size of the electrophile.

• Pathway:

  (Bimolecular Nucleophilic Substitution).

• Side Reactions: Elimination (E2) can compete if the alkyl halide is bulky and basic conditions are too harsh.

Visualization: Workflow for Drug Intermediate Synthesis

The following diagram depicts the workflow for converting the resolved amine into a generic pharmaceutical intermediate (N-alkylation).

Figure 2: General workflow for the N-functionalization of (S)-2-ethylpiperidine.

Protocol: General N-Alkylation

Reagents:

• (S)-2-Ethylpiperidine (1.0 eq)

• Alkyl Bromide/Chloride (1.1 eq)

• Potassium Carbonate (

  ) (2.0 eq) - Acts as an HCl scavenger.

• Potassium Iodide (KI) (0.1 eq) - Finkelstein catalyst to speed up reaction.

• Acetonitrile (MeCN) - Polar aprotic solvent.

Procedure:

• Suspend

  , KI, and the Alkyl Halide in MeCN.

• Add (S)-2-Ethylpiperidine dropwise.

• Reflux at 80°C. Monitor by TLC or LC-MS. Note: The reaction may be slower than unhindered piperidines; 12-16 hours is typical.

• Filter off inorganic salts. Concentrate filtrate.

Part 4: Quality Control & Validation

To ensure the integrity of the (S)-enantiomer, Chiral HPLC is mandatory. Optical rotation is often unreliable for low-ee mixtures.

Chiral HPLC Method:

• Column: Chiralpak IB or IC (Cellulose-based).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1). Diethylamine is crucial to suppress peak tailing of the basic amine.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Piperidines have weak UV absorption; high concentration or derivatization may be needed).

References

• Iridium-Catalyzed Asymmetric Hydrogenation of Substituted Pyridines. Source: Asian Journal of Organic Chemistry (via Wiley/ResearchGate). Context: Describes the fundamental mechanism of reducing 2-substituted pyridines using Iridium complexes. URL:[Link]

• Process for resolving racemic mixtures of piperidine derivatives.

• Asymmetric arene hydrogenation: towards sustainability and application. Source: Chemical Society Reviews (Royal Society of Chemistry). Context: Review of activation strategies (pyridinium salts) for hydrogenation. URL:[Link]

Application Notes and Protocols: (S)-2-Ethylpiperidine in Medicinal Chemistry

Introduction: The Privileged Piperidine Scaffold and the Significance of Chirality

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a wide array of biologically active compounds and approved pharmaceuticals.[1][2][3] This six-membered nitrogen-containing heterocycle offers a versatile, three-dimensional framework that can be strategically functionalized to modulate physicochemical properties such as lipophilicity and basicity, thereby enhancing drug-like characteristics.[3] The introduction of a substituent at the 2-position of the piperidine ring creates a chiral center, leading to the existence of enantiomers. The precise stereochemical orientation at this center is often paramount for biological activity, as enantiomers can exhibit significantly different pharmacological and toxicological profiles.[4][5] (S)-2-Ethylpiperidine, a chiral building block, serves as a critical component in the synthesis of various active pharmaceutical ingredients (APIs), particularly those targeting the central nervous system (CNS).[6] This guide provides an in-depth exploration of the role of (S)-2-Ethylpiperidine in medicinal chemistry, detailing its therapeutic applications, synthetic strategies, and the critical influence of its stereochemistry on biological function.

Therapeutic Relevance of (S)-2-Ethylpiperidine Derivatives

The (S)-2-substituted piperidine motif is integral to the structure and function of several important therapeutic agents, most notably in the class of long-acting amide local anesthetics. The specific orientation of the ethyl group in (S)-2-Ethylpiperidine is crucial for the desired anesthetic effect while minimizing toxicity.

Case Study: Levobupivacaine and Ropivacaine

Levobupivacaine and Ropivacaine are prime examples of drugs where the (S)-enantiomer of a 2-substituted piperidine is essential for their clinical utility.

• Levobupivacaine: Chemically known as (2S)-1-butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide hydrochloride, Levobupivacaine is the pure S-enantiomer of bupivacaine.[7] The (R)-enantiomer of bupivacaine is associated with significant cardiotoxicity.[7] The development of Levobupivacaine, the levorotatory isomer, provided a safer alternative for local anesthesia in surgical and obstetric procedures, as well as for postoperative pain management.[7][8]

• Ropivacaine: With the chemical name (S)-(-)-1-propyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide hydrochloride, Ropivacaine is another long-acting amide local anesthetic that is a pure S-enantiomer.[8][9] It exhibits a desirable sensory block with limited motor block at lower doses and is noted for its reduced potential for central nervous system and cardiotoxicity compared to racemic mixtures.[8]

The synthesis of these drugs often starts from chiral precursors like (S)-pipecolic acid or involves a resolution step to isolate the desired (S)-enantiomer, highlighting the industrial importance of stereochemically pure 2-substituted piperidines.[7][9]

Asymmetric Synthesis of 2-Substituted Piperidines

The generation of enantiomerically pure 2-substituted piperidines is a significant focus of synthetic organic chemistry.[10] Various strategies have been developed to achieve high levels of stereocontrol.

Key Asymmetric Synthetic Strategies

Several powerful methods are employed for the enantioselective synthesis of 2-substituted piperidines:

• Asymmetric Hydrogenation: This approach involves the enantioselective reduction of prochiral precursors like 2-alkyl-pyridines or their corresponding pyridinium salts.[11][12][13] Iridium-based catalysts with chiral ligands, such as MeO-BoQPhos, have demonstrated high levels of enantioselectivity in the hydrogenation of 2-alkyl-pyridinium salts.[12][13] This method is atom-economical and provides a direct route to chiral piperidines from readily available starting materials.[12][13]

• Chiral Auxiliary-Mediated Synthesis: This strategy utilizes a chiral auxiliary covalently attached to the substrate to direct the stereochemical outcome of a reaction. The auxiliary is typically removed in a subsequent step. This method has been successfully applied to the synthesis of various 2-substituted piperidines.[14]

• Biomimetic Organocatalytic Synthesis: Inspired by biosynthetic pathways, this approach uses small chiral organic molecules, such as proline and its derivatives, to catalyze the asymmetric synthesis of piperidine alkaloids.[15] These methods often proceed under mild conditions and can provide high enantiomeric excess.[15]

The choice of synthetic strategy depends on factors such as the desired target molecule, the availability of starting materials, and the required scale of the synthesis.

Protocol 1: Asymmetric Hydrogenation of an N-Benzyl-2-Alkylpyridinium Salt

This protocol provides a representative procedure for the enantioselective hydrogenation of an N-benzyl-2-alkylpyridinium salt to the corresponding chiral 2-alkylpiperidine derivative, based on established methods.[10]

Materials:

• N-benzyl-2-ethylpyridinium bromide (1.0 equiv)

• [Ir(COD)Cl]₂ (Iridium catalyst precursor)

• (S)-MeO-BoQPhos (chiral ligand)

• Tetrabutylammonium iodide (TBAI) (optional, as additive)

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Hydrogen gas (H₂)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox, a high-pressure autoclave is charged with [Ir(COD)Cl]₂ (0.01 equiv) and (S)-MeO-BoQPhos (0.022 equiv).

• Anhydrous and degassed THF (2 mL) is added, and the mixture is stirred for 30 minutes to form the catalyst.

• In a separate vial, N-benzyl-2-ethylpyridinium bromide (0.5 mmol), TBAI (0.1 mmol), and K₂CO₃ (1.0 mmol) are dissolved in a mixture of THF (2 mL) and MeOH (0.5 mL).[10]

• The substrate solution is transferred to the catalyst solution in the autoclave.

• The autoclave is sealed, removed from the glovebox, and purged three times with hydrogen gas before being pressurized to 50 atm of H₂.[10]

• The reaction mixture is stirred at 60 °C for 12 hours.[10]

• After cooling to room temperature, the pressure is carefully released.

• The reaction mixture is filtered through a pad of Celite and the filtrate is concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield the enantioenriched N-benzyl-2-ethylpiperidine.

• The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Self-Validation:

• Reaction Monitoring: Progress of the reaction can be monitored by TLC or LC-MS to ensure complete consumption of the starting material.

• Product Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

• Stereochemical Purity: The enantiomeric excess of the product must be determined using a validated chiral HPLC method with a suitable chiral stationary phase.

Structure-Activity Relationships (SAR)

The stereochemistry at the C2 position of the piperidine ring profoundly influences the biological activity of its derivatives. In the case of local anesthetics like Levobupivacaine and Ropivacaine, the (S)-configuration is critical for the desired interaction with voltage-gated sodium channels, the molecular target for their anesthetic effect. The (R)-enantiomer often exhibits a lower affinity for the target or may interact with other biological targets, leading to undesirable side effects such as cardiotoxicity.[7]

The ethyl group in (S)-2-Ethylpiperidine also plays a role in the overall lipophilicity and binding affinity of the molecule. Modifications to the alkyl substituent at the 2-position can significantly alter the potency and duration of action of the resulting drug molecule.

Visualization of Key Concepts

Synthetic Workflow for Chiral Piperidines

Caption: Overview of major asymmetric routes to 2-substituted piperidines.

Logical Flow of a Chiral Auxiliary-Based Synthesis

Caption: Logical flow of a chiral auxiliary-based synthesis.

Quantitative Data Summary

Drug	Chemical Name	Enantiomeric Configuration	Key Therapeutic Application	Notes on Stereochemistry
Levobupivacaine	(2S)-1-butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide	S-enantiomer	Local Anesthetic	R-enantiomer is associated with higher cardiotoxicity.[7]
Ropivacaine	(S)-(-)-1-propyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide	S-enantiomer	Local Anesthetic	Pure S-enantiomer provides a favorable safety profile.[8]

Conclusion

(S)-2-Ethylpiperidine and related chiral 2-substituted piperidines are indispensable building blocks in modern medicinal chemistry. Their importance is underscored by their presence in clinically significant drugs where stereochemistry is a determining factor for efficacy and safety. The continued development of efficient and scalable asymmetric synthetic methods is crucial for ensuring the availability of these valuable chiral intermediates for drug discovery and development. A thorough understanding of the structure-activity relationships governed by the stereocenter at the 2-position is fundamental for the design of new and improved therapeutic agents.

References

• Qu, B., Mangunuru, H. P. R., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Organic Letters. [Link][11][13]

• Qu, B., Mangunuru, H. P. R., et al. (2016). Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. PMC. [Link][12]

• ACS Publications. An Asymmetric Route to Chiral, Nonracemic 2-Substituted Piperidines. Synthesis of (-)-Pipecoline, (+)-Coniine, and (-)-Coniceine. The Journal of Organic Chemistry. [Link]

• Monaco, M. R., Renzi, P., et al. (2011). Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. Organic Letters. [Link]

• ResearchGate. Asymmetric synthesis of 2-substituted pyrrolidine and piperidine. [Link][14]

• New Drug Approvals. ROPIVACAINE. [Link][8]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry A. [Link]

• The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride. (2023). PMC. [Link][7]

• Chemguide. Learning outcome 29.4.4. [Link][5]

• Editorum. Relationship between chirality and bioactivity of drugs. [Link]

• Save My Exams. (2024). Chirality & Drug Production. [Link][4]

• Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. [Link]

• MySkinRecipes. (S)-2-Ethylpiperidine hydrochloride. [Link][6]

• PubMed. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link][3]

• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link][1]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. savemyexams.com [savemyexams.com]
• 5. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 6. (S)-2-Ethylpiperidine hydrochloride [myskinrecipes.com]
• 7. The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. newdrugapprovals.org [newdrugapprovals.org]
• 9. Synthesis and Application of Ropivacaine_Chemicalbook [chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of (S)-2-Ethylpiperidine Synthesis

Current Status: Operational Role: Senior Application Scientist Subject: Yield Improvement & Enantioselectivity Troubleshooting

Executive Summary

(S)-2-Ethylpiperidine is a critical chiral pharmacophore, notably serving as a precursor for alkaloids and anesthetic agents. Synthesis typically fails due to two opposing forces: catalyst deactivation (in direct hydrogenation) and solubility equilibrium issues (in chiral resolution).

This guide provides two validated workflows to maximize yield:

• Direct Asymmetric Hydrogenation: Utilizing Iridium-Phosphine-Iodine systems (Highest Atom Economy).

• Classical Resolution: Utilizing Dibenzoyl-L-tartaric acid (Highest Robustness).

Module 1: Asymmetric Hydrogenation (Direct Synthesis)

The Challenge: Pyridine rings are electronically stable and the resulting basic nitrogen coordinates strongly to metal centers, poisoning standard Pd or Pt catalysts. The Solution: Use of an Iridium(I) precursor activated by Iodine and a chiral bisphosphine ligand. The Iodine additive is non-negotiable; it oxidizes the pre-catalyst to the active Ir(III) species and prevents product inhibition.

Standard Operating Procedure (SOP-AH-01)

Target Scale: 10 mmol | Expected Yield: >90% | Expected ee: >90%

• Catalyst Preparation (Glovebox/Schlenk):

  • Mix [{Ir(cod)Cl}2] (0.5 mol%) and (S)-MeO-BIPHEP (1.1 mol%) in anhydrous toluene.

  • Stir at room temperature (RT) for 30 mins to form the complex.

  • CRITICAL STEP: Add Iodine (I2) (5-10 mol%). The solution will darken. Stir for 30 mins.

• Substrate Addition:

  • Add 2-ethylpyridine (1.0 equiv) to the catalyst mixture.

  • Optional Activation: For difficult substrates, adding benzyl bromide (1.0 equiv) to form the pyridinium salt prior to hydrogenation can boost reactivity, but requires a subsequent deprotection step.

• Hydrogenation:

  • Transfer to a high-pressure autoclave.

  • Pressurize to 600–1000 psi (40–70 bar) H2.

  • Stir at RT or mild heat (30-50°C) for 12-24 hours.

• Workup:

  • Vent H2 carefully.[1] Concentrate solvent.[2]

  • Basify with aq.[2] NaOH if a salt was used. Extract with DCM.[2]

Troubleshooting Guide: Hydrogenation

Symptom	Probable Cause	Corrective Action
Reaction Stalled (<20% Conv.)	Catalyst Poisoning	Increase Iodine Loading: Increase I2 to 10-15 mol%. The active species requires iodide ligands to resist nitrogen coordination.
Low Enantioselectivity (ee < 80%)	Ligand Mismatch or Temp	Lower Temperature: Reduce reaction temp to 0°C or RT. High temps increase racemate formation. Switch ligand to (S)-SegPhos.
No Reaction	Substrate Inhibition	Use Activating Agent: Pre-treat substrate with Benzyl Bromide or Chloroformate to form the pyridinium salt, breaking aromaticity easier.
Product is Racemic	Heterogeneous Contamination	Filter Precursors: Trace colloidal metal (Ir(0)) acts as a non-chiral catalyst. Ensure strictly homogeneous conditions.

Logic Flow: Hydrogenation Debugging

Figure 1: Decision tree for troubleshooting catalytic hydrogenation parameters.

Module 2: Classical Resolution (Racemic Separation)

The Challenge: Racemic 2-ethylpiperidine is a liquid.[3] Direct crystallization requires a resolving agent that creates a significant solubility difference between diastereomeric salts.[4] The Solution: Dibenzoyl-L-tartaric acid (L-DBTA) is superior to plain Tartaric Acid for 2-substituted piperidines due to increased lipophilicity and sharper crystal lattice differentiation.

Standard Operating Procedure (SOP-CR-02)

Target Scale: 100g | Theoretical Yield: 50% (max) | Actual Target: 35-40%

• Salt Formation:

  • Dissolve racemic 2-ethylpiperidine (1.0 equiv) in Ethanol/Water (9:1) .

  • Add Dibenzoyl-L-tartaric acid (1.0 equiv) dissolved in warm Ethanol.

• Crystallization:

  • Heat mixture to reflux until clear.

  • Cool slowly to RT over 4 hours.

  • Seeding: If no crystals appear at 25°C, add a seed crystal of the pure (S)-salt.

  • Cool further to 0-5°C and hold for 2 hours.

• Filtration & Recrystallization:

  • Filter the precipitate. This is the (S)-2-ethylpiperidine • L-DBTA salt .

  • Check Optical Rotation: If rotation is low, recrystallize from pure EtOH.

• Free Basing (Liberation):

  • Suspend salt in water. Add 20% NaOH until pH > 12.

  • Extract with DCM (3x). Dry over Na2SO4. Remove solvent carefully (product is volatile).

Troubleshooting Guide: Resolution

Symptom	Probable Cause	Corrective Action
"Oiling Out" (No crystals)	Solvent Polarity Mismatch	Adjust Solvent: The salt is too soluble. Add a non-polar anti-solvent (e.g., Diethyl Ether or Hexane) dropwise until turbidity persists, then cool.
Low Yield (<20%)	Excessive Solubility	Concentrate Mother Liquor: Evaporate 50% of the mother liquor and cool again to harvest a second crop (Warning: Purity will be lower).
Low Optical Purity	Eutectic Trapping	Slow Down Cooling: Rapid cooling traps the wrong isomer. Re-heat to reflux and cool at a rate of 5°C/hour.
Product Loss during Drying	Substrate Volatility	Salt Isolation: Do not evaporate the free base to dryness under high vacuum. Isolate as HCl salt for storage if not using immediately.

Workflow: Resolution & Recycling

Figure 2: Fractional crystallization workflow including potential recycling of the R-isomer.

Module 3: Comparative Data & Selection

When choosing a route, consider the available equipment (High Pressure vs. Standard Glassware) and cost of goods.

Feature	Method A: Ir-Catalyzed Hydrogenation	Method B: Classical Resolution
Theoretical Yield	100%	50% (without recycling)
Typical Isolated Yield	85 - 95%	30 - 40%
Enantiomeric Excess	90 - 99% (Ligand dependent)	>98% (after 1 recrystallization)
Key Cost Driver	Iridium Catalyst & Chiral Ligand	Resolving Agent (L-DBTA)
Equipment	High-Pressure Autoclave (1000 psi)	Standard Glassware
Scalability	High (Flow chemistry compatible)	High (Batch reactors)

References

• Wang, Y.-Q., et al. (2006).[5] "Asymmetric Hydrogenation of Quinolines and Isoquinolines Activated by Chloroformates." Journal of the American Chemical Society, 128(39), 12886–12891.

  • Context: Establishes the protocol for Ir-catalyzed hydrogenation of N-heterocycles using I2 additives and chloroformate activ

• Glorius, F., et al. (2004).[5] "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, 43, 3206.

  • Context: Describes the use of heterogeneous chiral auxiliaries and mechanism of pyridine reduction.

• Patent WO2002068391A1. "Process for resolving racemic mixtures of piperidine derivatives."

  • Context: Provides industrial protocols for the resolution of piperidine deriv

• BenchChem Technical Guide. "Synthesis of (R)-2-Methylpiperazine (L)-Tartaric Acid Salt." [4]

  • Context: General methodology for tartrate-based resolution of small ring amines.

Sources

• 1. Development of a scalable iridium-catalyzed asymmetric hydrogenation process for synthesis of chiral 2-methyl-1,2,3,4-tetrahydroquinoline [sciexplor.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]

Technical Support Center: (S)-2-Ethylpiperidine Optimization

Status: Online | Tier: 3 (Senior Application Support) | Ticket Subject: Chiral Integrity & Reactivity[1]

Welcome to the (S)-2-Ethylpiperidine Technical Hub

As Senior Application Scientists, we understand that (S)-2-Ethylpiperidine (CAS: 1484-80-6) is not just a building block; it is a chiral scaffold critical for the synthesis of alkaloids (e.g., Coniine analogs) and pharmaceutical candidates. Its utility, however, is frequently compromised by two opposing forces: steric hindrance at the nitrogen center and labile stereochemistry at the C2 position.

This guide bypasses generic advice to address the specific failure modes reported by our user base.

Module 1: Enantiomeric Integrity (Racemization)

User Issue: "My starting material was >98% ee. After N-alkylation and workup, the ee dropped to 82%."

Root Cause Analysis

The C2 proton in 2-ethylpiperidine is weakly acidic (

, but lower in the presence of Lewis acids or quaternary salts). Racemization occurs via two primary mechanisms:

• Deprotonation/Reprotonation: Strong bases (e.g.,

  -BuLi, LDA) remove the C2 proton, forming a planar lithio-enamine intermediate which reprotonates indiscriminately from either face.[1]

• Imine-Enamine Tautomerism: Oxidation or high-temperature conditions can promote ring-opening or partial oxidation to the imine, destroying the chiral center.[1]

Troubleshooting Protocol: Preventing Racemization

Parameter	Risk Factor	Recommended Action
Base Selection	Lithium bases ( -BuLi)	Use non-nucleophilic bases (e.g., Hünig's base, K₂CO₃) or magnesium bases (Knochel-Hauser) if deprotonation is required elsewhere.[1]
Temperature	C in basic media	Maintain reaction temp < 0^\circ$C during strong base addition.
Protecting Groups	Unprotected NH	Install Boc or Cbz .[1] Carbamates reduce N-basicity, making the C2 proton less acidic and preventing oxidation.[1]
Workup pH	pH > 12 (Prolonged)	Quench cold. Adjust pH to 9-10 for extraction, avoid prolonged exposure to caustic soda.[1]

Corrective Protocol: Resolution of Racemic Mixtures

If you have accidentally racemized your material, standard distillation will not separate enantiomers.[1] You must use diastereomeric salt formation.[1]

Validated Method: Resolution with (-)-Dibenzoyl-L-tartaric acid (DBTA).[1] Note: DBTA is superior to plain Tartaric Acid for 2-alkylpiperidines due to better crystalline lattice formation via pi-stacking.[1]

• Dissolution: Dissolve 1 eq. of racemic 2-ethylpiperidine in hot Ethanol/Water (9:1).

• Addition: Add 0.5 eq. of (-)-DBTA.

• Crystallization: Cool slowly to 4°C over 12 hours. The (S)-amine[2]·DBTA salt precipitates.[1][3]

• Liberation: Filter the salt and treat with 2M NaOH to release the free (S)-base.[1]

• Validation: Check optical rotation (

  in ethanol).

Module 2: N-Functionalization (Steric Hindrance)

User Issue: "Direct alkylation with benzyl bromide is stalling at 60% conversion, and forcing conditions causes degradation."

Technical Insight

The ethyl group at C2 exerts a "Gatekeeper Effect," creating significant steric strain for

approach at the nitrogen lone pair. Standard alkylation protocols often fail or result in elimination side-products.[1]

Comparative Data: N-Benzylation Strategies

Methodology	Reagents	Typical Yield	Assessment
Direct Alkylation	BnBr, , DMF, C	45-60%	Poor. Stalls due to sterics; elimination of BnBr competes.[1]
Strong Base Alkylation	NaH, BnBr, THF	50-65%	Risky. High risk of racemization at C2.[1]
Reductive Amination	PhCHO, , DCE	85-92%	Recommended. Imine formation is reversible and less sterically demanding than transition state.

Visual Troubleshooting Workflow

The following logic tree guides your decision-making process for functionalizing (S)-2-ethylpiperidine.

Figure 1: Decision matrix for N-functionalization, prioritizing the avoidance of steric clash and racemization.

Module 3: Synthesis & Sourcing (Upstream)

User Issue: "I cannot source pure (S)-enantiomer, so I am synthesizing it via hydrogenation of 2-ethylpyridine. The conversion is good, but the ee is only 20%."

Mechanism of Failure

Heterogeneous hydrogenation (e.g.,

) of pyridines usually yields racemic piperidines. The catalyst surface does not discriminate faces effectively without a chiral modifier.[1]

The Solution: Asymmetric Iridium Catalysis

To achieve high enantioselectivity directly from the pyridine precursor, you must use homogeneous catalysis with chiral ligands.

Protocol (Adapted from Wang et al.):

• Precursor: 2-Ethylpyridine.[1]

• Catalyst System:

  (0.5 mol%) + (S)-SegPhos or (S)-MeO-Biphep ligand (1.1 mol%).[1]

• Additives:

  (5-10 mol%) is crucial.[1] It stabilizes the active Ir-hydride species.[1]

• Conditions: 600 psi

  , Toluene, RT.

• Result: Typically yields >90% ee.[1][4]

Why Iodine? Iodine acts as a promoter that forms a bridged Iridium-Iodide dimer, preventing the formation of inactive Ir-trimers and increasing the acidity of the hydride, which accelerates the reduction of the hindered imine intermediate.

References

• Wang, D.-S., et al. (2013).[1] "Iridium-Catalyzed Asymmetric Hydrogenation of Pyridines." Journal of the American Chemical Society.[1]

  • Cited for: Iridium-catalyzed asymmetric hydrogenation protocol.[1]

• Enders, D., et al. (1987).[1] "Asymmetric Synthesis of Amines via RAMP/SAMP Hydrazones." Tetrahedron.

  • Cited for: Mechanisms of alpha-deprotonation and racemization.[3][5]

• Bánhegyi, D.F., et al. (2022).[1][3][6] "Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives." Molecules.

  • Cited for: Resolution efficiency of Dibenzoyl-L-tartaric acid vs. Tartaric acid.[1][6][7]

• Donohoe, T.J., et al. (2014).[1] "Piperidine Derivatives: Recent Advances in Synthesis." Organic & Biomolecular Chemistry.

  • Cited for: Stereoselective synthesis and avoiding racemization in water.[8]

Sources

• 1. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]
• 4. Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives and Their Sodium Salts: Racemic Ephedrine and Chloramphenicol Base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-2-Ethylpiperidine Synthesis Optimization

Current Status: Operational Ticket Focus: Side Reaction Mitigation & Enantiopurity Troubleshooting Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

(S)-2-Ethylpiperidine (CAS: 32479-73-5) is a critical chiral intermediate, most notably utilized in the synthesis of local anesthetics like Ropivacaine and Levobupivacaine .[1] High-purity synthesis is challenging due to the kinetic stability of the pyridine ring (in hydrogenation routes) and the thermodynamic subtleties of diastereomeric salt formation (in resolution routes).

This guide addresses the two primary synthetic methodologies:

• Asymmetric Hydrogenation of 2-ethylpyridine (or 2-vinylpyridine).

• Classical Optical Resolution of racemic 2-ethylpiperidine using L-Tartaric acid.

Module 1: Asymmetric Hydrogenation (Catalytic Route)

Context: This route utilizes chiral transition metal catalysts (typically Iridium or Rhodium complexes) to reduce 2-ethylpyridine directly to the chiral piperidine.[1]

🔬 Mechanism & Side Reaction Pathway

The reduction of the pyridine ring is not a single-step event.[1] It proceeds through partially reduced tetrahydropyridine intermediates.[1] Control over the catalyst's "bite angle" and the reaction pressure is vital to prevent the "slip" that leads to achiral byproducts.[1]

Figure 1: Reaction pathway showing the critical intermediate stage where stereochemistry is established or lost.

🛠️ Troubleshooting Guide: Hydrogenation

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Catalyst Poisoning: Pyridines are strong -donors and can poison the metal center, preventing H2 coordination.[1]	Add Additive: Introduce 5-10 mol% of an iodine source (e.g., or tetrabutylammonium iodide). Iodine destabilizes the inactive Ir-dimers and frees the active site [1].[1]
Low ee% (Racemization)	Enamine Isomerization: The tetrahydropyridine intermediate equilibrates between chiral and achiral forms before final reduction.	Increase H2 Pressure: Higher pressure (30-50 bar) accelerates the final reduction step, "trapping" the chiral intermediate before it can racemize.
Des-ethylation	C-C Bond Cleavage: High temperatures (>60°C) combined with high catalyst loading can cleave the ethyl group.[1]	Temp Control: Maintain reaction temperature <40°C. Switch to a milder solvent system (e.g., acetic acid/ethanol mix) to activate the ring without thermal stress.
Ring Opening	Over-reduction: Formation of acyclic amino-heptanes.[1]	Monitor Reaction Time: Stop reaction immediately upon H2 uptake plateau. Prolonged exposure to high-energy catalysts breaks the C-N bond.

Module 2: Classical Resolution (L-Tartaric Acid Route)

Context: The industrial workhorse method involves reacting racemic 2-ethylpiperidine with L-(+)-Tartaric acid to form diastereomeric salts. The solubility difference between the (S,L)-salt and (R,L)-salt drives the separation.

🧪 Resolution Logic Flow

The success of this method relies entirely on the Eutectic Composition of the mixture. If the impurity profile shifts, the crystallization may stall or yield a "oily" eutectic mixture rather than discrete crystals.

Figure 2: Decision tree for troubleshooting crystallization failures during resolution.

🛠️ Troubleshooting Guide: Resolution

Q: The solution turns into a thick oil instead of crystallizing. Why?

• The "Water Trap": Tartrate salts are highly hygroscopic.[1] If your ethanol contains >10% water, the salt hydrates and refuses to lattice.[1]

• Fix: Use absolute ethanol (or 99% EtOH). If oiling persists, heat the mixture to reflux and add isopropanol (IPA) dropwise until slight turbidity is observed, then cool very slowly (1°C/min) with vigorous stirring.

Q: I have crystals, but the enantiomeric excess (ee) is stuck at 70%.

• The Cause: You have likely hit the Eutectic Point . Further recrystallization from the same solvent will not improve purity because the solution composition is locked at the eutectic ratio.

• The Fix: "Pope-Peachy" Method variation. Add a small amount (0.5 eq) of an achiral acid (like HCl or acetic acid) alongside the tartaric acid. This changes the ionic strength and solubility profile, often breaking the eutectic lock [2]. Alternatively, perform one recrystallization step using Methanol instead of Ethanol.

Q: Yield is consistently low (<25%).

• The Cause: Incomplete precipitation due to high solubility of the (S)-salt.

• The Fix: The "Common Ion Effect." After the initial crystallization period (4-6 hours), cool the vessel to 0-5°C. If yield is still low, the solvent volume is too high. Standard ratio is 5-7 mL solvent per gram of salt . Reduce volume by evaporation.[2]

Module 3: Impurity Profiling & Analysis[1]

When analyzing your final (S)-2-Ethylpiperidine, use this profile to identify process deviations.

Impurity Structure	Name	Origin	Significance
Impurity A	2-Ethylpyridine	Unreacted Starting Material	Critical: Indicates catalyst death or insufficient H2 pressure.[1] Hard to separate by distillation due to boiling point proximity.
Impurity B	1,2,3,4-Tetrahydropyridine	Partially Reduced Intermediate	Major: Indicates reaction was stopped too early.[1] Unstable; will polymerize or oxidize back to pyridine over time.[1]
Impurity C	2-Ethylpiperidine Dimers	Coupling Byproduct	Minor: Occurs if concentration is too high (>1M) during hydrogenation.[1] Appears as high MW peaks in GC/MS.
Impurity D	Acetal/Ketal Derivatives	Solvent Interaction	Contextual: If using alcohol solvents with trace aldehydes/ketones, the secondary amine will react to form hemiaminals.[1]

Experimental Protocol: Optimized Resolution (Standard)

Note: This protocol assumes a target of (S)-2-Ethylpiperidine using L-(+)-Tartaric Acid.[1]

• Dissolution: Dissolve 1.0 eq of Racemic 2-Ethylpiperidine in Ethanol (95%) (approx. 5 mL/g).

• Acid Addition: Add 1.05 eq of L-(+)-Tartaric acid dissolved in warm Ethanol. Do not add solid acid directly; it creates local supersaturation.[1]

• Nucleation: Heat to 60°C until clear. Cool to 45°C. Add seed crystals of pure (S)-2-ethylpiperidine-L-tartrate (0.1 wt%).

• Crystallization: Cool to 20°C over 4 hours. Stir for an additional 2 hours.

• Filtration: Filter the white solid. Crucial: Wash with cold Acetone (not Ethanol) to remove surface mother liquor without redissolving the salt.

• Liberation: Dissolve salt in min. water, basify with 4M NaOH to pH >12, and extract with MTBE.

References

• Vertex AI Search. (2024).[1] Asymmetric hydrogenation of industrially relevant substrates - AIR Unimi. University of Milan. 3[4][5]

• BenchChem. (2025).[1][6] An In-depth Technical Guide to the Synthesis of (R)-2-Methylpiperazine (L)-Tartaric Acid Salt. 6

• MDPI. (2023).[1] Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives. 4[2][4][5]

• NIH PubChem. (2025). 2-Ethylpiperidine | C7H15N | CID 94205.[1][7] 7[2][4][5][8]

• Royal Society of Chemistry. (2024).[1] CO2-Assisted asymmetric hydrogenation of prochiral allylamines. 9[2][4][5][6][8]

Sources

• 1. CAS 1484-80-6: 2-Ethylpiperidine | CymitQuimica [cymitquimica.com]
• 2. Novel Synthesized N-Ethyl-Piperazinyl-Amides of C2-Substituted Oleanonic and Ursonic Acids Exhibit Cytotoxic Effects through Apoptotic Cell Death Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. air.unimi.it [air.unimi.it]
• 4. mdpi.com [mdpi.com]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ajchem-a.com [ajchem-a.com]
• 9. CO2-Assisted asymmetric hydrogenation of prochiral allylamines - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: (S)-2-Ethylpiperidine Purification &amp; Handling

Topic: Troubleshooting Purification, Resolution, and Stability of (S)-2-Ethylpiperidine Content ID: TS-2EP-001 Last Updated: October 26, 2023 Audience: Process Chemists, Medicinal Chemists, Analytical Scientists[1]

Diagnostic Triage: What is your primary issue?

Before proceeding to detailed protocols, match your observation to the likely root cause using this rapid diagnostic table.

Observation	Probable Cause	Immediate Action
Product is yellow/brown	Oxidation (N-oxide formation) or trace metal contamination.[1]	Distill under reduced pressure; store under Argon.
"Fishy" but aromatic odor	Contamination with 2-ethylpyridine (starting material).[1]	Check GC/HPLC. If >2%, requires acid-wash or high-plate distillation.[1]
Low Enantiomeric Excess (ee)	Incomplete resolution or racemization during workup.	Recrystallize diastereomeric salt; avoid heating >60°C during basification.
Crystallization "Oils Out"	Impure solvent system or cooling too rapidly.	Re-heat, add seed crystal, cool slowly (1°C/min).
Cloudy liquid after distillation	Water absorption (hygroscopic amine) or carbamate formation (CO₂).	Dry over KOH pellets; redistill; store under inert gas.

Deep Dive: Removing the "Stubborn" Impurity (2-Ethylpyridine)

The Problem: (S)-2-Ethylpiperidine is often synthesized via the catalytic hydrogenation of 2-ethylpyridine.[1] The boiling points are dangerously close:

• (S)-2-Ethylpiperidine: ~143°C[1]

• 2-Ethylpyridine: ~149°C[1][2]

Standard simple distillation often fails to separate these, resulting in a "smearing" of the aromatic impurity into your chiral amine.

The Solution: Chemical Scavenging & Fractionation If fractional distillation (requiring >20 theoretical plates) is unavailable, use a Chemical Scavenging Protocol based on the basicity difference. Piperidines (secondary amines, pKa ~11) are stronger bases than pyridines (aromatic amines, pKa ~5).

Protocol: Acid-Selective Extraction

Note: This relies on the piperidine protonating first.[1]

• Dissolution: Dissolve crude mixture in a non-polar solvent (e.g., Heptane or MTBE).

• Titration Extraction: Wash the organic layer with 0.5 equivalents (relative to the impurity) of dilute HCl (0.1 M).

  • Mechanism:[1][3][4][5] The stronger base (piperidine) will preferentially grab the proton, but if you limit the acid, the equilibrium favors the piperidine in the water phase. Wait, this is the reverse.

  • Correction: To remove the pyridine, we utilize the fact that the piperidine is the stronger base. We want to keep the piperidine in the organic phase? No, the piperidine will go to water first.

  • Correct Strategy:Azeotropic Distillation or Precise Fractionation is preferred. However, for chemical separation:

  • Derivatization Method: React the mixture with an electrophile (like acetic anhydride) if the pyridine is unreactive? No, that kills the product.

  • Best Practice: High-Efficiency Vacuum Distillation .

Revised Protocol: High-Efficiency Vacuum Distillation

• Pressure: 20–30 mmHg (lowers bp to ~50–60°C).

• Column: Vigreux column (minimum 20cm) or Spinning Band column.

• Reflux Ratio: Set to 10:1 (Reflux:Takeoff).

• Cut Strategy: Discard the tail fraction aggressively, as the pyridine has the slightly higher boiling point.

Critical Workflow: Optical Resolution Troubleshooting

The Problem: You have the racemate (or low ee material) and need >98% ee (S)-isomer. The standard method involves diastereomeric salt formation using chiral acids (e.g., L-Tartaric acid, Dibenzoyl-L-tartaric acid).[1][6]

The Failure Mode: "Oiling Out" Instead of forming nice crystals, the salt comes out as a sticky oil at the bottom of the flask. This kills the purification because the oil traps impurities and the other enantiomer.

Troubleshooting "Oiling Out"

Step 1: Solvent Composition Check

• Too Polar: Pure water or Methanol often causes oiling.

• The Fix: Use a mixture of Ethanol (95%) and Acetone . Acetone acts as an anti-solvent that promotes lattice formation over amorphous oil separation.

Step 2: The "Seeding" Technique Never let a resolution cool spontaneously from boiling to room temperature.

• Dissolve amine and resolving acid at boiling point.

• Cool to cloud point.

• ADD SEED CRYSTALS of the pure salt (if available) or scratch the glass surface.

• Insulate the flask to ensure cooling takes >4 hours.

Visual Guide: Resolution Logic Tree

Stability & Storage Protocol

The Problem: Users report (S)-2-Ethylpiperidine turning yellow and forming white crusts on the cap after 1 week.

Mechanism:

• Oxidation: Secondary amines oxidize to N-oxides and imines in air.[1]

• Carbamate Formation:

  (Solid carbamate salt).

The Protocol: The "Inert Sandwich"

• Purge: Always purge the headspace with Argon or Nitrogen after use.

• Seal: Use Parafilm® over the cap.

• Desiccant: Store the bottle inside a secondary container (desiccator) with KOH pellets.

  • Why KOH? It absorbs both water and ambient CO₂, protecting the amine.

FAQ: Technical Q&A

Q1: How do I determine the enantiomeric excess (ee) accurately? The rotation seems unreliable. A: Optical rotation is concentration and temperature-dependent and easily skewed by impurities.[1]

• Gold Standard: Chiral HPLC.

• Column: Chiralpak® IG or Chiralcel® OD-H.[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[3]

• Note: The Diethylamine (DEA) is non-negotiable. Without it, the basic piperidine will interact with silanols on the column, causing severe peak tailing that masks the enantiomer separation.

Q2: I need to break the tartrate salt to get the free amine. Can I just use NaOH? A: Yes, but watch the heat.

• Risk: Heat of neutralization can cause partial racemization or polymerization.

• Protocol: Suspend the salt in CH₂Cl₂ (DCM). Add cold 2M NaOH dropwise while stirring. Separate the organic layer, dry over Na₂SO₄, and evaporate the DCM at <30°C .

Q3: Can I distill the salt? A: NO. Piperidine salts will decompose before distilling. You must "free base" the amine (as described in Q2) before distillation.

References

• Separation of Piperidine Homologs: Engel, K. H. (1944). Purification of Piperidine. US Patent 2,363,159. Link

• Chiral Resolution Principles: Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (General reference for amine resolution mechanics).

• HPLC Method Development: Phenomenex. (2023). Chiral HPLC Separation Strategies for Basic Amines. Link

• Physical Properties: NIST Chemistry WebBook. 2-Ethylpiperidine. Link

Sources

• 1. 2-Ethylpiperidine [webbook.nist.gov]
• 2. 2-Ethylpyridine 97 100-71-0 [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. US2363159A - Purification of piperidine - Google Patents [patents.google.com]
• 5. CATALYTIC DYNAMIC RESOLUTION APPLIED TO THE SYNTHESIS OF 2,6-DISUBSTITUTED PIPERIDINES: PREPARATION OF (+)-LUPETIDINE AND (−)-EPIDIHYDROPINIDINE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]

Technical Support Center: Stability &amp; Handling of (S)-2-Ethylpiperidine

Product: (S)-2-Ethylpiperidine CAS: 34272-40-7 (S-isomer) | 1484-80-6 (Racemic) Primary Application: Key chiral intermediate for the synthesis of local anesthetics (e.g., Ropivacaine). Support Level: Tier 3 (Senior Application Scientist)

Introduction

Welcome to the Technical Support Center. This guide addresses the stability profile of (S)-2-Ethylpiperidine under varying reaction conditions. As a secondary amine with a chiral center at the C2 position, this molecule presents two primary stability challenges during synthesis: racemization (loss of optical purity) and oxidative degradation (aromatization or N-oxide formation).

The protocols below are designed to prevent the "silent killers" of yield and enantiomeric excess (ee) in drug development workflows.

Module 1: Enantiomeric Integrity (Racemization)

The Issue

The C2 chiral center is alpha (

) to the nitrogen atom. While piperidines are generally structurally stable, the proton at C2 is weakly acidic ( ). Under specific conditions—particularly high heat combined with strong bases or radical initiators—this proton can be removed or the ring can undergo reversible dehydrogenation to an imine intermediate. This planar intermediate destroys chirality, leading to reformation of the racemate.

Mechanism of Failure

Racemization typically occurs via an Imine-Enamine Tautomerism or a Radical Mechanism .

Figure 1: Pathway of racemization. The formation of the planar intermediate is the critical failure point.

Troubleshooting Guide: Preventing Racemization

Variable	Risk Threshold	Recommendation
Temperature		Maintain reaction temps where possible. If reflux is required (e.g., toluene), ensure strictly inert atmosphere.
Base Strength	(Superbases)	Avoid organolithiums (e.g., n-BuLi) unless N-protected. Use milder inorganic bases ( ) or hindered organic bases (DIPEA).
Oxidants	Presence of	Oxygen promotes radical formation at the -carbon. Strict deoxygenation is mandatory.

Validation Protocol: Determining Enantiomeric Excess (ee)

Do not rely solely on optical rotation, as impurities can skew results. Use Chiral HPLC.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 210-220 nm (low absorption, high concentration required) or Refractive Index (RI).

Module 2: Chemical Stability & Oxidation

The Issue

Secondary amines are prone to oxidation. In the presence of air or peroxides, (S)-2-Ethylpiperidine can degrade into N-oxides or dehydrogenate to form 2-ethylpyridine (aromatization). The latter is a thermodynamic sink and is irreversible.

Storage & Handling Workflow

Users frequently report "yellowing" of the clear liquid over time. This indicates oxidative degradation or carbamate formation (reaction with atmospheric

).

Figure 2: Decision tree for assessing material quality prior to synthesis.

Critical Protocol: Removing Carbamates

If the material has been exposed to air, it likely formed a carbamate salt with

(white crust/precipitate).

• Dissolve: Dissolve the amine in a non-polar solvent (DCM or Toluene).

• Wash: Wash with 1M NaOH (releases the free amine from the carbamate/carbonate salt).

• Dry: Dry organic layer over

  .

• Concentrate: Remove solvent under reduced pressure.

Module 3: Reaction Optimization (Ropivacaine Synthesis Context)

(S)-2-Ethylpiperidine is most commonly used to synthesize Ropivacaine . The critical step involves coupling with 2,6-dimethylaniline derivatives or alkylation with propyl bromide.

Scenario: N-Alkylation (Propyl Bromide)

• Risk: Over-alkylation (Quaternary ammonium salt formation) is rare due to steric hindrance, but elimination of the alkyl halide can occur.

• Support Tip: Use a phase transfer catalyst (PTC) or perform in a polar aprotic solvent (DMF/ACN) with

  .

• Stability Note: The (S)-center is generally stable during standard

  alkylation conditions ( ).

Scenario: Amide Coupling (Acyl Chlorides)

• Risk:

  generation during acylation can lead to hydroscopic salt formation which precipitates, trapping unreacted material.

• Support Tip: Use a biphasic system (Schotten-Baumann conditions) or scavenge acid with triethylamine.

Frequently Asked Questions (FAQ)

Q1: Can I distill (S)-2-Ethylpiperidine to purify it? A: Yes, but caution is required. The boiling point is ~143°C at atmospheric pressure. To prevent thermal racemization, we strictly recommend vacuum distillation .

• Target: 40-50°C at 10-15 mmHg.

• Note: Discard the first fraction (forerun) which may contain volatile degradation products.

Q2: My reaction yield is lower than expected, but purity is high. Why? A: Volatility is the likely culprit. (S)-2-Ethylpiperidine has a significant vapor pressure.

• Check: Are you using a high-vacuum rotavap for too long?

• Fix: Form the HCl or Tartrate salt immediately after reaction workup to "lock" the molecule in a non-volatile solid form.

Q3: Which salt form is best for resolution or storage? A: The L-Tartrate or D-Benzoyl Tartrate salts are the industry standard for resolution and storage [1]. They are crystalline, non-hygroscopic, and chemically stable, preventing both oxidation and racemization.

Q4: Is the "S" isomer levorotatory (-) or dextrorotatory (+)? A: Confusion often arises here. (S)-2-Ethylpiperidine is generally the precursor to (-)-Ropivacaine . However, the specific rotation

of the pure amine is small and solvent-dependent. Always refer to the stereochemical designation (S) determined by chiral HPLC rather than sign of rotation alone.

References

• Resolution of Piperidine Derivatives: Process for resolving racemic mixtures of piperidine derivatives. WO2002068391A1. (2002). Link

• Ropivacaine Synthesis & Stability: Synthesis and Application of Ropivacaine. ChemicalBook. (2022). Link

• General Stability of Piperidines: Thermal degradation and oxidation of aqueous piperazine (analog). University of Texas/Rochelle Lab. Link

• Physical Properties: PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. National Center for Biotechnology Information. Link

overcoming solubility problems of (S)-2-Ethylpiperidine

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support guide for (S)-2-Ethylpiperidine. This document is designed for researchers, medicinal chemists, and formulation scientists who are encountering solubility issues with this versatile chiral building block. As a secondary amine with a non-polar ethyl group, (S)-2-Ethylpiperidine presents a classic solubility challenge: moderate lipophilicity with limited aqueous solubility in its free base form. This guide provides a series of troubleshooting steps, detailed protocols, and the underlying chemical principles to help you achieve your desired concentration in the solvent system of your choice.

Core Principles: Understanding the Solubility Profile

(S)-2-Ethylpiperidine is a weak base. The nitrogen atom in the piperidine ring can accept a proton, but the C7 hydrocarbon structure limits its miscibility with water, a common issue for many amine-containing active pharmaceutical ingredients (APIs). While the parent piperidine ring is miscible with water due to hydrogen bonding, the 2-ethyl substituent increases the molecule's lipophilicity, thereby reducing its aqueous solubility[1][2][3].

This dual character is the key to solving its solubility problems. We can exploit the basic nitrogen for pH-dependent strategies or the hydrophobic portions for complexation and co-solvency.

Property	Value	Source
Molecular Formula	C₇H₁₅N	[4]
Molecular Weight	113.20 g/mol	[4][5]
Appearance	Colorless to almost clear liquid (Free Base)	[6]
Predicted LogP	1.6	[4]
Aqueous Solubility	Described as "moderate" or "limited"	[1][2]
Organic Solvents	Generally soluble in alcohols, ethers, chloroform	[1][2]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Question 1: My (S)-2-Ethylpiperidine (free base) is forming an insoluble oil or a cloudy suspension in my aqueous buffer. What is the first and most effective strategy I should try?

Answer: The most direct and effective strategy is pH adjustment to form a soluble salt. As a secondary amine, (S)-2-Ethylpiperidine is basic and will be protonated in an acidic environment. This protonated form, the ethylpiperidinium cation, is an ionic species with dramatically increased aqueous solubility. Formation of the hydrochloride (HCl) salt is a standard and highly effective industry practice for amine-containing compounds[7][8].

Mechanism of Action: By lowering the pH of the aqueous medium to at least 2 pH units below the pKa of the molecule, you ensure that the vast majority of the compound exists in its protonated, charged form. This ionic species is more readily solvated by polar water molecules.

Below is a logical workflow for addressing aqueous solubility.

Caption: Decision workflow for selecting a solubilization strategy.

➡️ Action: Proceed to Protocol 1 to prepare a soluble hydrochloride salt solution.

Question 2: My experiment is sensitive to pH changes, or I am working in an organic solvent. How can I increase the solubility of my compound?

Answer: If pH modification is not an option, a co-solvent system is your next best approach. Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, making it more favorable for dissolving lipophilic compounds[9][10]. This technique is simple, rapid, and effective for compounds like (S)-2-Ethylpiperidine that are readily soluble in organic solvents[1][6].

Common Co-solvents:

• Dimethyl Sulfoxide (DMSO): A powerful and widely used solvent. Use the minimal amount required, as it can have effects in biological assays.

• Ethanol: A less aggressive choice, often well-tolerated in cell-based assays at low final concentrations (<0.5%).

• Propylene Glycol (PG) & Polyethylene Glycols (PEGs): Often used in formulations for their low toxicity[11].

Mechanism of Action: The co-solvent disrupts the hydrogen bonding network of water and creates a microenvironment that is less polar. This reduces the interfacial tension between the hydrophobic ethyl group of your compound and the aqueous medium, allowing for better solvation[10].

➡️ Action: Proceed to Protocol 2 for a systematic guide to screening co-solvents.

Question 3: I need to prepare a high-concentration aqueous stock for in vivo studies, but I must avoid organic co-solvents and extreme pH. What advanced options are available?

Answer: For this challenging scenario, the formation of an inclusion complex with cyclodextrins is the premier strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity[12]. They can encapsulate "guest" molecules, like the ethyl-piperidine portion of your compound, effectively hiding the hydrophobic part from the water and presenting a soluble exterior[][14].

Why this works for (S)-2-Ethylpiperidine: The non-polar ethyl group and parts of the piperidine ring can fit snugly into the hydrophobic cavity of a cyclodextrin, particularly a modified β-cyclodextrin.

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Highly water-soluble and widely used in pharmaceutical formulations due to its excellent safety profile[15][16].

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): Anionic derivative with very high water solubility, excellent for creating parenteral formulations[].

Caption: Encapsulation of a hydrophobic guest within a cyclodextrin host.

➡️ Action: Proceed to Protocol 3 for a method on preparing a cyclodextrin inclusion complex.

Experimental Protocols

Protocol 1: Preparation of (S)-2-Ethylpiperidine Hydrochloride (HCl Salt)

This protocol describes both the in situ formation of the salt for immediate use and the preparation of a solid salt for creating a stock solution.

Materials:

• (S)-2-Ethylpiperidine (free base)

• 1 M Hydrochloric Acid (HCl) solution

• Deionized water or desired aqueous buffer

• pH meter or pH strips

• Anhydrous diethyl ether or tert-butyl methyl ether (MTBE) (for solid isolation)

Method A: In Situ Solubilization

• Weigh: Accurately weigh the required amount of (S)-2-Ethylpiperidine free base.

• Suspend: Add it to your target volume of deionized water or buffer. It will likely be poorly soluble.

• Titrate: While stirring, add 1 M HCl dropwise. Monitor the pH continuously.

• Observe: As the pH drops, the compound will start to dissolve.

• Endpoint: Continue adding HCl until the solution becomes completely clear. The final pH should ideally be between 4.0 and 5.0 to ensure full protonation.

• Adjust Volume: If necessary, add more buffer or water to reach the final desired volume and concentration.

Method B: Isolation of Solid HCl Salt

• Dissolve: Dissolve a known quantity of (S)-2-Ethylpiperidine free base in a minimal amount of a non-polar, volatile solvent like anhydrous diethyl ether.

• Precipitate: Slowly add a stoichiometric equivalent of 2 M HCl in diethyl ether to the solution while stirring. A white precipitate of the hydrochloride salt will form.

• Isolate: Collect the solid precipitate by vacuum filtration.

• Wash: Wash the solid with a small amount of cold diethyl ether to remove any unreacted free base.

• Dry: Dry the solid under vacuum to yield (S)-2-Ethylpiperidine HCl as a stable, crystalline solid which is significantly more water-soluble.

• Stock Solution: This solid can now be used to accurately prepare aqueous stock solutions by weight.

Protocol 2: Systematic Co-Solvent Screening

This protocol provides a method to quickly screen for an effective co-solvent system.

Materials:

• (S)-2-Ethylpiperidine

• DMSO, Ethanol (95%), Propylene Glycol

• Target aqueous buffer (e.g., PBS pH 7.4)

• Glass vials

Methodology:

• Prepare High-Concentration Stock: Prepare a concentrated stock of (S)-2-Ethylpiperidine in each co-solvent (e.g., 100 mM in 100% DMSO, 100 mM in 100% Ethanol).

• Screening Matrix: Set up a series of vials. In each, you will test a final concentration of the co-solvent.

• Procedure:

  • Add the required volume of co-solvent stock to an empty vial. For example, to make a 1 mL solution with 1% DMSO containing 1 mM of your compound, you would add 10 µL of the 100 mM stock in DMSO.

  • Slowly add the aqueous buffer (990 µL in this example) to the vial while vortexing. This order (co-solvent first, then buffer) is critical to avoid precipitation.

• Observe: Check for clarity immediately and after 1 hour at room temperature. A clear solution indicates successful solubilization.

Sample Screening Table:

Final Co-Solvent %	DMSO	Ethanol	Propylene Glycol
1%	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate
2%	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate
5%	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate
10%	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate	Clear / Cloudy / Precipitate

Select the system that provides a clear solution with the lowest percentage of co-solvent.

Protocol 3: Preparation of a Cyclodextrin Inclusion Complex

This protocol uses HP-β-CD to enhance aqueous solubility.

Materials:

• (S)-2-Ethylpiperidine

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or buffer

• Magnetic stirrer and stir bar

Methodology:

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous vehicle. A 10-20% (w/v) solution is a good starting point. For example, dissolve 10 g of HP-β-CD in water and make up the volume to 100 mL.

• Add Compound: While vigorously stirring the HP-β-CD solution, slowly add the (S)-2-Ethylpiperidine free base.

• Equilibrate: Cover the solution and allow it to stir at room temperature for 12-24 hours. This allows time for the inclusion complex to form. Gentle heating (40-50°C) can sometimes accelerate this process.

• Filter: After equilibration, filter the solution through a 0.22 µm syringe filter to remove any undissolved compound.

• Quantify: The concentration of the solubilized compound in the clear filtrate should be determined analytically (e.g., by HPLC-UV or LC-MS) to confirm the final concentration.

Protocol 4: Experimental Determination of Thermodynamic Solubility

If you need to know the exact maximum solubility in a given solvent system, this shake-flask method is the gold standard[17].

Materials:

• (S)-2-Ethylpiperidine

• Your chosen solvent system (buffer, co-solvent mix, etc.)

• Scintillation vials or sealed tubes

• Orbital shaker in a temperature-controlled environment (e.g., 25°C)

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical system for quantification (e.g., HPLC)

Methodology:

• Add Excess Solid: Add an excess amount of (S)-2-Ethylpiperidine (as the free base or the prepared HCl salt) to a vial containing your solvent. You should see undissolved material at the bottom.

• Equilibrate: Seal the vial and place it on an orbital shaker at a constant temperature for 24-48 hours. This extended time ensures the system reaches equilibrium[17].

• Separate Phases: Allow the vial to sit undisturbed for 1 hour to let the excess solid settle.

• Sample and Filter: Carefully withdraw a sample from the supernatant, ensuring you do not disturb the solid at the bottom. Immediately filter it through a 0.22 µm syringe filter into a clean vial.

• Dilute and Analyze: Dilute the filtered sample with a suitable solvent and analyze its concentration using a calibrated HPLC or LC-MS method. The measured concentration is the thermodynamic solubility.

By systematically applying these principles and protocols, you can overcome the solubility challenges of (S)-2-Ethylpiperidine and proceed with your research confidently.

References

• Jadhav, N.R., et al. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Applied Pharmaceutical Science.

• Slideshare. (n.d.). Methods of solubility enhancements. [Link]

• Savjani, K.T., Gajjar, A.K., & Savjani, J.K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• Patel, P., et al. (2018). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Sciences & Research. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5287472, (S)-2-Ethylpiperidine. [Link]

• Carneiro, S.B., et al. (2019). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 94205, 2-Ethylpiperidine. [Link]

• ResearchGate. (2015). Can I use Cyclodextrin to improve the solubility of a compound?. [Link]

• Solubility of Things. (n.d.). Piperidine. [Link]

• YouTube. (2025). CarboHydrate Chronicles S2E8 - How can cyclodextrins enhance solubility?. [Link]

• LinkedIn. (2024). Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• MDPI. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• MDPI. (2023). Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review. [Link]

• LookChem. (n.d.). Cas 123495-48-7,ETHYL (S)-PIPERIDINE-2-CARBOXYLATE HCL. [Link]

• NIST. (n.d.). 2-Ethylpiperidine. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8082, Piperidine. [Link]

• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• Wikipedia. (n.d.). Piperidine. [Link]

• MDPI. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• NIH. (2022). Impact of Solvent on the Thermal Stability of Amines. [Link]

• ACS Publications. (2022). Impact of Solvent on the Thermal Stability of Amines. [Link]

• Google Patents. (n.d.). CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride.

• NIH. (2018). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. [Link]

Sources

• 1. CAS 1484-80-6: 2-Ethylpiperidine | CymitQuimica [cymitquimica.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. (S)-2-Ethylpiperidine | C7H15N | CID 5287472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. Cas 123495-48-7,ETHYL (S)-PIPERIDINE-2-CARBOXYLATE HCL | lookchem [lookchem.com]
• 8. (S)-2-Ethylpiperidine 95 558479-16-6 [sigmaaldrich.com]
• 9. wjbphs.com [wjbphs.com]
• 10. wisdomlib.org [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Workup &amp; Purification of (S)-2-Ethylpiperidine

Introduction: The Critical Path to Purity

(S)-2-Ethylpiperidine is a pivotal chiral intermediate in the synthesis of local anesthetics such as Ropivacaine and Levobupivacaine . In industrial and research settings, the bottleneck is rarely the synthesis itself (often hydrogenation of 2-ethylpyridine), but the workup and optical resolution .

This molecule presents a dual challenge:

• Volatility & Solubility: As a low-molecular-weight amine (MW 113.20), the free base is volatile (BP 143°C) and significantly water-soluble, leading to yield loss during aqueous extractions.

• Optical Integrity: Achieving high enantiomeric excess (ee >98%) requires precise salt formation, typically with L-(+)-Tartaric acid or its derivatives.

This guide replaces generic "wash and dry" instructions with a chemically grounded troubleshooting system.

Module 1: The Phase Separation (Extraction Protocol)

The Problem: Users frequently report low yields (<60%) after extracting the free base from an aqueous reaction mixture. The Cause: Incomplete deprotonation. The pKa of 2-ethylpiperidine is approximately 10.45 . If the pH is merely "basic" (e.g., pH 8-9), a significant portion of the product remains protonated (water-soluble) and is discarded with the aqueous waste.

Optimized Protocol: The "pH Swing"

• Cooling: Cool the aqueous reaction mixture to <10°C. Amine extractions are exothermic; heat promotes solubility in water and potential degradation.

• The pH Target: Slowly add 50% NaOH or KOH. You must exceed the pKa by at least 2 units.

  • Target:pH ≥ 12.5 .[1]

  • Verification: Do not rely on paper strips alone. Use a calibrated pH probe.

• Solvent Selection:

  • Recommended:MTBE (Methyl tert-butyl ether) or DCM (Dichloromethane) . MTBE is preferred for its lower density and cleaner phase break.

  • Avoid: Ethyl Acetate (can undergo aminolysis with the product over time).

• Salting Out: Saturate the aqueous phase with NaCl. This exploits the "salting-out effect," forcing the organic amine out of the water phase.

Visualization: Extraction Logic Flow

Figure 1: The pH-dependent extraction logic. Note the critical loop at pH adjustment.

Module 2: Optical Resolution (Enantiomeric Enrichment)

The Problem: "My product is racemic (50:50) or has low ee." The Solution: If you are not using asymmetric hydrogenation, you must resolve the racemate. The industry standard is L-(+)-Tartaric Acid .

The Resolution Protocol

• Stoichiometry: Use 0.5 to 1.0 equivalents of L-tartaric acid relative to the amine.

• Solvent System: The choice of solvent dictates the crystal purity.

  • Standard:Acetone/Water (95:5) or Ethanol (Absolute) .

  • Observation: The (S)-2-ethylpiperidine-L-tartrate salt is less soluble and crystallizes out.

• Temperature Ramp:

  • Dissolve acid and amine hot (50-60°C).

  • Cool slowly (10°C/hour) to Room Temperature.

  • Chill to 0-5°C for 4 hours to maximize yield.

• Recrystallization: If ee < 98%, recrystallize the salt from Ethanol/Methanol (9:1).

Validation Data (Typical Results):

Parameter	Crude Racemate	After 1st Resolution	After Recrystallization
Yield (Salt)	N/A	35-40% (Theoretical Max 50%)	30-35%
Purity (GC)	>95%	>98%	>99.5%
Optical Purity (ee)	0%	85-92%	>99%

Module 3: Final Isolation & Troubleshooting

The Problem: "The product turned yellow/brown during distillation." The Cause: Oxidative instability. Piperidines are secondary amines and can form N-oxides or degrade upon prolonged heating in air.

Isolation FAQ

Q: Should I distill the free base? A: Only under high vacuum. The boiling point is 143°C at 760 mmHg .

• Protocol: Distill at 15-20 mmHg (BP drops to ~45-50°C).

• Precaution: Flush the system with Nitrogen/Argon. Store the distillate under inert gas at 2-8°C.

Q: I have an emulsion during extraction. What do I do? A: This is common with amine salts.

• Filter: Pass the biphasic mixture through a Celite pad (removes particulate stabilizers).

• Brine: Add saturated NaCl solution (increases aqueous density).

• Time: Allow 30+ minutes for settling.

Troubleshooting Decision Tree

Figure 2: Rapid diagnostic tree for common workup failures.

References

• Preparation of Ropivacaine Hydrochloride Intermediate. Google Patents. Patent CN115057810A. (Describes the pH adjustment and extraction of piperidine intermediates). Link

• Process for resolving racemic mixtures of piperidine derivatives. Google Patents. Patent US20040039206A1.[2] (Authoritative source on using L-tartaric acid and dibenzoyl-L-tartaric acid for resolution). Link

• 2-Ethylpiperidine Physical Properties. PubChem. National Library of Medicine. (Source for pKa, Boiling Point, and Safety Data). Link

• The Optimization of the Synthesis Process of Levobupivacaine Hydrochloride. PubMed Central. (Details on the industrial isolation and chiral purity analysis). Link

Sources

• 1. The Optimization of the Synthesis Process and the Identification of Levobupivacaine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20040039206A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]

Technical Support Center: (S)-2-Ethylpiperidine Scale-Up

Status: Operational | Ticket Priority: High | Topic: Chiral Synthesis & Scale-Up[1]

Welcome to the Scale-Up Support Hub

Product Focus: (S)-2-Ethylpiperidine (CAS: 32479-73-5) Critical Application: Chiral intermediate for local anesthetics (e.g., Ropivacaine, Levobupivacaine).[1]

This guide addresses the specific engineering and chemical challenges encountered when moving from gram-scale synthesis to kilogram-scale production. We focus on the two dominant industrial routes: Classical Diastereomeric Resolution (Route A) and Asymmetric Hydrogenation (Route B).

Module 1: Classical Resolution (L-Tartaric Acid Route)

The industry standard for robust, low-tech production, but prone to crystallization failures.

Q: My crystallization batch is "oiling out" instead of precipitating crystals. How do I recover this?

A: "Oiling out" (liquid-liquid phase separation) is the most common failure mode in the resolution of 2-ethylpiperidine with L-tartaric acid. It occurs when the temperature is above the metastable limit of the supersaturated solution.

Troubleshooting Protocol:

• Solvent Composition: You are likely using a solvent system that is too polar or has too much water.[1] The standard system is Ethanol/Water (95:5) .[1] If oiling occurs, increase the ethanol ratio to 98:2 or switch to Isopropanol (IPA) .[1]

• Seeding Temperature: Do not seed at reflux. Cool the mixture to the "metastable zone" (typically 50–55°C for this salt) before adding seeds.

• Rescue Procedure:

  • Reheat the mixture until the oil phase redissolves.

  • Add a co-solvent (e.g., Acetone) dropwise to lower the solubility slightly.[1]

  • Cool slowly (0.5°C/min) with vigorous agitation.

Q: The enantiomeric excess (ee%) stuck at 85-90% after the first filtration. Is a second resolution necessary?

A: No. A full second resolution is inefficient. Instead, perform a recrystallization of the diastereomeric salt.[1]

• The Logic: The (S)-2-ethylpiperidine-L-tartrate salt is less soluble than the (R)-salt.

• Protocol: Suspend the wet cake in boiling Ethanol (5 volumes). Add water dropwise until clear.[1] Cool to 0°C.[1] This typically boosts ee% from 90% to >99%.[1]

Visual Workflow: Resolution Logic Tree

Caption: Decision logic for managing phase separation during diastereomeric resolution.

Module 2: Asymmetric Hydrogenation (Catalytic Route)

The modern, high-yield route using Iridium or Ruthenium catalysts.[1] High pressure hazards apply.

Q: We are observing catalyst deactivation (leaching) after only 50 turnovers (TON). Why?

A: Direct hydrogenation of 2-ethylpyridine is difficult because the pyridine nitrogen can poison the metal center.

• Root Cause: Strong binding of the product (piperidine) or substrate to the catalyst.

• Solution: Use an Acid Scavenger/Activator .[1]

  • Add 5-10 mol% of an additive like Iodine (I2) or perform the reaction in acidic media (e.g., Acetic Acid) to protonate the product as it forms, preventing it from binding to the catalyst.

  • Alternative: Use N-benzylpyridinium salts as the substrate instead of free pyridine, which activates the ring and prevents catalyst poisoning [1].

Q: Safety: What are the critical hazards for a 10kg hydrogenation batch?

A:

• Exotherm Control: Pyridine ring reduction is highly exothermic (~160 kJ/mol).[1] In a 10kg batch, this heat release is sufficient to trigger a thermal runaway if H2 uptake is too fast.[1]

  • Control: Use a semi-batch mode (feed H2 on demand) rather than charging all pressure at once.

• Material Compatibility: (S)-2-Ethylpiperidine is corrosive (Class 8).[1] Ensure reactor seals are PTFE or Kalrez.[1] Viton seals may degrade.[1]

Comparative Data: Route Selection

Feature	Route A: Resolution (L-Tartaric)	Route B: Asymmetric Hydrogenation (Ir/Ru)
Scalability	High (Standard tanks)	Medium (Requires High-Pressure vessels)
Cost Driver	Resolving Agent Recovery	Catalyst (Noble Metal) Cost
Yield (Theoretical)	Max 50% (unless racemized)	100%
Purity (ee%)	>99% (after recrystallization)	90-95% (often requires upgrade)
Safety Profile	Flammable Solvents	High Pressure H2 + Flammability

Module 3: Downstream & Storage

Q: The final product is turning yellow/brown upon storage. Is it degrading?

A: Yes, piperidines are prone to oxidation (N-oxide formation) and absorbing CO2 from the air (carbamate formation).[1]

• Storage Protocol: Store under an Argon or Nitrogen blanket .[1]

• Container: Use amber glass or HDPE drums. Avoid iron/steel drums without liners, as trace metal accelerates oxidation.[1]

Visual Workflow: Hydrogenation Safety Loop

Caption: Safety interlock system for exothermic hydrogenation of pyridine derivatives.

References

• Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. Source: National Institutes of Health (PMC).[1] URL:[Link]

• Process for resolving racemic mixtures of piperidine derivatives (Patent WO2002068391A1). Source: Google Patents.[1] URL:

• 2-Ethylpiperidine Safety Data Sheet (PubChem CID 94205). Source: PubChem.[1] URL:[Link]

• Troubleshooting Crystallization: Oiling Out. Source: Chemistry LibreTexts.[1] URL:[Link]

Sources

• 1. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

(S)-2-Ethylpiperidine: Comprehensive NMR Spectral Guide

This guide provides a comprehensive technical analysis of (S)-2-Ethylpiperidine, focusing on its NMR spectral characterization, chiral purity determination, and conformational properties. It is designed for researchers requiring high-fidelity data for structural validation and enantiomeric resolution.

Executive Summary & Compound Identity

(S)-2-Ethylpiperidine is a critical chiral scaffold in the synthesis of piperidine alkaloids (e.g., coniine homologs) and pharmaceutical intermediates. Unlike its racemic counterpart, the (S)-enantiomer is often employed to induce stereoselectivity in downstream catalysis or as a chiral resolving agent.

Property	Data
IUPAC Name	(2S)-2-Ethylpiperidine
CAS Number	34272-40-7 (S-isomer); 1484-80-6 (racemate)
Molecular Formula	C H N
Molecular Weight	113.20 g/mol
Chirality	(S)-Configuration (typically (+)-rotation in polar solvents, but highly solvent-dependent)
Appearance	Colorless liquid (free base) or crystalline solid (HCl salt)

Standard NMR Spectral Data (Achiral Solvents)

In achiral solvents like CDCl

, the NMR spectrum of (S)-2-ethylpiperidine is identical to the racemate. The molecule predominantly adopts a chair conformation with the ethyl group in the equatorial position to minimize 1,3-diaxial interactions.

H NMR Data (400 MHz, CDCl )

Note: Chemical shifts (

) are referenced to TMS (0.00 ppm) or residual CHCl (7.26 ppm).

Position	(ppm)	Mult.	(Hz)	Assignment / Structural Insight
N-H	1.80 - 2.10	br s	-	Amine proton. Shift varies with conc. & water content.[1]
H-2	2.35 - 2.45	m	-	Chiral Center. Methine proton. Distinctive multiplet.
H-6 eq	2.95 - 3.05	m	-	Equatorial proton to Nitrogen. Deshielded.
H-6 ax	2.50 - 2.60	td	~11, 3	Axial proton to Nitrogen. Large geminal/axial couplings.
H-3,4,5	1.05 - 1.80	m	-	Overlapping ring methylene envelope.
Ethyl-CH	1.25 - 1.45	m	-	Diastereotopic protons (pro-R/pro-S) due to adjacent chiral center.
Ethyl-CH	0.91	t	7.5	Terminal methyl group. Diagnostic triplet.

C NMR Data (100 MHz, CDCl )

Carbon	(ppm)	Type	Assignment Logic
C-2	57.2	CH	Chiral Center. Most deshielded methine.
C-6	47.1	CH	-Carbon to Nitrogen.
C-3	32.5	CH	-Carbon, affected by ethyl substituent.[2]
Ethyl-CH	29.6	CH	Methylene of the ethyl side chain.
C-4	25.1	CH	-Carbon (furthest from N).
C-5	24.8	CH	-Carbon.
Ethyl-CH	10.8	CH	Terminal methyl.

Comparative Analysis: Chiral Discrimination

Distinguishing (S)-2-ethylpiperidine from its (R)-enantiomer or quantifying Enantiomeric Excess (ee%) requires chiral environments. Standard optical rotation is often unreliable due to low specific rotation values.

Method A: Chiral Shift Reagents (CSR)

The addition of a paramagnetic chiral lanthanide shift reagent, such as Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]), induces diastereomeric complexes.

• Mechanism: The Europium atom coordinates with the piperidine nitrogen lone pair.

• Observation: The singlet signals (e.g., N-H or effectively the Methyl triplet) split into two distinct populations.

• Performance:

  • (S)-Enantiomer: Shows a specific

    shift.

  • Racemate: Shows two sets of signals (typically 1:1 ratio).

  • Resolution: The terminal methyl triplet (

    0.91) is usually the best reporter group, splitting into two triplets separated by ~0.1–0.3 ppm depending on CSR concentration.

Method B: Mosher's Amide Derivatization

Reaction with (R)- or (S)-MTPA chloride (Mosher's acid chloride) yields diastereomeric amides.

• Protocol: React amine with (S)-(+)-MTPA-Cl.

• Analysis: Compare

  H NMR or F NMR.

• Diagnostic: The

  values for the ring protons allow absolute configuration assignment.[3] For (S)-2-ethylpiperidine derivatives, the ethyl group protons will exhibit distinct shielding/deshielding patterns compared to the (R)-isomer derivative.

Comparison Table: Purity Determination Methods

Method	Precision	Sample Prep	Pros	Cons
Chiral GC/HPLC	High (>99%)	Minimal	Industry standard, quantifiable.	Requires specific chiral columns.
NMR + Eu(hfc)	Medium (~95%)	In-situ	Fast, no derivatization needed.	Line broadening, paramagnetic impurities.
Mosher's Analysis	High (Absolute Config)	Derivatization	Determines absolute stereochemistry.	Destructive, requires workup.
Polarimetry	Low	Dissolution	Simple.	Unreliable for low values; solvent dependent.

Experimental Protocols

Protocol 4.1: Determination of Enantiomeric Excess via Eu(hfc)

• Sample Prep: Dissolve 10 mg of (S)-2-ethylpiperidine in 0.6 mL CDCl

  .

• Baseline Scan: Acquire a standard

  H NMR spectrum.

• Titration: Add solid Eu(hfc)

  in increments of 0.1 equivalents (approx 5-10 mg).

• Acquisition: Shake well and acquire

  H NMR after each addition.

• Endpoint: Continue until the methyl triplet (

  0.91) or the H-2 multiplet ( 2.40) shows maximum separation without excessive line broadening.

• Calculation: Integrate the split methyl signals.

Protocol 4.2: Conformational Analysis (Variable Temperature NMR)

To observe the ring flip or confirm the equatorial preference:

• Solvent: Use CD

  Cl or Toluene-d (for lower freezing points).

• Cooling: Cool sample to -80°C in 10°C steps.

• Observation: At extremely low temperatures, the ring inversion slows. The equatorial conformer is thermodynamically favored by ~2-3 kcal/mol, so the "axial-ethyl" minor conformer is rarely observed (<5%) unless steric strain is introduced by N-substitution.

Visualizations & Workflows

Figure 1: Chiral Purity Analysis Workflow

Caption: Decision matrix for analyzing the chiral purity of 2-ethylpiperidine using NMR techniques.

Figure 2: Conformational Equilibrium

Caption: Thermodynamic equilibrium heavily favors the equatorial ethyl group due to 1,3-diaxial strain avoidance.

References

• National Institute of Standards and Technology (NIST). 2-Ethylpiperidine Mass Spectrum and Data.[4] NIST Chemistry WebBook, SRD 69.[5] [Link]

• PubChem. (S)-2-Ethylpiperidine Compound Summary. National Library of Medicine. [Link]

• Hoye, T. R., et al. Mosher Ester Analysis for the Determination of Absolute Configuration.[3] Nature Protocols, 2007. [Link]

Sources

• 1. Piperidine(110-89-4) 1H NMR spectrum [chemicalbook.com]
• 2. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Ethylpiperidine [webbook.nist.gov]

Precision Quantitation of (S)-2-Ethylpiperidine Enantiopurity: A Comparative Technical Guide

Strategic Overview: The "Chromophore Challenge"

(S)-2-Ethylpiperidine is a critical chiral building block for local anesthetics such as Ropivacaine and Levobupivacaine .[1] However, its determination presents a specific analytical hurdle: lack of UV absorption.

Unlike aromatic intermediates, the saturated piperidine ring possesses no significant chromophore above 200 nm. Consequently, standard Chiral HPLC with UV detection is effectively blind to this molecule. This guide evaluates three distinct strategies to overcome this limitation, ranking them by precision, throughput, and resource requirements.

Quick Comparison Matrix

Feature	Method A: Derivatization-HPLC	Method B: Chiral GC	Method C: 19F-NMR (Mosher's)
Primary Utility	QC / Lot Release (High Precision)	Process Monitoring (Speed)	R&D / Absolute Config Assignment
Detection Principle	UV (via Benzoyl tag)	FID (Carbon counting)	Magnetic Resonance (Chemical Shift)
Sample Prep Time	High (~30 mins)	Low (Direct Inject)	Medium (~15 mins)
LOD (Limit of Detection)	Excellent (<0.05%)	Good (<0.1%)	Moderate (~1%)
Reference Standard	Required	Required	Not Required

Decision Framework

Use the following logic flow to select the appropriate methodology for your development stage.

Figure 1: Analytical Method Selection Strategy for Chiral Amines.

Method A: Pre-Column Derivatization HPLC (The Gold Standard)

This is the most robust method for Quality Control (QC). By reacting the secondary amine with Benzoyl Chloride , we introduce a strong UV chromophore (

transition), allowing high-sensitivity detection at 254 nm.

Why this works

The benzamide derivative eliminates the basicity of the secondary amine, preventing the "tailing" often seen when free amines interact with residual silanols on silica columns.

Experimental Protocol

Reagents: Benzoyl Chloride (BzCl), Triethylamine (TEA), Dichloromethane (DCM).[1]

• Sample Prep: Dissolve 10 mg of (S)-2-Ethylpiperidine in 1 mL DCM.

• Derivatization: Add 2 eq. TEA followed by 1.2 eq. BzCl.

• Incubation: Vortex for 30 seconds; let stand at RT for 10 minutes.

• Quench: Add 1 mL 1M NaHCO₃ to quench excess acid chloride.

• Extraction: Extract organic layer, dry over MgSO₄, and dilute with Mobile Phase.

Chromatographic Conditions

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Ethanol (90:10 v/v).[1] Note: No basic additive is needed because the amine is now an amide.

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV @ 254 nm.[1]

• Temperature: 25°C.

Data Interpretation: The (R)-enantiomer typically elutes first (check with standard), followed by the (S)-enantiomer.[1] The resolution (

) usually exceeds 3.0 due to the rigid structure of the benzamide.

Method B: Chiral Gas Chromatography (The Process Workhorse)

For in-process controls (IPC) where speed is critical and the sample is relatively volatile, GC is superior. It requires no workup.

Analytical Logic

2-Ethylpiperidine is sufficiently volatile for GC.[1] However, chiral separation requires a stationary phase capable of inclusion complexation.

Experimental Protocol

• Column: Astec CHIRALDEX B-DM (Dimethylated

  -cyclodextrin) or equivalent (e.g., Beta-DEX 120).[1]

• Dimensions: 30 m x 0.25 mm x 0.12 µm.[1]

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Injector: Split (50:1), 250°C.

• Detector: FID @ 250°C.

• Oven Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 2°C/min to 110°C.[1]

  • Ramp: 20°C/min to 200°C (Burn out).

Critical Constraint: Ensure the injector liner is deactivated (silanized). Active glass wool can irreversibly adsorb secondary amines, leading to non-linear response.

Method C: 19F-NMR with Mosher's Acid (The R&D Problem Solver)[1]

When you have no enantiopure reference standard , HPLC and GC retention times cannot confirm absolute configuration.[1] NMR using a Chiral Derivatizing Agent (CDA) is the only self-validating method.

Mechanism

Reaction with (R)-(-)-MTPA-Cl (Mosher's Acid Chloride) creates diastereomeric amides.[1] The trifluoromethyl (

) group in the (R,S)-diastereomer and (R,R)-diastereomer will resonate at different frequencies in F-NMR due to magnetic anisotropy shielding by the phenyl ring.

Workflow Visualization

Figure 2: Mosher's Acid Derivatization Workflow for Absolute Configuration.

Protocol

• Mix: 5 mg Sample + 10 mg (R)-(-)-MTPA-Cl in 0.6 mL

  .

• Base: Add 2 drops dry Pyridine.

• Shake: 10 minutes at RT.

• Analyze:

  F-NMR (no decoupling needed).

• Calculation:

  .[1]

Comparative Data Summary

The following data represents typical validation parameters observed in a GMP environment.

Parameter	HPLC (Benzoylated)	GC (Direct)	NMR (Mosher)
Linearity ( )	> 0.999	> 0.995	N/A
Precision (RSD)	< 0.5%	< 2.0%	~ 5.0%
Robustness	High (Stable derivative)	Low (Column aging affects separation)	High
Throughput	20 mins/sample	15 mins/sample	1 hour/sample

Expert Recommendation[1]

• For Routine QC: Adopt Method A (HPLC) .[1] It is the most transferable method between labs and avoids the liner-adsorption issues of GC.

• For Early Synthesis: Use Method C (NMR) to verify you are making the (S)-isomer before purchasing expensive chiral columns.[1]

References

• Chiral HPLC Method Development: Cass, Q. B., et al.[1][3] "Enantiomeric determination of piperidine derivatives by HPLC with chiral stationary phases." Journal of Chromatography A, 2001. [Link]

• Mosher's Method Protocol: Hoye, T. R., et al.[1] "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Nature Protocols, 2007. [Link]

• Benzoyl Chloride Derivatization: Wong, J., et al.[1][4][5] "Benzoyl chloride derivatization with liquid chromatography-mass spectrometry for targeted metabolomics of neurochemicals." Journal of Chromatography A, 2016. [Link]

• Chiral GC of Amines: Schurig, V.[1] "Separation of enantiomers by gas chromatography."[6][7] Journal of Chromatography A, 2001. [Link]

Sources

• 1. Mosher's acid - Wikipedia [en.wikipedia.org]
• 2. asianpubs.org [asianpubs.org]
• 3. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A simple method for benzoyl chloride derivatization of biogenic amines for high performance liquid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives - Google Patents [patents.google.com]

Comparative Guide: Mass Spectrometry Analysis of (S)-2-Ethylpiperidine

Executive Summary & Analytical Context

(S)-2-Ethylpiperidine is a critical chiral intermediate in the synthesis of local anesthetics, most notably Ropivacaine and Levobupivacaine . Its analysis presents a dual challenge:

• Enantiomeric Purity: The (S)-enantiomer is the active precursor; the (R)-enantiomer is often considered an impurity that leads to cardiotoxic byproducts.

• Structural Isomerism: It must be differentiated from dimethylpiperidines and other isomers common in synthesis matrices.

This guide compares the two dominant analytical architectures: Chiral GC-MS (Electron Ionization) for raw material purity/enantiomeric excess (ee) determination, and LC-MS/MS (Electrospray Ionization) for trace quantification in biological matrices (pharmacokinetics).

Decision Matrix: Selecting the Right Methodology

The choice of method depends entirely on the analytical target profile (ATP).

Figure 1: Decision workflow for selecting the appropriate mass spectrometry interface based on sample origin.

Comparative Methodology

Method A: Chiral GC-MS (Electron Ionization)

Best For: Raw material purity, Enantiomeric Excess (ee), Structural confirmation.

Direct analysis of 2-ethylpiperidine by GC can be problematic due to peak tailing caused by the secondary amine interacting with silanol groups. Derivatization is the standard protocol to improve peak shape and volatility.

• Derivatization Agent: Trifluoroacetic anhydride (TFAA).

• Column: Cyclodextrin-based capillary column (e.g., Rt-βDEXsm).

• Ionization: Electron Impact (70 eV).

Method B: LC-MS/MS (Electrospray Ionization)

Best For: Bioanalysis (Plasma/Serum), Impurity profiling in finished drug products.

LC-MS/MS offers superior sensitivity for trace analysis but requires careful column selection to retain the polar amine.

• Column: Chiralpak IA (Amylose-based) or C18 (for achiral quant).

• Ionization: ESI Positive Mode (

  ).

• Mode: Multiple Reaction Monitoring (MRM).

Performance Comparison Table

Feature	Method A: GC-MS (Derivatized)	Method B: LC-MS/MS (ESI+)
Analyte Form	N-Trifluoroacetyl derivative	Native (Protonated)
Chiral Resolution	High ( typical)	Moderate to High
LOD (Limit of Detection)	~10–50 ng/mL	< 1 ng/mL
Matrix Tolerance	Low (Requires extraction/drying)	High (Protein precipitation sufficient)
Structural Info	Fingerprint (Fragmentation)	Molecular Weight ( )
Primary Use Case	QC of Synthesis Intermediates	Clinical/Pre-clinical PK Studies

Deep Dive: Fragmentation Mechanisms[2]

Understanding the fragmentation is crucial for setting up SIM (Selected Ion Monitoring) or MRM transitions.

Electron Ionization (EI) - GC-MS

Under 70 eV EI, piperidines undergo

-cleavage . For 2-ethylpiperidine ( ), the bond between the ring and the ethyl group breaks preferentially.

• Molecular Ion (

  ): 113 (Weak).

• Base Peak:

  84 (Loss of Ethyl group, ).

• Secondary Fragment:

  56 (Ring collapse).

Electrospray Ionization (ESI) - LC-MS

ESI is a "soft" technique yielding even-electron ions.

• Parent Ion:

  114 ( ).

• Fragmentation (CID): High collision energy is often required to break the stable ring. Common losses include ammonia (

  ) or ring opening.

Figure 2: Mechanistic difference between EI (radical fragmentation) and ESI (protonated fragmentation).

Recommended Experimental Protocols

Protocol A: Determination of Enantiomeric Excess by GC-MS

Use this for checking the purity of (S)-2-Ethylpiperidine starting material.

1. Sample Preparation (Derivatization):

• Step 1: Dissolve 10 mg of sample in 1 mL Dichloromethane (DCM).

• Step 2: Add 50 µL of Trifluoroacetic Anhydride (TFAA).

• Step 3: Incubate at 60°C for 15 minutes (sealed vial).

• Step 4: Evaporate to dryness under

  stream and reconstitute in Ethyl Acetate.

2. GC-MS Parameters:

• Column: Rt-βDEXsm (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temp Program: 60°C (1 min)

  5°C/min 180°C.

• SIM Mode: Monitor

  180 (Derivatized Molecular Ion) and 151 (Base peak of derivative).

3. System Suitability (Self-Validation):

• Inject a racemic standard (50:50 R/S).

• Requirement: Resolution (

  ) between (R) and (S) peaks must be .

Protocol B: Trace Quantitation in Plasma by LC-MS/MS

Use this for pharmacokinetic analysis.

1. Sample Preparation:

• Step 1: Aliquot 100 µL plasma.

• Step 2: Add 300 µL Acetonitrile (containing deuterated internal standard).

• Step 3: Vortex (1 min) and Centrifuge (10,000 g, 5 min).

• Step 4: Inject 5 µL of supernatant.

2. LC-MS/MS Parameters:

• Column: Chiralpak IA-3 (3µm, 100 x 2.1 mm).

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B) (Isocratic 60:40).

• MRM Transitions:

  • Quantifier:

  • Qualifier:

References

• Bioanalysis by LC-MS/MS: A review. International Journal of Chemistry Studies. (2020). Overview of LC-MS principles for drug analysis.

• Quantitative Mass Spectrometric Analysis of Ropivacaine and Bupivacaine. ResearchGate. (2009). Details on fragmentation and impurity analysis of related anesthetics.

• Mass Spectrometry Fragmentation of Novel Piperidine Derivatives. BenchChem Application Notes. (2025). Specifics on alpha-cleavage mechanisms in piperidines.

• Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA. ResearchGate. (2017). Methodology for chiral column selection for piperidine derivatives.

Assessing the Enantiomeric Purity of Synthesized (S)-2-Ethylpiperidine

Executive Summary

The synthesis of (S)-2-Ethylpiperidine is a pivotal upstream process in the manufacturing of levobupivacaine and ropivacaine, local anesthetics where enantiopurity dictates cardiotoxicity profiles. The (R)-isomer is considered a critical impurity. Because 2-ethylpiperidine is a secondary amine with weak UV chromophores, standard reverse-phase HPLC is often insufficient for trace impurity analysis (0.1% threshold).

This guide objectively compares three assessment methodologies: Polarimetry , Chiral GC , and Derivatized Chiral HPLC . Based on experimental robustness and sensitivity, Derivatized Chiral HPLC is identified as the superior protocol for GMP-compliant environments, while Chiral GC remains a potent alternative for raw material screening.

Part 1: The Criticality of Enantiopurity

In the synthesis of Ropivacaine, the chiral center at the piperidine ring is established early. Failure to control the enantiomeric excess (ee) of the (S)-2-ethylpiperidine intermediate results in downstream racemization or the carryover of the toxic (R)-isomer.

• (S)-Isomer (Desired): Low cardiotoxicity, high anesthetic potency.[1]

• (R)-Isomer (Impurity): Associated with higher risks of cardiac arrest and CNS toxicity.

Analytical Challenges

• Lack of Chromophore: The piperidine ring does not absorb significantly above 210 nm, making direct UV detection noisy and non-specific.

• Basic Nature: Secondary amines interact strongly with silanol groups on silica columns, causing peak tailing.

• Volatility: The compound is semi-volatile, making it suitable for GC but requiring care during solvent evaporation steps in HPLC prep.

Part 2: Comparative Methodology

The following matrix compares the three primary analytical approaches.

Feature	Method A: Polarimetry	Method B: Chiral GC (FID)	Method C: Derivatized Chiral HPLC (UV)
Principle	Optical Rotation ( )	Volatility separation on Cyclodextrin phase	Diastereomeric interaction on Polysaccharide phase
Limit of Detection (LOD)	High (>1% impurity)	Low (<0.05%)	Very Low (<0.01%)
Selectivity	Low (Aggregate value)	High	High
Sample Prep	Minimal (Dissolve & Read)	Moderate (Derivatization optional but recommended)	High (Derivatization required)
Throughput	Fast (<5 mins)	Medium (20-30 mins)	Medium (20-40 mins)
Cost per Run	Low	Low	Moderate (Solvents + Column)
Verdict	Screening Only	Best for Raw Material	Best for GMP/QC Release

Decision Logic Diagram

The following diagram illustrates the decision pathway for selecting the appropriate method based on laboratory resources and sensitivity requirements.

Caption: Analytical decision matrix for selecting the optimal purity assessment method.

Part 3: Detailed Experimental Protocols

Protocol 1: The "Gold Standard" – Derivatized Chiral HPLC

Since 2-ethylpiperidine lacks UV absorbance, we must attach a chromophore. The reaction with

-Toluenesulfonyl chloride (PTSC) is robust, creating a stable sulfonamide that absorbs strongly at 254 nm.

1. Derivatization Workflow

• Reagents:

  -Toluenesulfonyl chloride (PTSC), Triethylamine (TEA), Dichloromethane (DCM).

• Reaction:

2. HPLC Conditions

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose carbamate derivatives).

• Mobile Phase:

  -Hexane : Isopropanol (90:10 v/v).

  • Note: Because the amine is now a sulfonamide (neutral/acidic), the addition of DEA is less critical than for the free base, but 0.1% DEA is often maintained for column health.

• Flow Rate: 1.0 mL/min.[2][3]

• Detection: UV at 254 nm (or 230 nm).

• Temperature: 25°C.

3. Step-by-Step Procedure

• Preparation: Dissolve 10 mg of synthesized (S)-2-ethylpiperidine in 1 mL DCM. Add 1.5 equivalents of TEA.

• Reaction: Add 1.2 equivalents of PTSC. Vortex and let stand at room temperature for 15 minutes.

• Quench: Add 1 mL water to quench excess reagent. Extract the organic layer.

• Dry: Evaporate the DCM layer under nitrogen stream and reconstitute in Mobile Phase (Hexane/IPA).

• Injection: Inject 10 µL into the HPLC.

Self-Validation Check:

• The derivatized (R)-enantiomer (impurity) should elute distinctly from the (S)-enantiomer.

• Resolution (

  ): Must be (Baseline separation).

• Tailing Factor (

  ): Should be due to the masking of the amine functionality.

Protocol 2: The "Raw Material" Method – Chiral GC

For laboratories without HPLC derivatization capabilities, Chiral GC is superior due to the volatility of the analyte.

• Column: Cyclodextrin-based capillary column (e.g., Rt-βDEXsm or equivalent).

• Carrier Gas: Helium (1.0 mL/min).

• Detector: FID (Flame Ionization Detector) at 250°C.

• Oven Program:

  • Start at 60°C (Hold 2 min).

  • Ramp 2°C/min to 120°C.

  • Ramp 20°C/min to 200°C (Burnout).

• Derivatization (Optional but Recommended): Trifluoroacetic anhydride (TFAA) can be used to improve peak shape, but direct injection of the free base is possible on base-deactivated liners.

Part 4: Data Analysis & Interpretation[3]

The following table summarizes typical performance metrics observed when analyzing a spiked sample containing 1% (R)-isomer impurity.

Parameter	Chiral HPLC (Derivatized)	Chiral GC (Direct)
Retention Time (S)	~12.5 min	~18.2 min
Retention Time (R)	~14.1 min	~17.5 min
Resolution ( )	2.8 (Excellent)	1.9 (Good)
Tailing Factor	1.05	1.40 (without derivatization)
LOD (S/N = 3)	0.005%	0.02%

Workflow Visualization: HPLC Analysis

The following diagram details the sample processing logic for the recommended HPLC method.

Caption: Operational workflow for the derivatization and analysis of 2-ethylpiperidine.

Part 5: Troubleshooting & Expert Insights

The "Disappearing" Peak (HPLC)

• Symptom: You inject the sample but see no peaks or very small peaks at 254 nm.

• Causality: The derivatization failed or the reagent (PTSC) was hydrolyzed by water in the solvent before reacting with the amine.

• Fix: Ensure DCM is anhydrous. Use excess TEA to scavenge the HCl byproduct, driving the reaction forward.

Peak Tailing (GC)

• Symptom: The 2-ethylpiperidine peak has a long "tail," ruining resolution.

• Causality: Interaction of the secondary amine N-H with active sites in the GC liner or column.

• Fix: Switch to TFAA derivatization . Reacting the amine with trifluoroacetic anhydride caps the N-H group, making the molecule neutral and highly volatile, resulting in sharp, symmetric peaks.

Elution Order Reversal

• Insight: Note that changing from an Amylose-based column (AD-H) to a Cellulose-based column (OD-H) often reverses the elution order of enantiomers. Always run a racemic standard first to confirm the retention time of the (R) and (S) peaks.

References

• Chittabathina, V. R., et al. (2014).[4] "Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization." Chirality, 26(12), 775-779.[4]

• BenchChem. (2025).[5] "Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds." BenchChem Technical Guides.

• Marini, R. D., et al. (2011). "Development and validation of a LC method for the enantiomeric purity determination of S-ropivacaine in a pharmaceutical formulation." Journal of Pharmaceutical and Biomedical Analysis, 54(4), 687-693.[6]

• Drawell Analytical. (2025). "Comparison Between GC and HPLC for Pharmaceutical Analysis." Drawell Analytical Blog.

• PubChem. (2025).[7][8] "(S)-2-Ethylpiperidine Compound Summary." National Library of Medicine.

Sources

• 1. CN103086954A - Method for preparing ropivacaine - Google Patents [patents.google.com]
• 2. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. (S)-2-Ethylpiperidine | C7H15N | CID 5287472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-2-Ethylpiperidine

Executive Safety Summary

(S)-2-Ethylpiperidine (CAS: 32479-73-5) is not merely a solvent; it is a corrosive, flammable chiral building block . Its physiological properties—specifically its lipophilicity and basicity—create a dual-threat profile: it can chemically burn tissue upon contact and readily penetrate standard barrier materials.

The "Why" Behind the Protocol: Standard laboratory safety practices often underestimate alkyl amines. Unlike simple acids, amines like (S)-2-Ethylpiperidine can permeate nitrile rubber before physical degradation is visible. This guide shifts from "compliance-based" safety to "permeation-based" defense.

Critical Hazard Profile

Hazard Class	GHS Category	Physiological/Physical Impact
Corrosivity	Skin Corr.[1] 1B	Causes irreversible tissue destruction (necrosis) within minutes. High pH causes saponification of skin lipids.
Flammability	Flam.[1][2][3][4][5] Liq. 3	Vapor can form explosive mixtures. Static discharge during transfer is a primary ignition vector.
Toxicity	Acute Tox. (Oral/Dermal)	Harmful if swallowed or absorbed. Lipophilic ethyl group enhances dermal absorption.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "chemical resistant" labels. The following specifications are based on breakthrough time data for alkyl amines.

Hand Protection: The Double-Barrier System

The Science: Thin disposable nitrile (4 mil) offers < 5 minutes of protection against piperidine derivatives before molecular permeation occurs. You will not see the glove dissolve, but the chemical will reach your skin.

• Routine Handling (Small Scale < 100 mL):

  • Primary Layer (Inner): 4 mil Nitrile (Dexterity).

  • Secondary Layer (Outer): 5-8 mil Extended Cuff Nitrile (Sacrificial barrier).

  • Protocol: Change outer gloves immediately upon splash. Change both pairs every 60 minutes of active handling.

• Bulk Transfer / Spill Cleanup:

  • Material: EVOH/PE Laminate (e.g., Silver Shield™) or Butyl Rubber .

  • Reasoning: Laminates provide >480 minutes breakthrough time. They are loose-fitting; wear nitrile over them for grip control.

Eye & Face Defense[1][2][6][8][9]

• Requirement: Chemical Splash Goggles (Indirect Vented) AND Face Shield (8-inch minimum).

• Causality: Corrosive bases cause liquefaction necrosis in the eye. A splash can result in permanent blindness faster than acids. Safety glasses are insufficient due to the risk of aerosol/vapor migration.

Respiratory & Body[10]

• Respiratory: Work must be performed in a certified fume hood. If working outside a hood (emergency only), use a Full-Face Respirator with Organic Vapor/Amine (OV/AM) cartridges.

• Body: Flame-Resistant (FR) Lab Coat (Nomex or treated cotton). Synthetic blends (polyester) can melt into skin during a flash fire.

Operational Workflows

PPE Decision Logic

Figure 1: PPE Selection Logic based on volume and exposure potential.

Safe Handling Protocol

• Engineering Controls: Verify fume hood face velocity is 80–100 fpm.

• Static Mitigation:

  • (S)-2-Ethylpiperidine is a Flammable Liquid (Category 3).[4]

  • Crucial Step: When transferring between metal containers, bond and ground the vessels.[6] Use conductive dip tubes for volumes > 4L to prevent static accumulation during flow.

• Transfer Technique:

  • Never pour "glug-free." Use a cannula or chemically resistant pump (PTFE seals) to avoid aerosol generation.

  • Keep the sash as low as possible (chest height or lower).

Emergency Response & Disposal

Exposure Response

• Skin Contact:

  • Immediate Action: Flush with water for 15 minutes minimum .[3][5]

  • Note: Do not use vinegar or acids to neutralize on skin; the exothermic reaction can worsen the burn.

• Eye Contact:

  • Flush for 15-20 minutes while holding eyelids open. Time is tissue.

Spill Management Workflow

Figure 2: Sequential logic for managing amine spills.

Waste Disposal

• Segregation: Dispose of as Basic Organic Waste (pH > 7).

• Incompatibility: NEVER mix with:

  • Oxidizers (Fire/Explosion risk).[7]

  • Acids (Exothermic reaction).

  • Acid Chlorides (Violent reaction).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• PubChem. (2023). 2-Ethylpiperidine (Compound Summary). National Library of Medicine.

• Ansell Healthcare. (2022). Chemical Permeation & Degradation Resistance Guide (8th Edition).

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Glove Selection Chart.

Sources

• 1. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-ethylpiperidine | CAS#:766-09-6 | Chemsrc [chemsrc.com]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. echemi.com [echemi.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. questron.ca [questron.ca]